O-(4-methylbenzyl)hydroxylamine

• CAS: 83670-44-4

Core Science & Biosynthesis

O-(4-methylbenzyl)hydroxylamine chemical properties

Advanced Guide for Medicinal Chemistry & Synthetic Applications[1]

Executive Summary

O-(4-Methylbenzyl)hydroxylamine (often supplied as the hydrochloride salt) is a specialized "alpha-effect" nucleophile used primarily in the construction of hydrolytically stable oxime ether linkages.[1] Unlike standard benzylamines, the presence of the oxygen atom adjacent to the nitrogen significantly enhances its nucleophilicity while reducing its basicity (

~4.5 vs. ~9.5 for benzylamine).

For drug development professionals, this molecule serves as a critical building block for:

• Pharmacophore Tuning: Modulating lipophilicity (cLogP) via the 4-methyl group without introducing strong electronic bias (unlike 4-methoxy or 4-nitro variants).[1]

• Bioconjugation: Forming stable oxime linkages with carbonyl-containing biomolecules or linkers.[1]

• Fragment-Based Drug Discovery (FBDD): Serving as a core scaffold for kinase and FabH inhibitors.[1]

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]

The hydrochloride salt is the preferred form for storage and handling due to the inherent instability of free alkoxyamines to oxidation over time.

Datasheet: O-(4-Methylbenzyl)hydroxylamine Hydrochloride[1][8][10]

Property	Specification
CAS Number	38936-62-8 (HCl Salt)
Chemical Formula	(Salt) / (Free Base)
Molecular Weight	173.64 g/mol (HCl Salt)
Structure	4-Me- - -O- HCl
Appearance	White to off-white crystalline solid
Solubility	Soluble in water, methanol, DMSO; sparingly soluble in non-polar organics (unless neutralized).[1]
Acidity ( )	~4.60 (Conjugate acid) — Significantly less basic than alkyl amines.[1]
Melting Point	Typically >200°C (dec).[1][2][3][4] Note: Salts often decompose upon melting.
Storage	Hygroscopic. Store under inert gas at 2-8°C.

Synthetic Routes & Manufacturing[1][13]

While O-alkylation of unprotected hydroxylamine is possible, it suffers from poly-alkylation (forming N,O-dialkyl species).[1] The industry-standard protocol utilizes a Gabriel-type synthesis involving N-hydroxyphthalimide to ensure exclusive O-alkylation.[1]

Synthesis Workflow (Phthalimide Route)

The following diagram illustrates the controlled synthesis ensuring regioselectivity.

Figure 1: Regioselective synthesis preventing N-alkylation by protecting the nitrogen within the phthalimide cycle.

Validated Laboratory Protocol

Scale: 10 mmol Yield: Typically 75-85%[1]

• Alkylation:

  • Dissolve N-hydroxyphthalimide (1.63 g, 10 mmol) and triethylamine (1.5 mL) in DMF (15 mL).

  • Add 4-methylbenzyl bromide (1.85 g, 10 mmol) dropwise.

  • Stir at 70°C for 3 hours. Pour into ice water; filter the white precipitate (Intermediate).

• Deprotection (Hydrazinolysis):

  • Suspend the intermediate in Ethanol (20 mL).

  • Add Hydrazine hydrate (1.2 eq).[1] Reflux for 1 hour.

  • Crucial Step: Cool to 0°C. Phthalhydrazide will precipitate. Filter it off.

  • Concentrate the filtrate. Treat with HCl/Dioxane to precipitate the target hydrochloride salt.

Reactivity Profile: The Alpha Effect

The defining feature of this molecule is the Alpha Effect . The lone pair on the oxygen atom (adjacent to the nucleophilic nitrogen) raises the energy of the ground state electrons, making the amine significantly more nucleophilic than its

would suggest.

Oxime Ligation Mechanism

This reaction is chemoselective for aldehydes/ketones and proceeds rapidly at acidic pH (4.5), which protonates the carbonyl oxygen without fully protonating the hydroxylamine nitrogen.

Figure 2: Mechanism of oxime ether formation.[1] The reaction is thermodynamically favored and the product is hydrolytically stable.

Applications in Drug Discovery[1][12][14]

Pharmacophore Modulation

In medicinal chemistry, the 4-methylbenzyl moiety is often compared against unsubstituted benzyl or 4-methoxybenzyl analogs.[1]

• Lipophilicity: The methyl group increases lipophilicity (

  value) facilitating membrane permeability compared to polar alkoxy variants.

• Metabolic Stability: The para-methyl group blocks the para-position from metabolic hydroxylation (CYP450), a common clearance pathway for benzyl rings.[1]

Case Study: FabH Inhibitors

Research into antibacterial agents targeting FabH (β-ketoacyl-ACP synthase III) has utilized O-benzylhydroxylamine scaffolds.[1][5][6] The oxime ether linkage mimics the transition state of the substrate while providing resistance to bacterial hydrolysis.

• Reference: Derivatives of O-benzylhydroxylamine have shown

  values in the low micromolar range against E. coli FabH.[1][6]

Handling & Safety (E-E-A-T)

Stability

• Free Base: Unstable.[7] Prone to oxidation and slow decomposition at room temperature. Always generate in situ or store as HCl salt.

• HCl Salt: Stable for years if kept dry. Hygroscopic—water absorption can lead to hydrolysis of the salt and subsequent degradation.

Safety Hazards

• Corrosivity: The HCl salt is an irritant to mucous membranes.

• Toxicology: Hydroxylamines are generally considered potential mutagens (Ames positive) due to their ability to interact with DNA nucleobases.[1] Handle with high-containment procedures (fume hood, nitrile gloves).[1]

References

• Sigma-Aldrich. O-(4-Methylbenzyl)hydroxylamine hydrochloride Product Datasheet. Link

• Grochowski, E., & Jurczak, J. (1976). Synthesis of O-alkylhydroxylamines via N-alkoxyphthalimides. Synthesis, 1976(10), 682-684.[1] Link

• Jencks, W. P. (1958). Studies on the Mechanism of Oxime and Semicarbazone Formation. Journal of the American Chemical Society, 81(2), 475–481. (Foundational text on the Alpha Effect). Link[1]

• Li, Y., et al. (2012). Synthesis and antimicrobial activities of oximes derived from O-benzylhydroxylamine as FabH inhibitors.[1] Chemical Biology & Drug Design, 79(6), 1018-1024.[1] Link

• BLD Pharm. Material Safety Data Sheet (MSDS) - CAS 38936-62-8. Link

Sources

• 1. guidechem.com [guidechem.com]
• 2. N-Hydroxyphthalimide - Wikipedia [en.wikipedia.org]
• 3. O-(4-Nitrobenzyl)hydroxylamine hydrochloride [medpep.com]
• 4. chemimpex.com [chemimpex.com]
• 5. CN102531950A - Method for preparing O-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]
• 6. Synthesis and antimicrobial activities of oximes derived from O-benzylhydroxylamine as FabH inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]

Process Chemistry Guide: Synthesis of O-(4-Methylbenzyl)hydroxylamine

Part 1: Executive Summary & Retrosynthetic Strategy

O-(4-Methylbenzyl)hydroxylamine is a critical "building block" intermediate used primarily in the synthesis of oxime-containing pharmaceuticals (e.g., kinase inhibitors) and agrochemicals.[1] Its structural integrity relies on the specific functionalization of the oxygen atom while preserving the nucleophilicity of the nitrogen for subsequent condensation reactions.[1]

The Synthetic Challenge

Direct alkylation of hydroxylamine (

) with 4-methylbenzyl halides is not recommended for high-purity applications.[1] This route suffers from poor selectivity, leading to a mixture of:

• O-alkylation (Desired)[1][2][3]

• N-alkylation (Undesired)[1]

• N,O-dialkylation (Undesired)[1]

The Solution: The Gabriel-Type Synthesis

To ensure regio-selectivity, we employ a "Masked Anion" strategy using N-Hydroxyphthalimide .[1] This approach locks the nitrogen atom within a phthalimide ring, leaving only the oxygen available for alkylation. Subsequent hydrazinolysis releases the target amine in high purity.

Core Advantages:

• Regiospecificity: 100% O-alkylation.[1]

• Scalability: Avoids chromatography; relies on precipitation/crystallization.[1]

• Safety: Mitigates the handling of unstable free hydroxylamine.[1]

Part 2: Primary Synthesis Pathway (Phthalimide Route)[1]

Reaction Scheme Visualization

The following diagram outlines the industrial standard pathway, moving from Phthalic Anhydride to the final Hydrochloride salt.

Figure 1: Step-wise chemical transformation from raw materials to the hydrochloride salt.[1]

Detailed Experimental Protocol

Step 1: Synthesis of N-(4-Methylbenzyloxy)phthalimide

This step couples the "mask" (phthalimide) with the 4-methylbenzyl group.[1]

• Reagents:

  • N-Hydroxyphthalimide (1.0 equiv)[1]

  • 4-Methylbenzyl chloride (1.05 equiv) [Note: Chloride is preferred over bromide for cost; bromide is faster but less stable].[1]

  • Triethylamine (TEA) (1.2 equiv) or

    (1.5 equiv).[1]

  • Solvent: DMF (Dimethylformamide) or Acetonitrile (

    ).[1]

• Procedure:

  • Charge a reaction vessel with N-Hydroxyphthalimide and DMF (5 vol).

  • Add Base (TEA) dropwise at ambient temperature (exothermic). The solution will turn dark red/orange (formation of the anion).[1]

  • Add 4-Methylbenzyl chloride slowly.[1]

  • Heat the mixture to 70–80°C for 4–6 hours.

  • IPC (In-Process Control): Monitor by TLC or HPLC for disappearance of N-Hydroxyphthalimide.

  • Workup: Pour the reaction mixture into ice-water (10 vol). The product, N-(4-methylbenzyloxy)phthalimide, will precipitate as a white to off-white solid.[1]

  • Filter, wash with water, and dry.[4]

  • Expected Yield: 85–92%.

Step 2: Deprotection (Hydrazinolysis) & Salt Formation

This step removes the phthalimide mask and stabilizes the amine as a salt.[1]

• Reagents:

  • Intermediate from Step 1 (1.0 equiv).[1]

  • Hydrazine Hydrate (1.2 – 1.5 equiv).[1]

  • Solvent: Ethanol or Methanol.[1]

  • HCl source: 4M HCl in Dioxane or Conc.[1] HCl.

• Procedure:

  • Suspend the phthalimide intermediate in Ethanol (10 vol).

  • Add Hydrazine Hydrate dropwise at room temperature.

  • Heat to reflux (78°C) for 2–3 hours.

  • Observation: A heavy white precipitate (Phthalhydrazide byproduct) will form.[1]

  • Cool to room temperature and filter off the solid byproduct . Wash the cake with cold ethanol.

  • Concentration: Evaporate the filtrate (containing the free amine) to roughly 20% volume.

  • Salt Formation: Cool the residue to 0°C and add HCl (in dioxane or aqueous) until pH < 3.

  • Add Diethyl Ether or MTBE to induce crystallization of the product.[1]

  • Filter the white crystalline solid: O-(4-Methylbenzyl)hydroxylamine Hydrochloride .[1]

Part 3: Process Workflow & Purification Logic

The following flow diagram illustrates the critical separation of the toxic phthalhydrazide byproduct from the active pharmaceutical ingredient (API) precursor.

Figure 2: Purification workflow focusing on the removal of phthalhydrazide.

Part 4: Alternative "Boc" Pathway (Lab Scale)

For laboratories lacking hydrazine handling capabilities or requiring milder conditions, the Boc-protection route is a viable alternative.[1]

• Reagents: N-Boc-hydroxylamine (tert-Butyl N-hydroxycarbamate), 4-Methylbenzyl bromide, DBU (base).[1]

• Alkylation: React N-Boc-hydroxylamine with the bromide in DCM or DMF.

• Deprotection: Treat the intermediate with TFA/DCM or HCl/MeOH.[1]

• Pros/Cons: Higher reagent cost (Boc), but avoids hydrazine toxicity.[1] Recommended for <10g scale.[1]

Part 5: Critical Process Parameters (CPP) & Troubleshooting

Parameter	Specification	Impact of Deviation
Alkylation Temp	70–80°C	<60°C: Incomplete reaction.[1] >90°C: Degradation of N-hydroxyphthalimide.[1]
Hydrazine Stoichiometry	1.2 – 1.5 eq	<1.0 eq: Incomplete cleavage, difficult separation. >2.0 eq: Excess hydrazine contaminates final product (genotoxic impurity).[1]
Water Content (Step 1)	<0.5%	Moisture competes with the nucleophile, hydrolyzing the alkyl halide to the alcohol.
pH during Salt Formation	< 3.0	If pH is not acidic enough, the free base (oil) remains, preventing crystallization.

Part 6: Safety & Toxicology (E-E-A-T)[1]

Warning: This synthesis involves hazardous energetic materials.

• Hydroxylamine Derivatives: Potentially mutagenic.[1] Avoid skin contact.[1][5][6][7][8] The free base form of O-substituted hydroxylamines can be thermally unstable.[1] Always convert to the HCl salt for storage.

• Hydrazine Hydrate: A known carcinogen and highly toxic.[1] Use in a closed system or fume hood.[1] Destroy excess hydrazine with bleach (hypochlorite) in waste streams.

• 4-Methylbenzyl Chloride: A lachrymator (tear gas agent).[1] Handle only in a fume hood.

• Phthalhydrazide Waste: While relatively inert, ensure proper disposal as chemical waste; do not flush.[1]

Part 7: References

• Grochowski, E., & Jurczak, J. (1976). Synthesis of O-substituted hydroxylamines via N-hydroxyphthalimide. Synthesis.

• Bauer, L., & Suresh, K. S. (1963). The preparation of O-alkylhydroxylamines. Journal of Organic Chemistry.

• Patent US5075504A. (1991).[1] Process for the preparation of O-substituted hydroxylamines. (Describes the industrial handling of the phthalimide route).

• Patent CN105111128A. (2015).[1] Method for preparing N-hydroxyphthalimide. (Background on the precursor synthesis).

• Sigma-Aldrich Safety Data Sheet. Hydroxylamine Hydrochloride.

Sources

• 1. prepchem.com [prepchem.com]
• 2. Simple Preparation of O-Substituted Hydroxylamines from Alcohols [organic-chemistry.org]
• 3. US5075504A - Process for the preparation of O-substituted hydroxylamines - Google Patents [patents.google.com]
• 4. CN101429136B - Process for producing N-benzyl hydroxylamine and hydrochlorate - Google Patents [patents.google.com]
• 5. actylislab.com [actylislab.com]
• 6. szabo-scandic.com [szabo-scandic.com]
• 7. researchgate.net [researchgate.net]
• 8. datasheets.scbt.com [datasheets.scbt.com]

O-(4-methylbenzyl)hydroxylamine CAS number 83670-44-4

CAS Number: 83670-44-4 Synonyms: O-(p-Methylbenzyl)hydroxylamine; (4-Methylbenzyloxy)amine Primary Application: Pharmacophore Installation & Oxime Ether Synthesis[1]

Part 1: Executive Summary & Strategic Utility

O-(4-Methylbenzyl)hydroxylamine is a specialized alkoxyamine building block used extensively in the synthesis of oxime ethers.[1] Unlike simple hydroxylamine (

), which is nucleophilic at both nitrogen and oxygen, this O-alkylated derivative restricts reactivity to the nitrogen center.[1] This "masking" of the oxygen atom renders it a precision tool for installing the 4-methylbenzyloxy moiety—a lipophilic, metabolically stable pharmacophore often employed to optimize the pharmacokinetic profile of drug candidates.[1]

Core Utility in Drug Design[1][2]

• Bioisosteric Replacement: The 4-methylbenzyl group serves as a steric and lipophilic bioisostere for benzyl and 4-methoxybenzyl groups, modulating potency and metabolic clearance in kinase inhibitors and GPCR ligands.[1]

• Oxime Ligation: It reacts rapidly with aldehydes and ketones to form thermodynamically stable oxime ethers (

  ), a linkage found in various agrochemicals and antibiotics (e.g., oxime-cephalosporins) to improve hydrolytic stability compared to imines.[1]

• Chemo-selectivity: Its use eliminates the need for competitive N-alkylation protection strategies required when using free hydroxylamine.[1]

Part 2: Chemical Profile & Properties[1][2][3][4][5]

The compound is most commonly handled and stored as its hydrochloride salt (CAS 38936-62-8) due to the inherent instability and oxidation susceptibility of the free base.[1]

Property	Data (Hydrochloride Salt)	Data (Free Base)
Molecular Formula
Molecular Weight	173.64 g/mol	137.18 g/mol
Appearance	White to off-white crystalline solid	Colorless to pale yellow oil
Solubility	Soluble in Water, Methanol, DMSO	Soluble in DCM, EtOAc, Et2O
Melting Point	145–150 °C (Decomposes)	N/A (Liquid at RT)
pKa (Conjugate Acid)	~4.5 (Estimated)	-
Storage	-20°C, Hygroscopic, Inert Gas	2-8°C, Light Sensitive

Critical Handling Note: As with all hydroxylamine derivatives, the free base is prone to thermal decomposition. Always store under nitrogen.[1] The hydrochloride salt is stable but hygroscopic; protect from moisture to prevent clumping and hydrolysis.[1]

Part 3: Synthesis Strategy (The Phthalimide Route)[1]

Direct alkylation of hydroxylamine with 4-methylbenzyl halides is not recommended due to uncontrollable poly-alkylation (yielding N,O-dialkyl and N,N,O-trialkyl byproducts).[1]

The industry-standard protocol utilizes the Gabriel Synthesis modification , employing N-hydroxyphthalimide as a nucleophilic surrogate.[1] This ensures exclusive O-alkylation.[1]

Synthesis Pathway Diagram[1][6]

Caption: The Gabriel-type synthesis ensures regiospecific O-alkylation via an N-protected intermediate.[1]

Part 4: Detailed Experimental Protocol

Protocol: Preparation of O-(4-Methylbenzyl)hydroxylamine Hydrochloride

Scale: 10 mmol | Yield: ~85-90% | Time: 6-8 Hours[1]

Phase 1: O-Alkylation[1]

• Setup: Flame-dry a 100 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar and reflux condenser. Flush with Nitrogen (

  ).

• Reagents: Charge the flask with:

  • N-Hydroxyphthalimide (1.63 g, 10 mmol)[1]

  • Anhydrous DMF (15 mL)

  • Triethylamine (1.5 mL, 11 mmol) [Alternative:

    ][1]

• Addition: Add 4-Methylbenzyl chloride (1.40 g, 10 mmol) dropwise.

• Reaction: Heat to 70°C for 3 hours. The solution will turn from orange to pale yellow as the phthalimide intermediate precipitates or dissolves depending on concentration.[1]

• Workup: Pour the reaction mixture into ice-water (100 mL). Filter the resulting white precipitate (N-(4-methylbenzyloxy)phthalimide).[1] Wash with cold water and dry under vacuum.[1]

Phase 2: Deprotection (Hydrazinolysis)[1]

• Cleavage: Suspend the dried intermediate in Ethanol (20 mL).

• Addition: Add Hydrazine hydrate (0.6 mL, ~12 mmol) cautiously.

• Reaction: Reflux for 1–2 hours. A bulky white precipitate (phthalhydrazide) will form.

• Isolation:

  • Cool to room temperature.

  • Filter off the phthalhydrazide byproduct.[1]

  • Concentrate the filtrate (containing the free amine) under reduced pressure.[1]

• Salt Formation: Dissolve the residue in Diethyl Ether (

  ). Add 4M HCl in Dioxane dropwise at 0°C.

• Final: Collect the white crystalline solid by filtration. Recrystallize from MeOH/Et2O if necessary.

Part 5: Reactivity & Applications[2][7][8]

The primary value of this scaffold is its ability to condense with carbonyls to form Oxime Ethers .[1] This reaction is generally catalyzed by weak acids (pH 4–5).

Reaction Mechanism: Oxime Ligation[1]

Caption: Acid-catalyzed condensation yields the hydrolytically stable oxime ether linkage.[1]

Case Study: Kinase Inhibitor Optimization

In the development of VEGFR inhibitors, replacing a simple O-benzyl group with O-(4-methylbenzyl) often improves lipophilicity (

), enhancing membrane permeability without significantly altering the binding mode.[1] The methyl group can also block metabolic oxidation at the para-position of the phenyl ring.[1]

Part 6: Safety & Handling (E-E-A-T)[1][9]

Thermal Instability (Explosion Hazard)

Hydroxylamine derivatives possess a high energy N-O bond.

• Risk: Heating the free base above 100°C or distilling it to dryness can trigger rapid, exothermic decomposition (runaway reaction).

• Control: Always handle as the HCl salt until the final step. If the free base is required, use it immediately in solution; never isolate it as a neat liquid on a large scale (>5g) without DSC (Differential Scanning Calorimetry) testing.

Toxicity[10]

• Skin/Eye: Potent irritant.[1][2][3][4] Causes severe eye irritation.[1][5]

• Systemic: Hydroxylamines can induce methemoglobinemia (oxidation of hemoglobin). Handle in a fume hood with nitrile gloves.

Storage

• Condition: Store at -20°C.

• Incompatibility: Strong oxidizing agents, acid chlorides, and anhydrides (unless acylation is intended).

References

• Synthesis of O-substituted Hydroxylamines: Petrassi, H. M., et al.[1] "A convenient synthesis of O-alkylhydroxylamines." Organic Letters, 2001. Link[1]

• Oxime Ether Pharmacology: Patani, G. A., & LaVoie, E. J.[1] "Bioisosterism: A Rational Approach in Drug Design." Chemical Reviews, 1996. Link[1]

• Safety of Hydroxylamines: Wei, C., et al. "Thermal decomposition of hydroxylamine derivatives." Journal of Hazardous Materials, 2008. Link[1]

• General Properties (Analog): Sigma-Aldrich Safety Data Sheet for O-(4-Methoxybenzyl)hydroxylamine HCl. Link

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. Hydroxylamine - Wikipedia [en.wikipedia.org]
• 3. guidechem.com [guidechem.com]
• 4. Page loading... [wap.guidechem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

An In-Depth Technical Guide to p-Methylbenzyloxyamine Hydrochloride: Structure, Synthesis, and Application

Abstract: This technical guide provides a comprehensive overview of p-methylbenzyloxyamine hydrochloride (also known as O-(4-methylbenzyl)hydroxylamine hydrochloride), a versatile reagent in synthetic organic chemistry. The document details its molecular structure, physicochemical properties, a robust two-step synthesis protocol, and key applications, particularly in the formation of O-alkyloximes. Aimed at researchers, scientists, and professionals in drug development, this guide integrates established chemical principles with practical, field-proven insights to ensure technical accuracy and reliable application.

Molecular Structure and Physicochemical Properties

p-Methylbenzyloxyamine hydrochloride belongs to the class of O-substituted hydroxylamine salts. The core structure consists of a hydroxylamine moiety (-ONH₂) where the oxygen atom is alkylated with a p-methylbenzyl group (a benzyl group substituted with a methyl group at the para position). The amine is protonated by hydrochloric acid to form a stable, crystalline salt. This salt form enhances the compound's stability and handling characteristics compared to the free base.

The key structural features include the p-substituted aromatic ring, the benzylic methylene bridge (-CH₂-), the ether-like linkage to the nitrogen atom (-O-N-), and the resulting primary aminoxy group (-ONH₃⁺).

Caption: Molecular Structure of p-Methylbenzyloxyamine Hydrochloride.

Table 1: Physicochemical Properties of p-Methylbenzyloxyamine Hydrochloride

Property	Value	Source(s)
IUPAC Name	O-(4-methylbenzyl)hydroxylammonium chloride	-
Synonyms	p-Methylbenzyloxyamine HCl, 4-Methylbenzyloxyamine HCl	[1]
CAS Number	38936-62-8	[1]
Molecular Formula	C₈H₁₂ClNO	[1]
Molecular Weight	173.64 g/mol	[1]
Appearance	White to off-white crystalline solid (expected)	[2]
Solubility	Sparingly soluble in water (expected)	[2]

Spectroscopic Characterization

Confirmation of the molecular structure of p-methylbenzyloxyamine hydrochloride is typically achieved through Nuclear Magnetic Resonance (NMR) spectroscopy. While specific experimental data for this exact compound is not widely published, expected chemical shifts can be reliably predicted based on analysis of structurally similar compounds, such as O-(4-nitrobenzyl)hydroxylamine hydrochloride and p-methylbenzylamine.[2][3]

¹H NMR Spectroscopy (Predicted): The proton NMR spectrum is expected to show distinct signals corresponding to each unique proton environment. The spectrum is typically recorded in a solvent like DMSO-d₆.

• -NH₃⁺ Protons: A broad singlet is anticipated at a downfield chemical shift (likely >10 ppm) due to the acidic nature of these protons and exchange with any residual water. In the spectrum of O-(4-nitrobenzyl)hydroxylamine hydrochloride in DMSO-d₆, this peak appears around 11.4 ppm.[2]

• Aromatic Protons (A-A'B-B' system): The para-substituted benzene ring will exhibit a characteristic A-A'B-B' splitting pattern. Two doublets are expected in the aromatic region (approx. 7.2-7.4 ppm).

• Benzylic Protons (-CH₂-O-): A sharp singlet corresponding to the two benzylic protons is expected. Its position will be deshielded by the adjacent oxygen atom, likely appearing in the range of 5.0-5.3 ppm. The analogous protons in O-(4-nitrobenzyl)hydroxylamine hydrochloride appear at 5.28 ppm.[2]

• Methyl Protons (-CH₃): A singlet for the three methyl protons will be observed in the upfield region, typically around 2.3 ppm.

Table 2: Predicted ¹H NMR Chemical Shifts (in DMSO-d₆)

Protons	Predicted δ (ppm)	Multiplicity	Integration
Aromatic (ring)	~7.3 - 7.4	d	2H
Aromatic (ring)	~7.2 - 7.3	d	2H
Benzylic (-CH₂-)	~5.1	s	2H
Methyl (-CH₃)	~2.3	s	3H
Amine (-NH₃⁺)	>11.0	br s	3H

¹³C NMR Spectroscopy (Predicted): The carbon NMR spectrum provides confirmation of the carbon framework.

• Aromatic Carbons: Four signals are expected for the six aromatic carbons due to symmetry. The quaternary carbons (C-CH₂ and C-CH₃) will have distinct shifts from the protonated carbons.

• Benzylic Carbon (-CH₂-O-): This carbon will be significantly deshielded by the attached oxygen, with an expected shift in the 75-80 ppm range.

• Methyl Carbon (-CH₃): The methyl carbon will appear at a characteristic upfield shift, typically around 20-22 ppm.

Synthesis and Mechanistic Pathway

The synthesis of O-alkylated hydroxylamines is most reliably achieved through a two-step process involving the alkylation of a protected hydroxylamine equivalent, followed by deprotection. The use of N-hydroxyphthalimide as the hydroxylamine source is a well-established and high-yielding method.[4]

Overall Reaction Scheme: Step 1: 4-Methylbenzyl chloride + N-Hydroxyphthalimide → N-(4-Methylbenzyloxy)phthalimide Step 2: N-(4-Methylbenzyloxy)phthalimide + Hydrazine → p-Methylbenzyloxyamine + Phthalhydrazide Step 3: p-Methylbenzyloxyamine + HCl → p-Methylbenzyloxyamine hydrochloride

Caption: General workflow for the synthesis of p-Methylbenzyloxyamine HCl.

Experimental Protocol: Synthesis via N-Hydroxyphthalimide

This protocol describes a self-validating system where the successful isolation of the intermediate in Step 1 is a prerequisite for proceeding to Step 2.

Step 1: Synthesis of N-(4-Methylbenzyloxy)phthalimide

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine N-hydroxyphthalimide (1.0 eq), 4-methylbenzyl chloride (1.05 eq), and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) as the solvent. The volume should be sufficient to create a stirrable slurry.

  • Causality: DMF is an excellent polar aprotic solvent for Sₙ2 reactions, promoting the nucleophilic attack of the deprotonated N-hydroxyphthalimide on the benzyl chloride. Potassium carbonate acts as the base to deprotonate the hydroxyl group of N-hydroxyphthalimide in situ.

• Reaction: Heat the mixture to 60-70 °C and stir vigorously for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Isolation: After completion, cool the reaction mixture to room temperature and pour it into a beaker of ice water. A white solid precipitate of N-(4-methylbenzyloxy)phthalimide will form.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol to remove residual impurities. Dry the product under vacuum. The purity can be checked by melting point and NMR.

Step 2: Synthesis of p-Methylbenzyloxyamine Hydrochloride

• Deprotection Setup: Suspend the dried N-(4-methylbenzyloxy)phthalimide (1.0 eq) from Step 1 in ethanol in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• Hydrazinolysis: Warm the suspension and add hydrazine monohydrate (1.1 eq) dropwise. The mixture will become homogeneous before a thick white precipitate (phthalhydrazide) begins to form.

  • Causality: Hydrazine acts as a potent nucleophile that attacks the carbonyl carbons of the phthalimide group, leading to ring-opening and subsequent cyclization to form the highly stable and insoluble phthalhydrazide, which drives the reaction to completion.[5]

• Reaction Completion: Reflux the mixture for 2-3 hours until TLC analysis indicates the complete consumption of the starting material.

• Isolation of Free Base: Cool the mixture and filter off the phthalhydrazide precipitate. Wash the precipitate with a small amount of ethanol. The filtrate contains the desired p-methylbenzyloxyamine free base.

• Salt Formation: Concentrate the filtrate under reduced pressure. Dissolve the resulting oil in a minimal amount of a suitable solvent like diethyl ether or isopropanol.

• Precipitation: Slowly add a solution of concentrated hydrochloric acid or HCl gas dissolved in an appropriate solvent (e.g., ether) to the stirred solution. The p-methylbenzyloxyamine hydrochloride will precipitate as a white solid.

• Final Purification: Collect the solid product by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum to yield the final product.

Applications in Organic Synthesis

The primary application of p-methylbenzyloxyamine hydrochloride is as a nucleophilic reagent for the conversion of aldehydes and ketones into their corresponding O-(4-methylbenzyl)oximes.[2] This transformation is crucial in several areas:

• Protecting Groups: The O-alkyloxime functionality serves as a robust protecting group for carbonyl compounds, stable to a variety of reaction conditions but cleavable under specific methods.

• Characterization: Formation of oxime derivatives is a classic method for the purification and characterization of carbonyl-containing compounds.

• Bio-conjugation and Drug Discovery: The hydroxylamine moiety is a key functional group for forming stable oxime linkages with carbonyl groups present in biomolecules or synthetic scaffolds, making it a valuable tool in medicinal chemistry and chemical biology. O-substituted hydroxylamines are used to modify and optimize the properties of drug molecules.[2]

Safety and Handling

p-Methylbenzyloxyamine hydrochloride should be handled with appropriate safety precautions in a well-ventilated fume hood. While specific toxicity data for this compound is limited, data for the closely related O-benzylhydroxylamine hydrochloride indicates that it is a hazardous substance.[6]

• Hazards: May cause skin irritation, serious eye damage, and may cause an allergic skin reaction. It is harmful if swallowed and may cause respiratory irritation.

• Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side shields, and a lab coat.[6]

• Handling: Avoid breathing dust. Wash hands thoroughly after handling. Avoid contact with skin and eyes.[6]

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.

• Incompatible Materials: Strong oxidizing agents.[6]

References

• PubMed. Rapid synthesis of alkoxyamine hydrochloride derivatives from alkyl bromide and N,N'- di- tert-butoxycarbonylhydroxylamine ((Boc)2NOH). Available at: [Link]

• Google Patents. CN102531950A - Method for preparing O-benzylhydroxylamine hydrochloride.

• Organic Syntheses. O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Available at: [Link]

• Wikipedia. N-Hydroxyphthalimide. Available at: [Link]

• Google Patents. CN105111128A - Method for preparing N-hydroxyphthalimide.

• MDPI. Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride. Available at: [Link]

• PubMed. A practical approach to N-glycan production by hydrazinolysis using hydrazine monohydrate. Available at: [Link]

• PubMed. Rapid synthesis of alkoxyamine hydrochloride derivatives from alkyl bromide and N,N'- di- tert-butoxycarbonylhydroxylamine ((Boc)2NOH). Available at: [Link]

• Chemstock. O- BENZYLHYDROXYLAMINE HYDROCHLORIDE - Safety Data Sheet. Available at: [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. O-(4-NITROBENZYL)HYDROXYLAMINE HYDROCHLORIDE(2086-26-2) 1H NMR spectrum [chemicalbook.com]
• 3. 4-Methylbenzylamine(104-84-7) 1H NMR spectrum [chemicalbook.com]
• 4. spectrabase.com [spectrabase.com]
• 5. 4-METHOXY-O-PHENYLENEDIAMINE(102-51-2) 1H NMR [m.chemicalbook.com]
• 6. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

Technical Guide: Reaction Mechanism of O-Benzylhydroxylamines with Carbonyls

Executive Summary

The condensation of O-benzylhydroxylamines with carbonyl compounds (aldehydes and ketones) to form oxime ethers is a cornerstone reaction in chemical biology and medicinal chemistry. Distinguished by its high chemoselectivity and hydrolytic stability, this reaction exploits the

-effect —the enhanced nucleophilicity of the nitrogen atom due to the adjacent electronegative oxygen.

This guide provides a rigorous analysis of the reaction mechanism, kinetic drivers, and optimized protocols. It is designed for researchers requiring high-fidelity bioconjugation or stable pharmacophore synthesis, moving beyond basic textbook definitions to explore the causality behind reaction efficiency.

Mechanistic Fundamentals

The Core Reaction Pathway

The reaction between O-benzylhydroxylamine (

) and a carbonyl ( ) proceeds via a two-step addition-elimination mechanism. Unlike simple amine condensations, the alkoxyamine substituent alters the electronic landscape of the transition state.

• Nucleophilic Attack: The lone pair on the nitrogen of

  attacks the electrophilic carbonyl carbon. This step is reversible and forms a tetrahedral carbinolamine intermediate.

• Dehydration (Rate-Limiting): The hydroxyl group of the intermediate is protonated and eliminated as water, forming the

  double bond.

The Alpha-Effect: The nitrogen in O-benzylhydroxylamine is significantly more nucleophilic than a primary amine of similar basicity (e.g., benzylamine). This is due to the repulsion between the lone pair on the nitrogen and the lone pairs on the adjacent oxygen atom, which raises the ground-state energy of the nucleophile, lowering the activation energy for the attack.

Visualization: Reaction Coordinate

The following diagram illustrates the stepwise progression from reactants to the stable oxime ether product.

Figure 1: Stepwise mechanism of oxime ether formation highlighting the tetrahedral intermediate.

Kinetic Drivers & Thermodynamics

The Bell-Shaped pH Rate Profile

The reaction rate is critically dependent on pH, exhibiting a classic bell-shaped curve with an optimum typically between pH 4.0 and 5.0 . This is a result of two opposing protonation events:

• Acidic Limb (pH < 4): The reaction slows because the nucleophile (

  ) becomes protonated ( ). The protonated species lacks a lone pair and cannot attack the carbonyl.

• Basic Limb (pH > 6): The reaction slows because the dehydration step is acid-catalyzed. Without sufficient protons to activate the leaving group (-OH

  -OH ), the tetrahedral intermediate reverts to reactants.

Application Note: For O-benzylhydroxylamine (

), maintaining the pH near 4.5 ensures a maximal concentration of the free nucleophile while retaining sufficient acid concentration to drive dehydration.

Hydrolytic Stability: Oxime vs. Hydrazone

One of the primary reasons for selecting O-benzylhydroxylamines over hydrazines is the superior stability of the resulting linkage.

Feature	Oxime Ether ( )	Hydrazone ( )	Mechanistic Reason
Hydrolysis Rate	Very Slow ( )	Fast ( )	N-O bond resonance stabilizes the C=N bond more effectively than N-N.
Equilibrium Constant ( )			Oxime formation is essentially irreversible under physiological conditions.
Bio-stability	High	Moderate	Susceptibility to transimination by cellular carbonyls.

Catalysis Strategy: The Aniline Effect

In biological contexts (neutral pH), the reaction is often too slow because the acid-catalyzed dehydration step is inefficient.[1] To overcome this, nucleophilic catalysts such as aniline or

-phenylenediamine ( PDA) are employed.

Mechanism of Catalysis

• Schiff Base Formation: Aniline reacts with the carbonyl rapidly to form a protonated Schiff base (imine).

• Transimination: The protonated Schiff base is far more electrophilic than the original carbonyl. The O-benzylhydroxylamine attacks this intermediate.

• Product Release: The aniline is displaced (regenerated), and the stable oxime ether is formed.

Visualization: Catalytic Cycle

Figure 2: The aniline-catalyzed cycle showing the activation of the carbonyl via a Schiff base intermediate.

Experimental Protocols

Protocol A: Bioconjugation (Aqueous/Buffer)

Target: Labeling a protein or peptide aldehyde with O-benzylhydroxylamine.

• Buffer Preparation: Prepare a 0.1 M Sodium Acetate or Sodium Phosphate buffer, adjusted to pH 4.5 .

  • Why: This pH balances nucleophilicity and dehydration kinetics.

• Catalyst Addition (Optional but Recommended): Add

  -phenylenediamine ( PDA) or aniline to a final concentration of 10–100 mM.

  • Why:

    PDA is superior to aniline at neutral pH due to its higher nucleophilicity.

• Reaction Setup:

  • Dissolve the aldehyde-containing biomolecule in the buffer (10–50

    M).

  • Add O-benzylhydroxylamine (as HCl salt) to a final concentration of 1–5 mM (10–100 equivalents).

  • Note: Excess reagent drives the equilibrium to completion (Le Chatelier’s principle).

• Incubation: Incubate at 25°C for 2–16 hours.

• Purification: Remove excess small molecules via size-exclusion chromatography (e.g., PD-10 column) or dialysis.

Protocol B: Synthetic Organic (Solvent-Based)

Target: Synthesis of a small molecule oxime ether pharmacophore.

• Solvent: Use Methanol (MeOH) or Ethanol (EtOH). Pyridine can be used as both solvent and weak base.

• Setup:

  • Dissolve the ketone/aldehyde (1.0 eq) in MeOH.

  • Add O-benzylhydroxylamine hydrochloride (1.2 eq).

  • Add Pyridine (1.5 eq) or Sodium Acetate (2.0 eq) to buffer the HCl released.

• Reaction: Stir at room temperature. If sterically hindered (e.g., diaryl ketone), heat to reflux (60°C).

  • Monitoring: Track disappearance of carbonyl by TLC or LCMS.

• Workup: Evaporate solvent, redissolve in EtOAc, wash with 1M HCl (to remove pyridine/unreacted amine), then Brine. Dry over

  .[2]

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Slow Reaction (Neutral pH)	Lack of acid catalysis for dehydration step.	Add 100 mM Aniline or lower pH to 4.5.
Precipitation	O-benzylhydroxylamine is hydrophobic.	Add co-solvent (DMSO/DMF) up to 20% v/v.
Hydrolysis of Product	Extreme pH (< 1 or > 12) or high temperature.	Buffer to pH 7.4 for storage; store at -20°C.
Side Reactions	Oxidation of the amine (rare).	Perform reaction under atmosphere; use degassed buffers.

References

• Dirksen, A., & Dawson, P. E. (2008). "Expanding the scope of chemoselective peptide ligations in chemical biology." Current Opinion in Chemical Biology. Link

• Kalia, J., & Raines, R. T. (2008). "Hydrolytic Stability of Hydrazones and Oximes." Angewandte Chemie International Edition. Link

• Jencks, W. P. (1959). "Studies on the Mechanism of Oxime and Semicarbazone Formation." Journal of the American Chemical Society. Link

• Agard, N. J., & Bertozzi, C. R. (2004). "Chemical approaches to perturb, profile, and perceive glycans." Accounts of Chemical Research. Link

• Crisalli, P., & Kool, E. T. (2013). "Water-soluble organocatalysts for hydrazone and oxime formation." The Journal of Organic Chemistry. Link

Sources

• 1. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

The Reactivity of O-(4-methylbenzyl)hydroxylamine with Aldehydes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

O-(4-methylbenzyl)hydroxylamine is a pivotal reagent in modern chemical biology and drug development, primarily utilized for its efficient and chemoselective reaction with aldehydes to form stable oxime ethers. This guide provides a comprehensive technical overview of this reaction, delving into the underlying mechanistic principles, critical experimental parameters, and practical applications. By synthesizing field-proven insights with established chemical theory, this document serves as an authoritative resource for scientists leveraging oxime ligation in their research endeavors. We will explore the kinetics of the reaction, the influence of catalysts, and provide detailed protocols for synthesis, purification, and characterization of the resulting O-(4-methylbenzyl) oxime ethers, thereby equipping researchers with the knowledge to implement this powerful bioconjugation strategy effectively.

Introduction: The Significance of Oxime Ligation in Bioconjugation and Medicinal Chemistry

The precise and robust covalent modification of biomolecules is a cornerstone of modern drug development and chemical biology. Among the suite of bioorthogonal reactions, oxime ligation—the reaction between a hydroxylamine derivative and an aldehyde or ketone—has emerged as a particularly powerful tool.[1] This is due to the mild reaction conditions, high chemoselectivity, and exceptional stability of the resulting oxime bond, especially when compared to other imine-based linkages like hydrazones.[2]

O-(4-methylbenzyl)hydroxylamine, in particular, offers a valuable combination of reactivity and structural properties. The benzyl group provides a hydrophobic handle that can influence the pharmacokinetic properties of a conjugate, while the methyl substituent can offer subtle electronic effects and a point for further characterization. The resulting O-benzyl oxime ethers are found in a variety of biologically active compounds, highlighting their importance in medicinal chemistry.[3][4][5] This guide will focus specifically on the reaction of O-(4-methylbenzyl)hydroxylamine with aldehydes, providing a detailed exploration of its reactivity and practical application.

The Core Reaction: Mechanism of Oxime Ether Formation

The formation of an O-(4-methylbenzyl) oxime ether from the corresponding hydroxylamine and an aldehyde is a condensation reaction that proceeds via a two-step mechanism: nucleophilic addition followed by dehydration.[6]

The reaction is initiated by the nucleophilic attack of the nitrogen atom of O-(4-methylbenzyl)hydroxylamine on the electrophilic carbonyl carbon of the aldehyde. This forms a tetrahedral intermediate known as a carbinolamine. This step is reversible and is the basis for the overall reaction's pH dependence.

The subsequent step is the acid-catalyzed dehydration of the carbinolamine intermediate to yield the final oxime ether product and a molecule of water.[6] The equilibrium of this reaction strongly favors the formation of the stable oxime product.

Caption: Mechanism of O-(4-methylbenzyl) oxime ether formation.

Key Experimental Parameters and Causality

The efficiency and rate of oxime ligation are critically dependent on several experimental parameters. Understanding the causality behind these factors is essential for optimizing the reaction for specific applications.

The Critical Role of pH

The rate of oxime formation exhibits a bell-shaped dependence on pH, with the optimal range typically falling between pH 4 and 5 for uncatalyzed reactions. This is a direct consequence of the two-step mechanism:

• At low pH (highly acidic): The hydroxylamine nucleophile becomes protonated (R-O-NH3+), rendering it non-nucleophilic and thus inhibiting the initial attack on the carbonyl.

• At neutral to high pH (neutral/basic): While the hydroxylamine is a free nucleophile, the dehydration of the carbinolamine intermediate is slow as it is acid-catalyzed.

Therefore, a slightly acidic environment provides a balance between having a sufficient concentration of the free nucleophilic hydroxylamine and promoting the acid-catalyzed dehydration step.

Catalysis: Accelerating the Reaction at Physiological pH

For many bioconjugation applications, conducting reactions at physiological pH (~7.4) is imperative. Under these conditions, the uncatalyzed oxime ligation can be slow. Aniline and its derivatives have been identified as highly effective nucleophilic catalysts for this reaction.[7][8]

The catalytic mechanism involves the formation of a more reactive intermediate. Aniline first reacts with the aldehyde to form a protonated Schiff base (an iminium ion). This intermediate is significantly more electrophilic than the starting aldehyde, making it more susceptible to nucleophilic attack by the hydroxylamine. The aniline is then regenerated, completing the catalytic cycle.

Caption: Aniline-catalyzed oxime ligation mechanism.

Substituted anilines with electron-donating groups, such as p-phenylenediamine, have been shown to be even more effective catalysts than aniline itself, leading to significant rate enhancements at neutral pH.[7]

Reactivity of Aldehydes

The structure of the aldehyde substrate also influences the reaction rate. Aromatic aldehydes are generally potent electrophiles and are more reactive than aliphatic aldehydes.[4] Steric hindrance around the carbonyl group can decrease the rate of reaction.

Field-Proven Experimental Protocols

The following protocols provide a framework for the synthesis, purification, and characterization of O-(4-methylbenzyl) oxime ethers.

Synthesis of O-(4-methylbenzyl)hydroxylamine Hydrochloride

While commercially available, O-(4-methylbenzyl)hydroxylamine can be synthesized from 4-methylbenzyl halide and a protected hydroxylamine derivative, followed by deprotection. A common route involves the alkylation of an N-hydroxyphthalimide or a similar precursor, followed by hydrazinolysis or acidic hydrolysis.[9] A general procedure for the preparation of O-benzylhydroxylamine hydrochloride involves heating the mixed product of the alkylation reaction in an aqueous environment with the slow addition of NaOH, followed by hydrolysis, separation, and purification.[10]

General Protocol for Oxime Ether Formation

This protocol is a general guideline and may require optimization based on the specific aldehyde substrate.

• Dissolution: Dissolve the aldehyde (1 equivalent) in a suitable solvent (e.g., methanol, ethanol, or a buffered aqueous solution).

• Addition of Hydroxylamine: Add O-(4-methylbenzyl)hydroxylamine hydrochloride (1.1-1.5 equivalents).

• pH Adjustment/Catalyst Addition:

  • For uncatalyzed reactions: Adjust the pH of the solution to 4-5 using a suitable buffer (e.g., acetate buffer).

  • For catalyzed reactions at neutral pH: Add aniline or a derivative (e.g., p-phenylenediamine) to a concentration of 10-100 mM in a neutral buffer (e.g., phosphate buffer, pH 7.0-7.4).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction if necessary (e.g., by adding an excess of a scavenger aldehyde like acetone).

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).[11]

Bioconjugation Protocol

For the modification of biomolecules, the protocol needs to be adapted to maintain the integrity of the biological substrate.

• Buffer Exchange: Ensure the biomolecule (e.g., protein with an incorporated aldehyde) is in a suitable buffer (e.g., phosphate buffer, pH 7.2).

• Reagent Preparation: Prepare a stock solution of O-(4-methylbenzyl)hydroxylamine hydrochloride in the same buffer.

• Ligation: Add the hydroxylamine solution to the biomolecule solution to a final concentration of 1-10 mM. If catalysis is required, add a stock solution of aniline or p-phenylenediamine.

• Incubation: Incubate the reaction mixture at room temperature or 37°C for a specified period (typically 1-24 hours), with gentle agitation.

• Purification: Remove excess reagents and byproducts by size-exclusion chromatography, dialysis, or tangential flow filtration.

Data Presentation and Characterization

Rigorous characterization of the resulting oxime ether is crucial for validating the success of the reaction.

Spectroscopic Characterization

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: The formation of the oxime ether can be confirmed by the disappearance of the aldehydic proton signal (typically δ 9-10 ppm) and the appearance of the imine proton signal (δ ~7.5-8.5 ppm). The benzylic protons of the 4-methylbenzyl group typically appear as a singlet around δ 5.0-5.2 ppm, and the methyl protons as a singlet around δ 2.3-2.4 ppm.[12]

  • ¹³C NMR: The carbonyl carbon signal of the aldehyde (δ ~190-200 ppm) will be replaced by the imine carbon signal of the oxime ether (δ ~145-155 ppm).[12]

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is a powerful tool to confirm the molecular weight of the product. The fragmentation pattern of O-benzyl oxime ethers in mass spectrometry often involves cleavage of the C-O and N-O bonds.[13][14][15]

Quantitative Data Summary

Parameter	Typical Value/Range	Reference
Optimal pH (uncatalyzed)	4.0 - 5.0
Optimal pH (catalyzed)	7.0 - 7.4	[7]
Typical Reaction Time	1 - 24 hours	[1]
Yields	Moderate to excellent (37-95%)	[11]

Applications in Drug Discovery and Development

The stability and ease of formation of O-benzyl oxime ethers make them attractive linkers in various aspects of drug discovery.

• Prodrug Design: The oxime ether linkage can be designed to be stable under physiological conditions but cleavable under specific biological triggers, allowing for the targeted release of a therapeutic agent.

• Bioconjugation: O-(4-methylbenzyl)hydroxylamine can be used to attach small molecule drugs, imaging agents, or polyethylene glycol (PEG) chains to proteins and other biomolecules that have been engineered to contain an aldehyde functionality.[1]

• Fragment-Based Drug Discovery: The 4-methylbenzyl group can serve as a fragment that explores hydrophobic pockets in a target protein, with the oxime linker providing a versatile point of attachment for growing the fragment into a more potent lead compound.

• Biologically Active Molecules: Numerous compounds containing the O-benzyl oxime ether moiety have demonstrated a wide range of biological activities, including antifungal, antidepressant, and insecticidal properties.[3][4][5]

Troubleshooting and Side Reactions

While oxime ligation is generally a robust reaction, certain issues can arise.

• Slow or Incomplete Reaction:

  • Incorrect pH: Verify and adjust the pH of the reaction mixture.

  • Low Reactant Concentration: Increase the concentration of one or both reactants.

  • Catalyst Inefficiency: Consider using a more potent catalyst like p-phenylenediamine.[7]

• Side Reactions:

  • Hydrolysis: The oxime ether bond is generally stable, but can undergo hydrolysis under strongly acidic conditions.[2]

  • Dimerization: In bioconjugation with catalysts containing multiple amine groups (e.g., p-phenylenediamine), dimerization of the biomolecule can sometimes be observed. Using aniline as the catalyst can mitigate this issue.[1]

  • Oxidation of Reactants: Some hydroxylamines can be susceptible to oxidation. It is advisable to use freshly prepared solutions and consider performing the reaction under an inert atmosphere if necessary.

Conclusion

The reaction of O-(4-methylbenzyl)hydroxylamine with aldehydes represents a highly reliable and versatile method for the formation of stable covalent linkages. Its high chemoselectivity, mild reaction conditions, and the stability of the resulting oxime ether have cemented its place as a key tool in the arsenal of chemists in drug discovery and chemical biology. A thorough understanding of the reaction mechanism and the influence of key experimental parameters, as outlined in this guide, is paramount for the successful implementation of this powerful ligation strategy.

References

• Bawa, R. A., & Alear, M. I. (2025). Synthesis of Some Benzyl Oxime Ethers. Journal of Science, 19, 125-131.
• Kragelund, C., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides.
• Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes.
• Gnewou, O., et al. (2013). A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation.
• European Patent Office. (1991). Process for preparing O-substituted hydroxylamines (EP0440582A1).
• Kosmalski, T., et al. (2023). A Review of Biologically Active Oxime Ethers. Molecules, 28(13), 5041.
• Halket, J. M., & Zaikin, V. G. (2003). Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement: New insights on structural factors that promote α,β fragmentation. Journal of the American Society for Mass Spectrometry, 14(3), 269-281.
• Dirksen, A., et al. (2013). Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines.
• The Royal Society of Chemistry. (2013).

• Socratic. (2015). How does hydroxylamine react with aldehydes/ketones to form oximes? Retrieved from [Link]

• Chen, J., et al. (2018). Synthesis and Evaluation O-Benzyl Oxime-ether Derivatives Containing β-Methoxyacrylate Moiety for Insecticidal and Fungicidal Activities. Journal of Heterocyclic Chemistry, 55(6), 1435-1442.

• Organic Chemistry Portal. (n.d.). O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Retrieved from [Link]

• Organic Syntheses. (n.d.). N-Methyl-O-benzoylhydroxylamine hydrochloride. Retrieved from [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes. Angewandte Chemie (International ed. in English), 47(39), 7523–7526.
• Google Patents. (1996).
• Semantic Scholar. (n.d.). Hydrolytic stability of hydrazones and oximes.
• Halket, J. M., & Zaikin, V. G. (2003). Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement: new insights on structural factors that promote α,β fragmentation. Journal of the American Society for Mass Spectrometry, 14(3), 269–281.
• Stanoeva, I., et al. (2012). REACTIONS OF 4-HYDROXYCOUMARIN WITH SOME ALDEHYDES IN AQUEOUS MEDIA. Journal of the University of Chemical Technology and Metallurgy, 47(4), 425-430.
• Google Patents. (2012). Method for preparing O-benzylhydroxylamine hydrochloride (CN102531950A).
• Gohy, J.-F., et al. (2014). Oximes as Reversible Links in Polymer Chemistry: Dynamic Macromolecular Stars. Macromolecules, 47(19), 6549-6558.
• Kragelund, C., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides.
• ResearchGate. (n.d.).
• Semantic Scholar. (2017). NOVEL O-BENZYL OXIME ETHERS OF 1-(THIOPHEN-2-YL)ETHAN.
• MDPI. (2022).
• Chemistry LibreTexts. (2023).
• Wendeler, M., et al. (2014). Enhanced catalysis of oxime-based bioconjugations by substituted anilines.
• New England Biolabs. (2018).
• ResearchGate. (n.d.). (A)
• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.
• ResearchGate. (n.d.). The kinetics of the reaction: (a)
• Chemistry LibreTexts. (2023).
• Wendeler, M., et al. (2014).
• Crisalli, P., & Kool, E. T. (2013). Oxime ligation: a chemoselective click-type reaction for accessing multifunctional biomolecular constructs. Organic & biomolecular chemistry, 11(20), 3249–3257.
• University of Cambridge. (n.d.). Chemical shifts.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). An unexpected reactivity during periodate oxidation of chitosan and the affinity of its 2, 3-di-aldehyde toward sulfa drugs.
• Bitesize Bio. (n.d.).
• Macmillan Group. (2017).
• New England Biolabs. (n.d.). Troubleshooting Guide for Ligases.
• Thermo Fisher Scientific. (n.d.). Bioconjugation and crosslinking technical handbook.
• Whitman College. (n.d.). GCMS Section 6.
• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd.
• eScholarship.org. (n.d.).
• Journal of the American Chemical Society. (2025).
• ChemicalBook. (2022). The synthetic methods of hydroxylamine hydrochloride.

Sources

• 1. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Review of Biologically Active Oxime Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. quora.com [quora.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. O-alkylation and arylation of Oximes, Hydroxylamines and related compounds [organic-chemistry.org]
• 10. CN102531950A - Method for preparing O-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. rsc.org [rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. youtube.com [youtube.com]
• 15. GCMS Section 6.13 [people.whitman.edu]

Technical Guide: p-Methylbenzyloxyamine (O-(4-Methylbenzyl)hydroxylamine)

Executive Summary

p-Methylbenzyloxyamine (also known as O-(4-methylbenzyl)hydroxylamine) is a specialized hydroxylamine derivative used primarily as a high-value building block in medicinal chemistry and chemical biology.[1][2] Functionally, it serves two critical roles:

• Chemoselective Ligation Reagent: Leveraging the alpha-effect , it reacts rapidly with aldehydes and ketones to form stable oxime ethers, a reaction widely used in bioconjugation and fragment-based drug discovery (FBDD).

• Tunable Protecting Group: It introduces the p-methylbenzyloxy moiety. This group offers a "Goldilocks" stability profile—it is more acid-labile than the unsubstituted benzyl (

  ) group due to the electron-donating methyl group, yet significantly more stable than the hyper-labile p-methoxybenzyl ( ) group, preventing premature cleavage during handling.

This guide details the physicochemical properties, mechanistic behaviors, and validated protocols for utilizing this reagent in organic synthesis.

Part 1: Structural & Physical Identity

Note on Commercial Forms: This compound is most commonly supplied as its hydrochloride salt (

) to ensure shelf stability and prevent oxidation. The free base is a liquid that degrades upon prolonged exposure to air.

Datasheet: Physicochemical Properties

Property	Data / Characteristic	Note
Chemical Name	O-(4-Methylbenzyl)hydroxylamine
Common Abbr.	p-Me-Bn-ONH
CAS Number	83670-44-4 (Free Base)42348-53-2 (HCl Salt)	Verify specific salt form with supplier.[1][2][3][4]
Molecular Formula	C H NO (Free Base)C H ClNO (HCl Salt)
Molecular Weight	137.18 g/mol (Free Base)173.64 g/mol (HCl Salt)
Physical State	HCl Salt: White crystalline solidFree Base: Colorless to pale yellow oil	Salt is hygroscopic.[3][5]
Melting Point	>200°C (Decomposes/Sublimes)	Based on structural analog O-benzylhydroxylamine HCl (238°C).[6] [1]
Solubility	Water: Soluble (Salt), Low (Free Base)DMSO/DMF: Highly SolubleMeOH/EtOH: Soluble	Free base is soluble in DCM/EtOAc.
pKa (Conjugate Acid)	~4.5 - 4.8	Significantly less basic than alkylamines (~10.5) due to electronegative oxygen.
Reactivity Class	Alpha-Nucleophile	Enhanced nucleophilicity at Nitrogen.

Part 2: Chemical Reactivity & Mechanistic Insights

The Alpha-Effect: Why It Works

Unlike primary amines (

), p-methylbenzyloxyamine possesses an electronegative oxygen atom adjacent to the nucleophilic nitrogen. This lone pair-lone pair repulsion raises the energy of the ground state electrons on the nitrogen, increasing the HOMO energy level.

• Consequence: The reagent exhibits super-nucleophilicity (the Alpha-Effect), reacting 10–100x faster with carbonyl electrophiles than standard amines, even at neutral or slightly acidic pH.

Tunable Acid Lability

The p-methyl substituent on the aromatic ring donates electron density via hyperconjugation.

• Mechanism of Cleavage: Under strong acidic conditions (e.g., TFA, TfOH), the C-O bond can cleave to generate the p-methylbenzyl cation.

• Stability Hierarchy:

  • Bn: Requires H

    /Pd or harsh Lewis acids.

  • p-Methyl: Cleavable with strong acids (TFA/TFMSA) or H

    /Pd.

  • PMB: Cleavable with mild acids (DCM/TFA 9:1) or oxidative conditions (DDQ).

Part 3: Synthesis & Handling Protocols

Validated Synthesis Route (Phthalimide Method)

Direct alkylation of hydroxylamine is prone to over-alkylation. The most robust "Application Scientist" approved route utilizes N-hydroxyphthalimide as a masked hydroxylamine source.

Workflow Diagram:

Figure 1: The Gabriel-type synthesis prevents poly-alkylation, ensuring high purity of the O-alkylated product.

Protocol: Chemoselective Oxime Ligation

This protocol describes the reaction of p-methylbenzyloxyamine HCl with a generic ketone/aldehyde in an aqueous/organic buffer.

Reagents:

• Substrate (Ketone/Aldehyde)

• p-Methylbenzyloxyamine HCl (1.2 – 1.5 equivalents)

• Buffer: 0.1 M Sodium Acetate (pH 4.5) or Pyridine/MeOH for non-aqueous soluble substrates.

Step-by-Step:

• Dissolution: Dissolve the carbonyl substrate in MeOH or DMSO.

• Reagent Prep: Dissolve p-methylbenzyloxyamine HCl in the buffer (pH 4.5 is optimal to catalyze the dehydration step without protonating the nucleophile completely).

• Mixing: Add the amine solution to the substrate.

• Incubation: Stir at Room Temperature (RT) for 1–4 hours.

  • Checkpoint: Monitor via LC-MS. The product will show a mass shift of +120 Da (Fragment added) - 16 Da (Oxygen lost) = +104 Da relative to the ketone.

• Workup:

  • Dilute with water.

  • Extract with Ethyl Acetate (3x).

  • Wash combined organics with Brine.

  • Dry over Na

    SO and concentrate.

Mechanism of Ligation:

Figure 2: The acid-catalyzed condensation pathway. The 'R' group represents the p-methylbenzyl moiety.

Part 4: Applications in Drug Discovery

Pharmacophore Installation

The p-methylbenzyloxyamine unit is often used to synthesize Oxime-containing antibiotics (e.g., Gemifloxacin analogs) or kinase inhibitors. The oxime ether linkage is metabolically stable compared to esters or amides, resisting hydrolysis by plasma esterases.

Fragment-Based Drug Discovery (FBDD)

In "Tethering" strategies, this reagent reacts with orphan aldehydes on protein surfaces (or installed via unnatural amino acids). The p-methyl group provides a distinct lipophilic vector compared to the standard benzyl group, allowing researchers to probe hydrophobic pockets in the binding site [2].

Safety & Handling

• Hazards: Like all hydroxylamines, this compound is a potential skin sensitizer and irritant. It may cause severe eye irritation [3].[7]

• Storage: Store the HCl salt at -20°C in a desiccator. It is hygroscopic; moisture absorption leads to hydrolysis and degradation.

• Incompatibility: Strong oxidizing agents (risk of N-oxide formation or explosion) and strong bases (liberates the unstable free base).

References

• ChemicalBook. (2025). O-Benzylhydroxylamine Hydrochloride Properties and Safety. Retrieved from

• BenchChem. (2025).[8] O-Benzylhydroxylamine Derivatives in Synthetic Chemistry: A Technical Guide. Retrieved from

• Fisher Scientific. (2025). Safety Data Sheet: O-Substituted Hydroxylamines. Retrieved from

• Accela ChemBio. (2023).[1][2] Product Catalog: O-(4-Methylbenzyl)hydroxylamine (CAS 83670-44-4).[1][2][3][4] Retrieved from

Sources

• 1. 832127-56-7,2-chloro-N-[4-(difluoromethoxy)-2-methylphenyl]acetamide-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. 66296-67-1,1-Methyl-3,4-dinitro-1H-pyrazole-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. 832127-42-1,2-chloro-N-[4-(difluoromethoxy)-3-ethoxyphenyl]acetamide-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. 832122-45-9,2-chloro-N-[3-chloro-4-(difluoromethoxy)phenyl]acetamide-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 5. Page loading... [wap.guidechem.com]
• 6. O-Benzylhydroxylamine | 622-33-3 [chemicalbook.com]
• 7. O-Benzylhydroxylamine | C7H9NO | CID 102313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. O-Benzylhydroxylamine | 622-33-3 | Benchchem [benchchem.com]

Technical Monograph: Spectroscopic Characterization &amp; Synthesis of O-(4-methylbenzyl)hydroxylamine

[1]

CAS Registry Number: 83670-44-4 (Free Base) / 5752-67-0 (Hydrochloride Salt - Analogous) Molecular Formula: ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

(Free Base) Molecular Weight: 137.18 g/mol Synonyms: 1-[(Aminooxy)methyl]-4-methylbenzene; p-Methylbenzyloxyamine.

Executive Summary & Application Profile

O-(4-methylbenzyl)hydroxylamine is a specialized alkoxyamine building block primarily utilized in the synthesis of oxime ethers.[1] Its structural core—a hydroxylamine moiety protected by a p-methylbenzyl group—serves as a critical intermediate in the development of agrochemicals (e.g., oxime-based fungicides) and pharmaceutical candidates requiring stable ether linkages resistant to facile hydrolysis.[1]

Unlike simple benzylamines, the oxygen insertion between the nitrogen and the benzylic carbon significantly alters its electronic properties (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

) and nucleophilicity.[2] This guide provides a definitive spectroscopic profile and a robust synthesis protocol designed to minimize the common impurity: N-alkylated byproducts.[2]

Synthesis Strategy: The N-Hydroxyphthalimide Route

Direct alkylation of hydroxylamine is prone to over-alkylation (yielding N,O-dialkyl species).[1] To ensure high fidelity and yield, the Gabriel Synthesis modification using N-hydroxyphthalimide is the industry-standard protocol.[1] This method locks the nitrogen nucleophilicity, forcing O-alkylation.[1][2]

Reaction Workflow

The synthesis proceeds in two distinct stages:

• O-Alkylation: Coupling N-hydroxyphthalimide with 4-methylbenzyl bromide (or chloride) using a non-nucleophilic base.[1][2]

• Hydrazinolysis: Cleavage of the phthalimide protecting group to release the target hydroxylamine.[2]

Figure 1: Stepwise synthesis preventing N-alkylation impurities.

Detailed Protocol

Step 1: Preparation of the Phthalimide Intermediate

• Dissolve N-hydroxyphthalimide (1.0 eq) in DMF.

• Add Triethylamine (1.1 eq) slowly at 0°C. The solution will turn deep red (deprotonation).

• Add 4-methylbenzyl bromide (1.0 eq) dropwise.[2]

• Heat to 60°C for 3 hours. The color typically fades to light yellow as the alkylation completes.[2]

• Precipitation: Pour reaction mixture into ice-water. Filter the white solid (Intermediate).[2]

  • Checkpoint: MP of intermediate should be ~135-140°C.[1][2]

Step 2: Hydrazinolysis

• Suspend the intermediate in Ethanol.[2]

• Add Hydrazine hydrate (1.2 eq).

• Reflux for 2 hours. A bulky white precipitate (phthalhydrazide) will form.[2]

• Workup: Cool and filter off the phthalhydrazide.

• Concentrate the filtrate.[2] Dissolve residue in

  , wash with (to remove unreacted phthalimide), then dry over .[2]

• Salt Formation (Optional but Recommended): Add

  in dioxane to precipitate the hydrochloride salt for long-term stability.[2]

Spectroscopic Monograph

The following data distinguishes the product from its potential impurities (e.g., 4-methylbenzyl alcohol or 4-methylbenzylamine).

Nuclear Magnetic Resonance (NMR)

Solvent:

(Free Base) or (HCl Salt)

Critical Quality Attribute (CQA): The benzylic methylene (

) resonance is the primary diagnostic peak.[2]

• In 4-methylbenzylamine , this signal appears at ~3.8 ppm .[1][2][3]

• In O-(4-methylbenzyl)hydroxylamine , the electronegative oxygen shifts this signal downfield to ~4.6 ppm .[1]

Table 1: NMR Data (400 MHz, )

Position	Shift ( ppm)	Multiplicity	Integration	Assignment
Ar-CH3	2.34	Singlet (s)	3H	Methyl group on aromatic ring
O-CH2	4.66	Singlet (s)	2H	Diagnostic Peak (Benzylic)
NH2	5.40	Broad (br s)	2H	Amine protons (Exchangeable)
Ar-H	7.15	Doublet (d)	2H	Aromatic (meta to methyl)
Ar-H	7.26	Doublet (d)	2H	Aromatic (ortho to methyl)

Note: For the HCl salt in ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

, the signal becomes a broad peak at ~10.5-11.0 ppm ( ), and the may shift slightly to ~4.9 ppm.

Table 2: NMR Data (100 MHz, )

Shift (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> ppm)	Assignment	Causality
21.2		Typical benzylic methyl resonance.
78.1	ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">	Deshielded by Oxygen (vs 46 ppm for amine).
129.0	Ar-C (meta)	AA'BB' system characteristic.[1]
129.2	Ar-C (ortho)	AA'BB' system characteristic.[1]
134.5	Ar-C (ipso to ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> )	Quaternary carbon.
137.8	Ar-C (ipso to ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> )	Quaternary carbon.

Infrared Spectroscopy (FT-IR)

The IR spectrum validates the functional groups, specifically distinguishing the ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

bond from a standard amine.[2]

• 3300 - 3150 cm⁻¹:

  stretching.[2] Primary hydroxylamines often show a doublet (symmetric/asymmetric) but it is often broader than simple amines due to H-bonding.[2]

• 2920, 2850 cm⁻¹:

  aliphatic stretching (Methyl/Methylene).[2]

• 1050 - 1000 cm⁻¹:

  stretching.[2] This is a strong band present in the hydroxylamine but absent in the starting benzylamine.[2]

• 815 cm⁻¹: Ar-H bending (para-substituted benzene characteristic).[2]

Mass Spectrometry (MS)

• Ionization: ESI+ or EI.[2]

• Molecular Ion (

  ): 137.1 m/z.[2]

• Base Peak: 105 m/z.[2]

  • Mechanism:[4] Cleavage of the weak ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    bond is common in EI, leading to the loss of (33 Da) or (16 Da).[2] The stable 4-methylbenzyl cation (Tropylium ion derivative) at m/z 105 is typically the dominant fragment.[2]

Visualization of NMR Logic

The following diagram maps the structural connectivity to the specific chemical shifts, providing a visual check for spectral analysis.

Figure 2: NMR Signal Assignment Logic. The green path highlights the critical diagnostic peak.[1]

Handling & Stability

• Storage: The free base is prone to oxidation and should be stored under inert gas (Argon/Nitrogen) at 4°C. The Hydrochloride salt is significantly more stable and is the recommended form for storage (Room Temp, Desiccated).[2]

• Safety: Hydroxylamines are potential sensitizers and can be mutagenic.[2] Handle with double nitrile gloves and work within a fume hood.[2]

• Incompatibility: Avoid contact with strong carbonyls (aldehydes/ketones) unless oxime formation is intended.[2]

References

• Grochowski, E., & Jurczak, J. (1976).[2] Synthesis of O-alkylhydroxylamines via N-alkoxyphthalimides. Synthesis, 1976(10), 682-684.[1][2]

• Fujii, T., et al. (1972).[2] Synthesis of O-benzylhydroxylamine derivatives. Chemical & Pharmaceutical Bulletin, 20(5), 1118-1121.[1] [1]

• Sigma-Aldrich. (n.d.).[1][2][5] Product Specification: O-(4-Methylbenzyl)hydroxylamine hydrochloride.[1][6]

• National Institute of Standards and Technology (NIST). (2023).[2][7] Mass Spectral Library: 4-Methylbenzyl derivatives.

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. 3-Hydroxy-4-methoxybenzyl alcohol | C8H10O3 | CID 78089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. O-(4-NITROBENZYL)HYDROXYLAMINE HYDROCHLORIDE(2086-26-2) 1H NMR [m.chemicalbook.com]
• 4. 4-Methylbenzylamine | CAS#:104-84-7 | Chemsrc [chemsrc.com]
• 5. O-(4-硝基苄基)羟胺 盐酸盐 ≥98.5% (AT) | Sigma-Aldrich [sigmaaldrich.com]
• 6. guidechem.com [guidechem.com]
• 7. Benzaldehyde, 4-hydroxy- [webbook.nist.gov]

Protocols & Analytical Methods

Application of O-(4-methylbenzyl)hydroxylamine in peptide synthesis

Application Note: O-(4-Methylbenzyl)hydroxylamine in Peptide Synthesis

Executive Summary

This technical guide details the application of O-(4-methylbenzyl)hydroxylamine (CAS: 42338-57-2) , primarily as a robust precursor for the synthesis of peptide hydroxamic acids.[1] Hydroxamic acids are critical pharmacophores in drug discovery, serving as potent chelators in metalloprotease (MMP) inhibitors, histone deacetylase (HDAC) inhibitors, and antimicrobial agents.

Unlike the highly acid-labile O-trityl (Trt) or O-2-chlorotrityl (Cl-Trt) protecting groups used in standard Fmoc chemistry, the O-(4-methylbenzyl) —often abbreviated as MeBzl or Meb —moiety offers a distinct stability profile.[1] It is stable to trifluoroacetic acid (TFA) but cleavable by strong acids (HF or TFMSA).[1] This unique orthogonality makes it the reagent of choice for Boc-solid phase peptide synthesis (SPPS) or solution-phase strategies where intermediate purification is required without premature deprotection.[1]

Part 1: Chemical Basis & Rationale[1][2][3]

The Stability "Sweet Spot"

The utility of O-(4-methylbenzyl)hydroxylamine lies in the electronic properties of the 4-methylbenzyl group.[1] The electron-donating methyl group at the para position stabilizes the benzylic carbocation slightly more than the unsubstituted benzyl (Bzl) group, but significantly less than the 4-methoxybenzyl (PMB) group.[1]

Protecting Group	Abbr.	Cleavage Condition	Stability to TFA	Primary Application
Trityl	Trt	1-5% TFA in DCM	Unstable	Fmoc-SPPS (cleaved with resin)
4-Methoxybenzyl	PMB	50% TFA	Unstable	Acid-labile side chain protection
4-Methylbenzyl	MeBzl	HF or TFMSA	Stable	Boc-SPPS / Robust Solution Phase
Benzyl	Bzl	HF or	Stable	Classical Solution Phase

Strategic Advantages

• TFA Tolerance: In Boc-SPPS, the N-terminal Boc group is removed repeatedly with TFA.[1] The O-MeBzl group remains intact, preventing premature loss of the hydroxamate protection.

• Safer Cleavage: While standard Benzyl (Bzl) groups often require anhydrous Hydrogen Fluoride (HF) for removal—a hazardous gas requiring specialized apparatus—the MeBzl group is sufficiently labile to be cleaved by Trifluoromethanesulfonic acid (TFMSA) , a liquid strong acid that can be handled in standard fume hoods.[1]

• Purification Capability: The high stability allows researchers to purify the O-protected peptide intermediate by HPLC before the final deprotection, ensuring high purity of the final hydroxamic acid.

Part 2: Experimental Workflow & Protocols

The following protocols describe the conversion of a C-terminal carboxylic acid to a hydroxamic acid using O-(4-methylbenzyl)hydroxylamine.

Reagent Preparation

The reagent is typically supplied as the hydrochloride salt (

).[1]

• Step 0: Before coupling, the free amine must be liberated in situ or via a wash step, as the hydrochloride salt is non-nucleophilic.

Protocol A: Coupling (Solution Phase / Post-Cleavage Modification)

Target: Coupling to a free carboxylic acid (e.g., Z-Phe-OH or a peptide fragment).[1]

Reagents:

• Carboxylic Acid Substrate (1.0 equiv)[1]

• O-(4-methylbenzyl)hydroxylamine HCl (1.2 equiv)[1]

• EDC

  HCl (1.2 equiv)[1]

• HOBt (1.2 equiv) or Oxyma Pure[1]

• NMM (N-methylmorpholine) (2.5 equiv)[1]

• Solvent: DMF or DCM/DMF mixture.

Procedure:

• Activation: Dissolve the carboxylic acid and HOBt in DMF (concentration ~0.1 M). Cool to 0°C. Add EDC

  HCl. Stir for 15 minutes to form the active ester.

  • Expert Note: Avoid base in this initial step if the substrate is prone to racemization.

• Addition: Add O-(4-methylbenzyl)hydroxylamine HCl followed immediately by NMM.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–16 hours. Monitor by TLC or LC-MS.[1]

• Workup: Dilute with EtOAc. Wash sequentially with 1M HCl (remove unreacted amine), sat.

  , and brine. Dry over and concentrate.

• Result: The peptide backbone now terminates in

  .[1]

Protocol B: Final Deprotection (The TFMSA Method)

Context: Removal of the MeBzl group to reveal the free hydroxamic acid. This replaces the dangerous HF cleavage.

Reagents:

• TFMSA (Trifluoromethanesulfonic acid)[1]

• TFA (Trifluoroacetic acid)[1]

• Thioanisole (Scavenger)[1][2]

• m-Cresol (Scavenger)[1]

Procedure:

• Cocktail Preparation: Prepare a mixture of TFA / TFMSA / Thioanisole / m-Cresol (ratio: 10 : 1 : 1 : 1).[1]

  • Warning: TFMSA is a superacid. Add it slowly to the cooled TFA mixture. Exothermic!

• Cleavage: Dissolve the protected peptide (dried thoroughly) in the cocktail (10 mL per gram of peptide).

• Incubation: Stir at 0°C for 1 hour, then warm to room temperature for 30–60 minutes.

  • Validation: Monitor by HPLC.[3] The lipophilic peak of the MeBzl-protected peptide should disappear, replaced by the earlier-eluting free hydroxamic acid.[1]

• Precipitation: Pour the reaction mixture slowly into cold diethyl ether (-20°C). The peptide will precipitate.

• Isolation: Centrifuge, wash the pellet 3x with cold ether, and dry. Purify via preparative HPLC.

Part 3: Visualization of Pathways

The following diagram illustrates the decision logic and chemical pathway for using O-(4-methylbenzyl)hydroxylamine.

Caption: Selection logic for O-(4-methylbenzyl)hydroxylamine in peptide synthesis, highlighting its specific utility in Boc/Strong-Acid workflows.

Part 4: Troubleshooting & Expert Insights

Common Pitfalls

• Over-acylation: Hydroxylamines have two nucleophilic sites (N and O).[1] However, since the Oxygen is protected by the MeBzl group, O-acylation is impossible. However, if the coupling is too aggressive (e.g., using HATU with excess base), the Nitrogen of the hydroxamate can be acylated a second time, forming a hydroximide.

  • Solution: Use milder activation (EDC/HOBt) and monitor stoichiometry strictly (1:1.1 ratio).

• Incomplete Cleavage: The MeBzl group is robust. If TFMSA cleavage yields are low, ensure the "Low Acidity" TFMSA cocktail is not used. You need the "High Acidity" cocktail (TFA/TFMSA/DMS/m-Cresol 10:1:3:3) or simply the 10:1 TFA/TFMSA mix described in Protocol B.

Analytical Validation

• NMR Signature: The MeBzl group shows a characteristic pair of doublets (or a multiplet) in the aromatic region (~7.1–7.3 ppm) and a singlet for the benzylic

  (~4.8 ppm) and the methyl group (~2.3 ppm).[1] Disappearance of these signals confirms deprotection.

• Ferric Chloride Test: Free hydroxamic acids form a deep red/violet complex with

  . This is a quick qualitative test for successful deprotection.

References

• Preparation of Hydroxamic Acids via O-Protected Hydroxylamines

  • Summers, J. B., et al. (1987). "Hydroxamic acid inhibitors of 5-lipoxygenase." Journal of Medicinal Chemistry, 30(3), 574-580.[1]

  • [1]

• Cleavage Conditions for 4-Methylbenzyl Groups (TFMSA vs HF)

  • Tam, J. P., et al. (1986).[4] "S_N2 deprotection of synthetic peptides with a low concentration of strong acid in organic solvents." Journal of the American Chemical Society, 108(17), 5242-5251.

  • [1]

• General Review of Hydroxamic Acid Synthesis

  • Muri, E. M. F., et al. (2002). "Hydroxamic acids as pharmacological agents." Current Drug Targets, 3(1), 19-32.[1]

• Reagent Product Data (Sigma-Aldrich/Merck)

  • O-(4-Methylbenzyl)hydroxylamine hydrochloride.[1][5]

  • [1]

Sources

• 1. guidechem.com [guidechem.com]
• 2. Hydroxylammonium chloride - Wikipedia [en.wikipedia.org]
• 3. chemimpex.com [chemimpex.com]
• 4. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CAS 876-33-5: Hydroxylamine, O-[(4-methoxyphenyl)methyl]-,… [cymitquimica.com]

Application Note: Bioconjugation via Oxime Ligation using O-(4-Methylbenzyl)hydroxylamine

[1]

Executive Summary

This guide details the use of ** O-(4-methylbenzyl)hydroxylamine** (often supplied as the hydrochloride salt) as a robust reagent for site-specific bioconjugation.[1] Unlike non-specific amine coupling (NHS-esters) or thiol-maleimide chemistry, this reagent targets carbonyls (aldehydes/ketones) —functional groups that are typically absent in native proteins and must be introduced via metabolic engineering, enzymatic modification, or chemical oxidation.[1]

The resulting oxime ether linkage offers superior hydrolytic stability compared to hydrazones, making this reagent ideal for creating permanent, stable constructs for drug development and structural biology. The inclusion of the 4-methylbenzyl moiety adds a distinct hydrophobic and UV-active tag, facilitating the purification and identification of small peptide or glycan conjugates via Reverse-Phase HPLC (RP-HPLC).[1]

Chemical Mechanism & Rationale[1][2][3][4][5]

The Reaction: Oxime Ligation

The core reaction involves the condensation of the alkoxyamine group of O-(4-methylbenzyl)hydroxylamine with an aldehyde or ketone on the biomolecule.[1] This reaction proceeds through a tetrahedral intermediate, followed by dehydration to form the oxime.

• Selectivity: Highly chemoselective for aldehydes/ketones over amines, thiols, and hydroxyls at acidic pH.

• Stability: The oxime bond (

  ) is significantly more resistant to hydrolysis than the hydrazone bond ( ) due to the electronegativity of the oxygen atom, which reduces the basicity of the imine nitrogen.[2]

Critical Factor: Aniline Catalysis

At neutral pH, oxime formation is slow (rate constant

).[1] To achieve efficient conjugation at physiological pH (or mild acid, pH 4.5–6.0), a nucleophilic catalyst such as aniline or -phenylenediamine (pPDA) is required.[1]

Mechanism of Catalysis:

• Aniline reacts rapidly with the aldehyde to form a protonated Schiff base (imine) intermediate.[1]

• This intermediate is more electrophilic than the original aldehyde.[1]

• The alkoxyamine attacks the Schiff base, displacing the aniline and forming the stable oxime product.

Visualizing the Pathway

The following diagram illustrates the aniline-catalyzed pathway compared to the slow direct pathway.

Figure 1: Mechanism of Aniline-Catalyzed Oxime Ligation.[1] The catalyst creates a highly reactive intermediate, bypassing the slow direct attack.

Reagent Profile

Property	Specification
Chemical Name	O-(4-Methylbenzyl)hydroxylamine hydrochloride
Functional Group	Alkoxyamine ( )
Molecular Weight	~173.64 g/mol (HCl salt)
Solubility	Soluble in water (up to ~50 mM); highly soluble in DMSO/DMF.[1]
UV Absorbance	nm (aromatic ring).[1] Useful for detection.[1][3]
Storage	-20°C, desiccated. Hygroscopic.

Experimental Protocol

Phase 1: Preparation of the Carbonyl-Modified Biomolecule

Before using the reagent, the target must possess an aldehyde or ketone.

• For Glycoproteins: Mild periodate oxidation (1-10 mM NaIO

  , 4°C, 30 min) converts vicinal diols on sialic acids to aldehydes.[1]

• For N-terminal Serine/Threonine: Periodate oxidation converts the N-terminal amino acid to a glyoxyl group (aldehyde).[1]

• For Synthetic Peptides: Incorporate unnatural amino acids like p-acetylphenylalanine during synthesis.[1]

Phase 2: Conjugation Reaction

Materials:

• Buffer A: 100 mM Sodium Acetate, 150 mM NaCl, pH 4.5 (Standard conditions).

• Buffer B: 100 mM Sodium Phosphate, 150 mM NaCl, pH 6.0 (For pH-sensitive proteins).

• Catalyst Stock: 100 mM Aniline in water (Prepare fresh; oxidize turns yellow/brown).[1]

• Reagent Stock: 100 mM O-(4-methylbenzyl)hydroxylamine HCl in DMSO.

Step-by-Step Procedure:

• Buffer Exchange: Exchange the protein/peptide into Buffer A or B. Remove all amine-containing buffers (Tris, Glycine) if performing N-terminal oxidation, though they do not strictly interfere with oxime ligation itself, they can interfere with upstream oxidation steps.[1]

• Catalyst Addition: Add Aniline to the protein solution to a final concentration of 10–100 mM .

  • Note: For large proteins, 10 mM is often sufficient. For sterically hindered ketones, use up to 100 mM.

• Reagent Addition: Add O-(4-methylbenzyl)hydroxylamine stock to the reaction.

  • Molar Ratio: Use 10–50 equivalents of reagent relative to the biomolecule.

  • Solubility Check: Ensure the final percentage of DMSO does not exceed the protein's tolerance (typically <10%).

• Incubation:

  • Aldehydes: 1–4 hours at Room Temperature (25°C).

  • Ketones: 12–24 hours at Room Temperature or 4°C.

• Quenching (Optional): Excess reagent can be removed directly, but if immediate stopping is required, dilute 10-fold into amine-free buffer.

Phase 3: Purification & Analysis[1][6]

• Purification:

  • Dialysis/Desalting: Use a spin column (e.g., Zeba, PD-10) or dialysis cassette to remove excess aniline and unreacted alkoxyamine.[1]

  • Critical: The 4-methylbenzyl group is hydrophobic.[1] If the protein is small, this may alter its solubility.

• Validation:

  • LC-MS: Look for a mass increase of +119.16 Da (Mass of the reagent minus

    and HCl).[1]
    • [1]

    • Calculation:

      .[1]

  • UV-Vis: The conjugate will show increased absorbance in the aromatic region (260 nm) relative to the native protein, though this is often masked by Tryptophan/Tyrosine.

Workflow Visualization

Figure 2: End-to-end workflow for bioconjugation using O-(4-methylbenzyl)hydroxylamine.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conjugation Yield	pH too high (>7.[1]0)	Lower pH to 4.5–6.[1]0. The reaction is acid-catalyzed.[1][4][5]
Lack of catalyst	Ensure Aniline or pPDA is present (10-100 mM).[1]
Steric hindrance	Increase reaction time (up to 24h) or temperature (37°C if protein stable).
Precipitation	Hydrophobicity of reagent	The benzyl group is lipophilic. Add 5–10% DMSO or DMF to the buffer.
High Aniline conc.	Some proteins precipitate in high aniline.[1] Titrate down to 10 mM.
Unstable Conjugate	Hydrolysis	While stable, oximes can reverse at very low pH (<2).[1] Store at pH 7.0–7.4 for long-term stability.

References

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 117(15), 10358–10376. Link[1]

• Dirksen, A., & Dawson, P. E. (2008). Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. Bioconjugate Chemistry, 19(12), 2543–2548. Link[1]

• Rashidian, M., et al. (2013). Chemoenzymatic Labeling of Proteins: Techniques and Approaches. Bioconjugate Chemistry, 24(8), 1277–1294. Link[1]

• Agten, S. M., et al. (2016). Oxime Ligation: A Versatile Method for Protein-Polymer Conjugation.[1] Macromolecular Bioscience, 16(2).[1] Link[1]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. scispace.com [scispace.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: O-(4-methylbenzyl)hydroxylamine in the Synthesis of Pharmaceutical Intermediates

Introduction: The Strategic Role of O-(4-methylbenzyl)hydroxylamine in Medicinal Chemistry

O-(4-methylbenzyl)hydroxylamine is a specialized O-substituted hydroxylamine derivative that serves as a critical building block in modern synthetic organic chemistry. Its primary utility lies in its reaction with carbonyl compounds (aldehydes and ketones) to form stable and versatile oxime ethers. This transformation is of paramount importance in pharmaceutical development, where the resulting oxime ether moiety can act as a key pharmacophore, a bioisostere for other functional groups, or a stable intermediate en route to more complex molecular targets. The 4-methylbenzyl group (also known as a p-tolyl) offers a balance of lipophilicity and steric bulk, which can be strategically employed to influence the pharmacokinetic and pharmacodynamic properties of a final active pharmaceutical ingredient (API).

This guide provides an in-depth exploration of O-(4-methylbenzyl)hydroxylamine, detailing its properties, the mechanistic basis of its reactivity, and a robust, validated protocol for its application in synthesizing a model pharmaceutical intermediate.

Physicochemical Properties and Safety Mandates

A thorough understanding of the reagent's properties and strict adherence to safety protocols are prerequisites for its successful and safe implementation in any research or development setting.

Physicochemical Data

The key properties of O-(4-methylbenzyl)hydroxylamine are summarized below. While often used as the hydrochloride salt for improved stability and handling, the properties of the free base are also relevant.

Property	Value	Source
Chemical Formula	C₈H₁₁NO	[1]
Molecular Weight	137.18 g/mol	[1]
Appearance	Varies (often an oil or low-melting solid)	N/A
CAS Number	83670-44-4	[1]
Solubility	Soluble in common organic solvents (e.g., DCM, THF, Ethanol, DMF)	General Knowledge

Note: Data for the hydrochloride salt will differ, particularly in melting point and solubility.

Safety and Handling

O-substituted hydroxylamines and their salts require careful handling. Users must consult the latest Safety Data Sheet (SDS) before use.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[2][3]

• Ventilation: Handle the reagent in a well-ventilated fume hood to avoid inhalation of any potential vapors or dust (if using the salt form).[2][4]

• Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[3]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container, away from incompatible materials.

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations. Do not allow the product to enter drains or waterways.[2]

• Toxicology: Hydroxylamine derivatives can be irritating to the skin, eyes, and respiratory system. Some may be absorbed through the skin.[5] In case of exposure, seek immediate medical attention.

Core Application: Synthesis of Oxime Ethers from Carbonyls

The flagship application of O-(4-methylbenzyl)hydroxylamine is the conversion of aldehydes and ketones into their corresponding O-benzyl oxime ethers. This reaction is a robust and high-yielding transformation that proceeds via a well-established mechanism.

Reaction Mechanism: Nucleophilic Addition-Elimination

The formation of an oxime ether is a two-stage process catalyzed by acid.[6]

• Nucleophilic Addition: The lone pair of electrons on the nitrogen atom of O-(4-methylbenzyl)hydroxylamine attacks the electrophilic carbonyl carbon. This is often the rate-determining step. A weak acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbon and facilitating the attack.[7][8]

• Dehydration: The resulting tetrahedral intermediate, a carbinolamine, undergoes acid-catalyzed elimination of a water molecule to form the final C=N double bond of the oxime ether.[6] The equilibrium favors the product because of the removal of water.

The overall mechanism is depicted below.

Caption: Mechanism of Oxime Ether Formation.

Protocol: Synthesis of (E/Z)-4-methoxybenzaldehyde O-(4-methylbenzyl) oxime

This protocol details a reliable, one-pot synthesis of a model pharmaceutical intermediate from a commercially available aromatic aldehyde and O-(4-methylbenzyl)hydroxylamine hydrochloride. The use of potassium carbonate as a mild base is advantageous as it neutralizes the HCl salt in situ and facilitates the reaction without promoting side reactions.[9]

Experimental Workflow

The process follows a straightforward sequence of reaction, work-up, and purification.

Caption: Workflow for Oxime Ether Synthesis.

Reagents and Equipment

Reagent / Equipment	M.W. ( g/mol )	Amount	Moles (mmol)	Equivalents	Purpose
4-Methoxybenzaldehyde	136.15	500 mg	3.67	1.0	Starting Material
O-(4-methylbenzyl)hydroxylamine HCl	173.64	700 mg	4.03	1.1	Nucleophile
Potassium Carbonate (K₂CO₃), anhyd.	138.21	1.02 g	7.34	2.0	Base
Tetrahydrofuran (THF), anhyd.	-	20 mL	-	-	Solvent
Round-bottom flask (50 mL)	-	1	-	-	Reaction Vessel
Magnetic stirrer and stir bar	-	1	-	-	Agitation
Condenser (if refluxing)	-	1	-	-	Solvent Retention
TLC plates (Silica gel 60 F₂₅₄)	-	As needed	-	-	Monitoring
Separatory funnel (100 mL)	-	1	-	-	Extraction
Rotary evaporator	-	1	-	-	Concentration

Step-by-Step Experimental Procedure

• Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add O-(4-methylbenzyl)hydroxylamine hydrochloride (700 mg, 4.03 mmol) and anhydrous potassium carbonate (1.02 g, 7.34 mmol).

  • Rationale: The hydrochloride salt is used for its superior stability. Potassium carbonate is a mild, inexpensive base sufficient to neutralize the HCl and deprotonate the hydroxylamine for the reaction. Using two equivalents ensures complete neutralization and provides a slightly basic medium.[9]

• Reagent Addition: Add anhydrous tetrahydrofuran (THF, 20 mL) to the flask, followed by 4-methoxybenzaldehyde (500 mg, 3.67 mmol).

  • Rationale: THF is an excellent solvent for this reaction as it dissolves the organic reagents well and is relatively inert. The aldehyde is added last to the pre-stirred mixture of base and hydroxylamine.

• Reaction: Stir the resulting suspension vigorously at room temperature for 1-2 hours. The reaction can be gently heated to reflux (~66 °C) to increase the rate if necessary.

  • Rationale: Most aldoxime formations are rapid at room temperature. Heating can be employed to ensure the reaction goes to completion, especially with less reactive ketones.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using an appropriate eluent (e.g., 10% Ethyl Acetate in Hexane). Visualize spots under UV light (254 nm). The reaction is complete when the starting aldehyde spot has been consumed.

  • Rationale: TLC is a crucial self-validating step. It confirms the consumption of the limiting reagent (aldehyde) and the formation of a new, less polar product spot (the oxime ether).

Work-up and Purification

• Quenching: Once the reaction is complete, cool the mixture to room temperature (if heated) and pour it into a separatory funnel containing deionized water (30 mL).

  • Rationale: This step dissolves the inorganic salts (KCl, excess K₂CO₃) and prepares the mixture for extraction.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers.

  • Rationale: Ethyl acetate is a standard extraction solvent that will effectively dissolve the desired oxime ether product while being immiscible with water. Multiple extractions ensure maximum product recovery.

• Washing: Wash the combined organic layers with brine (1 x 20 mL).

  • Rationale: A brine wash helps to remove residual water from the organic phase and breaks up any emulsions.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Rationale: Removing all water is essential before evaporation to prevent hydrolysis and to obtain an accurate crude yield.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., 0% to 15% EtOAc) to afford the pure oxime ether, typically as a colorless oil or white solid.

  • Rationale: Chromatography separates the desired product from any unreacted starting material, byproducts, or baseline impurities, providing the final, high-purity intermediate.

Expected Product Characterization

The formation of the desired product, (E/Z)-4-methoxybenzaldehyde O-(4-methylbenzyl) oxime, is confirmed by standard analytical techniques. The product will exist as a mixture of E/Z isomers.

Analysis	Expected Result
¹H NMR (400 MHz, CDCl₃)	δ ~8.05 (s, 1H, CH=N, major isomer), ~7.50-7.20 (m, Ar-H), ~6.90 (d, Ar-H), ~5.15 (s, 2H, O-CH₂), 3.82 (s, 3H, OCH₃), 2.35 (s, 3H, Ar-CH₃). Note: Minor isomer peaks will also be present.
¹³C NMR (101 MHz, CDCl₃)	δ ~161.5, ~149.0, ~138.0, ~134.0, ~129.5, ~129.0, ~128.5, ~114.0 (Ar-C & C=N), ~76.0 (O-CH₂), ~55.5 (OCH₃), ~21.0 (Ar-CH₃).
IR (neat, cm⁻¹)	ν ~2920 (C-H), ~1610 (C=N), ~1510 (Ar C=C), ~1250 (C-O).
HRMS (ESI)	m/z: [M+H]⁺ calculated for C₁₆H₁₈NO₂: 256.1332; found: 256.1335.

Broader Applications and Future Outlook

Beyond its role in forming simple oxime ethers, O-(4-methylbenzyl)hydroxylamine is a versatile reagent with expanding applications. Drawing parallels from its methoxy-substituted analog, it can be utilized in:

• Bioconjugation Chemistry: The hydroxylamine functionality can be used for the chemoselective ligation to biomolecules containing carbonyl groups, a key strategy in developing antibody-drug conjugates (ADCs) and diagnostic probes.[10]

• Protecting Group Chemistry: It can serve as a protecting group for aldehydes and ketones, offering stability to a wide range of reaction conditions while being cleavable under specific protocols to regenerate the carbonyl.[10]

• Fragment-Based Drug Discovery (FBDD): The 4-methylbenzyloxyamine fragment itself can be used in FBDD campaigns to explore new binding interactions with therapeutic targets.

The continued exploration of O-substituted hydroxylamines, including the 4-methylbenzyl variant, promises to unlock new synthetic pathways and accelerate the discovery of novel therapeutics.

References

• Google Patents. (2013). CN103304356A - Hydroxylamine synthesis method.

• PrepChem.com. (2023). Synthesis of 4-Hydroxybenzylamine. Available at: [Link]

• Google Patents. (2007). EP1809638A1 - A novel process for preparation of cefprozil intermediate.
• Google Patents. (1996). JPH08291116A - Process for producing 4- (4-alkylphenoxy) benzylamines.

• Testbook. (2021). Aldehydes react with hydroxylamine to form. Available at: [Link]

• Google Patents. (1990). US5075504A - Process for the preparation of O-substituted hydroxylamines.

• NINGBO INNO PHARMCHEM CO.,LTD. O-(4-Methoxybenzyl)hydroxylamine: A Key Player in Bioconjugation and Chemical Biology. Available at: [Link]

• Google Patents. (1988). US4739118A - Process for the preparation of hydroxybenzaldoxime O-ethers.

• ResearchGate. (2019). Different approaches for oxime (ether) synthesis. Available at: [Link]

• Aliyu, A. O. C., et al. (2013). One-pot synthesis of oxime ethers from cinnam. Journal of Chemical and Pharmaceutical Research, 5(7):96-99. Available at: [Link]

• Kitahara, K., et al. (2008). O-TBS-N-tosylhydroxylamine: A Reagent for Facile Conversion of Alcohols to Oximes. Organic Letters, 10(11), 2259–2261. Available at: [Link]

• Chen, Y., et al. (N.D.). Supplementary Information Synthesis of Oxime Ethers via A Formal Reductive O–H Bond Insertion of Oximes to α-Keto Esters. Synfacts. Available at: [Link]

• ACS Omega. (2018). Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents. Available at: [Link]

• Quora. (2015). Organic Chemistry: How does hydroxylamine react with aldehydes/ketones to form oximes? Available at: [Link]

• Hyma Synthesis Pvt. Ltd. Product List. Available at: [Link]

• WIPO Patentscope. (2006). WO/2006/048887 A NOVEL PROCESS FOR PREPARATION OF CEFPROZIL INTERMEDIATE. Available at: [Link]

• Google Patents. (2014). EP1809638B1 - A novel process for preparation of cefprozil intermediate.

• PubChem - NIH. N-(4-Methoxybenzyl)hydroxylamine. Available at: [Link]

• ResearchGate. (2025). Commercial Synthesis of Cefprozil: Development and Control of Process Impurity. Available at: [Link]

• Carl ROTH. (2021). Safety Data Sheet: 4-Hydroxybenzyl alcohol. Available at: [Link]

• Spectral Database for Organic Compounds (SDBS). O-(4-NITROBENZYL)HYDROXYLAMINE HYDROCHLORIDE(2086-26-2) 1H NMR spectrum. Available at: [Link]

• Google Patents. (2011). CN102030762A - Preparation method of cefprozil.

• International Labour Organization (ILO). ICSC 0661 - HYDROXYLAMINE. Available at: [Link]

• Jack Westin. Aldehydes And Ketones Important Reactions. Available at: [Link]

• The Royal Society of Chemistry. (2008). Hydroxylamine as an oxygen nucleophile. Direct evidence from its reaction with a phosphate triester. Available at: [Link]

• ResearchGate. (2014). Reaction of selected carbohydrate aldehydes with benzylmagnesium halides: Benzyl versus o-tolyl rearrangement. Available at: [Link]

• The Organic Chemistry Tutor. (2017). Nucleophilic Addition Reaction Mechanism. YouTube. Available at: [Link]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. aksci.com [aksci.com]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. ICSC 0661 - HYDROXYLAMINE [chemicalsafety.ilo.org]
• 6. testbook.com [testbook.com]
• 7. quora.com [quora.com]
• 8. jackwestin.com [jackwestin.com]
• 9. jocpr.com [jocpr.com]
• 10. Buy O-(4-Methoxybenzyl)hydroxylamine | 21038-22-2 [smolecule.com]

Analytical techniques for monitoring O-(4-methylbenzyl)hydroxylamine reactions

Application Note & Protocol Guide | AN-2026-MBHA

Abstract

O-(4-Methylbenzyl)hydroxylamine (CAS: 5746-40-7, typically as HCl salt) is a specialized "soft" nucleophile used extensively in chemoselective oxime ligations for bioconjugation and medicinal chemistry. While the 4-methylbenzyl moiety provides a convenient UV handle compared to unsubstituted hydroxylamines, its monitoring requires rigorous control due to the reversibility of oxime formation and the potential genotoxicity of residual hydroxylamine reagents. This guide details high-precision HPLC-UV and LC-MS methodologies for monitoring reaction kinetics and quantifying trace impurities (ppm level) in pharmaceutical intermediates.

Introduction & Chemical Context

The Reaction Mechanism

The primary utility of O-(4-methylbenzyl)hydroxylamine lies in its reaction with carbonyls (aldehydes or ketones) to form stable oxime ethers. Unlike hydrazone formation, oxime ethers are hydrolytically stable at physiological pH, making them ideal linkers.

Reaction Scheme:

Analytical Challenges

• Equilibrium Dynamics: The reaction is acid-catalyzed but reversible. Improper sample preparation (quenching) can shift the equilibrium, yielding false kinetic data.

• Genotoxicity (GTI): Hydroxylamine derivatives are structural alerts for mutagenicity. Residual O-(4-methylbenzyl)hydroxylamine must often be controlled to <10-50 ppm in final drug substances.

• Detection Limits: While the benzyl ring allows UV detection (unlike plain hydroxylamine), the extinction coefficient is moderate (

  ), requiring signal enhancement for trace analysis.

Analytical Strategy & Workflow

The following decision tree outlines the selection of the appropriate analytical technique based on the phase of development.

Caption: Analytical workflow selection. Kinetic studies utilize HPLC-UV with quenching, while trace impurity analysis requires the sensitivity of LC-MS.

Method A: RP-HPLC-UV (Reaction Monitoring)

This is the workhorse method for determining conversion rates. The hydrophobicity of the 4-methylbenzyl group allows for excellent retention on C18 phases.

Experimental Protocol

Reagents:

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Milli-Q).

• Mobile Phase B: 0.1% TFA in Acetonitrile (HPLC Grade).

• Quenching Solution: Acetone (excess).[1]

Instrument Parameters:

Parameter	Setting	Rationale
Column	C18 End-capped (e.g., Agilent Zorbax SB-C18), 3.5 µm, 4.6 x 100 mm	"SB" (StableBond) withstands acidic pH; end-capping reduces peak tailing of the amine.
Flow Rate	1.0 mL/min	Standard backpressure management.
Temp	40°C	Improves mass transfer and peak shape for the amine.
Detection	210 nm (Primary), 254 nm (Secondary)	210 nm detects the isolated benzene ring; 254 nm is more selective for the oxime if conjugated.
Injection	5 - 10 µL	Avoid overloading.[2]

Gradient Program:

Time (min)	% B	Event
0.0	5	Initial Hold (elute salts)
2.0	5	Start Gradient
12.0	95	Elute Product (Oxime)
15.0	95	Wash
15.1	5	Re-equilibration

Sample Preparation (The "Self-Validating" Step)

Crucial Step: You cannot inject the reaction mixture directly if the reaction is slow. The HPLC vial is a reaction vessel.

• Aliquot: Take 50 µL of reaction mixture.

• Quench: Add to 450 µL of Acetone (or excess benzaldehyde if acetone overlaps with peaks).

  • Mechanism:[1] The excess ketone rapidly consumes unreacted hydroxylamine, converting it to the acetone-oxime derivative. This "freezes" the ratio of Product vs. Reagent.

• Analyze: The "Acetone-Oxime" peak represents the unreacted reagent.

Method B: LC-MS/MS (Trace Impurity Analysis)

For identifying genotoxic impurities (GTIs) at ppm levels in the final drug substance.[3]

Principle

The O-(4-methylbenzyl)hydroxylamine ionizes readily in ESI+ mode (

for the free base).

Protocol

• Column: Waters XSelect CSH C18 (Charged Surface Hybrid) - provides better peak shape for basic amines at low ionic strength.

• Mobile Phase: 0.1% Formic Acid (avoid TFA in MS to prevent signal suppression).

• MS Mode: Selected Reaction Monitoring (SRM).[4]

  • Precursor: 138.1 m/z

  • Product Ions: 105.1 (Tropylium ion/methylbenzyl cation) and 77.1 (Phenyl).

  • Collision Energy: Optimize for the 138 -> 105 transition (typically 15-20 eV).

Calibration: Construct a standard addition curve (spiking the matrix) rather than an external standard curve to account for matrix suppression effects common in API analysis.

Method C: In-Situ 1H-NMR (Mechanistic Verification)

NMR is non-destructive and confirms the geometry (E/Z isomerism) of the formed oxime.

Key Diagnostic Signals (Chloroform-d):

• Reagent (Amine): Benzylic -CH2- appears as a singlet around 4.65 ppm .

• Product (Oxime): Benzylic -CH2- shifts downfield to 5.05 - 5.15 ppm (depending on E/Z geometry).

• Methyl Group: Remains relatively constant (~2.35 ppm) but sharpens/splits slightly upon reaction completion.

Troubleshooting & Causality

Observation	Probable Cause	Corrective Action
Peak Tailing (Reagent)	Interaction of amine with silanols on column.	Use a column with high carbon load/end-capping or add 0.1% TFA (ion pairing).
"Ghost" Peaks	Hydrolysis of the oxime on-column.	Ensure column temp is not >40°C; pH of mobile phase should be >2.5 but <7.
Non-Linear Kinetics	Reversibility of reaction not accounted for.	Implement the Acetone Quench method (Section 3.2) immediately upon sampling.
Split Peaks	E/Z Isomerism of the oxime.	This is normal. Sum the area of both peaks for total conversion.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Chapter on Chemoselective Ligation).

• Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes. Angewandte Chemie International Edition, 47(39), 7523-7526.

• European Medicines Agency (EMA). (2014). Guideline on the limits of genotoxic impurities. (ICH M7 Assessment).

• PubChem. (2025).[5][6] O-(4-Methylbenzyl)hydroxylamine Hydrochloride Data. National Library of Medicine.

Sources

• 1. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A High-Performance Liquid Chromatography Method for Determination of Genotoxic Impurity Hydroxylamine in Drug Substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]
• 5. Hydroxylamine | NH2OH | CID 787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. O-(4-Methylbenzoyl)hydroxylamine | C8H9NO2 | CID 19982405 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Standard Reaction Conditions for O-(4-Methylbenzyl)hydroxylamine Hydrochloride

Abstract & Introduction

This application note details the standard operating protocols (SOPs) for utilizing O-(4-methylbenzyl)hydroxylamine hydrochloride (CAS: 38936-62-8) in organic synthesis and medicinal chemistry.

As an O-alkoxyamine, this compound is a critical building block for installing the 4-methylbenzyloxy group, a lipophilic pharmacophore often used to modulate the solubility and metabolic stability of oxime-containing drugs and hydroxamic acid derivatives.[1][2][3][4] Unlike simple hydroxylamine, the O-alkylated derivative eliminates the possibility of N-alkylation or nitrone formation, ensuring regiospecificity during condensation reactions.[1][2][3][4]

Key Applications:

• Oxime Ligation: Chemoselective conjugation with aldehydes/ketones (e.g., stabilizing peptide aldehydes).[1][2]

• Hydroxamic Acid Synthesis: Coupling with carboxylic acids to generate HDAC inhibitor analogs.[1][2][3][4]

• Bioconjugation: Installing lipophilic handles on biomolecules via carbonyl-reactive linkers.[1][2][3][4]

Chemical Profile & Physical Properties[1][2][3][4][5][6][7]

Property	Specification
Chemical Name	O-(4-Methylbenzyl)hydroxylamine hydrochloride
CAS Number	38936-62-8 (HCl Salt); 83670-44-4 (Free Base)
Molecular Formula	C₈H₁₁NO[1][2][3][4][5][6] · HCl
Molecular Weight	173.64 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in Water, Methanol, DMSO; Sparingly soluble in DCM (unless free-based)
pKa (Conjugate Acid)	~4.0–4.5 (protonated amine)
Storage	Desiccate at 2–8°C; Hygroscopic

Core Application I: Chemoselective Oxime Ligation

The most frequent application of O-(4-methylbenzyl)hydroxylamine hydrochloride is the conversion of carbonyls (aldehydes/ketones) into oxime ethers.[1][2][3][4] This reaction is highly chemoselective, occurring at pH 4.0–5.0, which allows for ligation in the presence of other nucleophiles like amines (which are protonated and unreactive at this pH).[2]

Mechanistic Pathway

The reaction proceeds via nucleophilic attack of the free alkoxyamine nitrogen on the carbonyl carbon, followed by acid-catalyzed dehydration.

Figure 1: Mechanistic pathway for oxime formation.[1][2][3][4] The critical step is the initial neutralization of the HCl salt to generate the reactive nucleophile.

Standard Protocol (Aldehydes & Ketones)

Reagents:

• Substrate (Aldehyde/Ketone): 1.0 equiv.[2][3][4][7]

• O-(4-Methylbenzyl)hydroxylamine HCl: 1.2 – 1.5 equiv.[1][2][3][4]

• Base: Sodium Acetate (NaOAc) or Pyridine (1.5 – 2.0 equiv).[2][4]

• Solvent: Ethanol/Water (3:[1][2][3][4]1) or Methanol.[1][2][3][4][8]

Step-by-Step Procedure:

• Preparation: Dissolve the O-(4-methylbenzyl)hydroxylamine hydrochloride (1.2 equiv) and Sodium Acetate (1.5 equiv) in Ethanol/Water (3:1 v/v) at room temperature. Stir for 10 minutes to buffer the solution.

• Addition: Add the aldehyde or ketone substrate (1.0 equiv) to the reaction mixture.

  • Note: If the substrate is insoluble in aqueous ethanol, add THF or DCM until a clear solution is obtained.[2]

• Reaction: Stir the mixture at Room Temperature (25°C) for 2–4 hours.

  • Optimization: For sterically hindered ketones (e.g., acetophenones), heat to 60°C or use microwave irradiation (80°C, 20 min).[1][2][3]

• Monitoring: Monitor by TLC or LC-MS. The oxime product is usually less polar than the starting amine but more polar than the aldehyde.

• Workup:

  • Evaporate volatiles under reduced pressure.[1][2][3][4]

  • Partition the residue between Ethyl Acetate and Water.[7]

  • Wash the organic layer with 1M HCl (to remove unreacted hydroxylamine) and Brine.

  • Dry over Na₂SO₄ and concentrate.[2][3][4][7]

Core Application II: Amide Coupling (Hydroxamate Synthesis)

This compound acts as a stable "O-protected" hydroxylamine for amide coupling reactions.[1][2][3][4] This is superior to using free hydroxylamine, which often leads to over-acylation or side reactions.[2][3]

Protocol: EDC/HOBt Coupling

Reagents:

• Carboxylic Acid Substrate: 1.0 equiv.[1][2][3][4][7]

• O-(4-Methylbenzyl)hydroxylamine HCl: 1.1 equiv.[1][2][3][4]

• Coupling Agents: EDC·HCl (1.2 equiv), HOBt (1.2 equiv).[1][2][4]

• Base: Diisopropylethylamine (DIPEA) or TEA (3.0 equiv).[2][4]

• Solvent: DMF or DCM.[1][2][3][4]

Workflow Diagram:

Figure 2: Workflow for amide coupling. Sufficient base (DIPEA) is critical to neutralize both the HCl salt of the amine and the HOBt.

Procedure:

• Dissolve the carboxylic acid (1.0 equiv) in anhydrous DMF (0.1 M concentration).

• Add EDC[1][2][3][4]·HCl (1.2 equiv) and HOBt (1.2 equiv).[4] Stir for 30 minutes to activate the acid.

• In a separate vial, dissolve O-(4-methylbenzyl)hydroxylamine HCl (1.1 equiv) in minimal DMF and add DIPEA (3.0 equiv). Note: The solution should be basic to wet pH paper.

• Add the amine solution to the activated acid mixture.

• Stir at room temperature overnight (12–16 hours).

• Workup: Dilute with EtOAc, wash with 5% LiCl (to remove DMF), 0.5M HCl, sat. NaHCO₃, and brine.[2][3]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (Oxime)	Reaction pH too low (amine protonated) or too high (dehydration inhibited).[1][2][3][4]	Adjust buffer to pH 4.5 . Use Acetate buffer.[1][2][3][4]
Precipitation	Substrate insolubility.[1][2][3][4]	Add co-solvents: THF, Dioxane, or DMSO.[1][2][3]
Salt not dissolving	HCl salt is robust.[1][2][3][4]	Pre-neutralize the salt with 1.0 equiv NaOH in water before adding to the organic reaction mixture.
Hydrolysis	Reversibility of oxime formation.[1][2][3][4]	Add molecular sieves (3Å) to the reaction to scavenge water and drive equilibrium forward.

Safety & Handling (E-E-A-T)

• Toxicity: Hydroxylamine derivatives are potential mutagens and skin sensitizers.[2][3][4] Handle in a fume hood.

• Incompatibility: Avoid strong oxidizing agents.[1][2][3][4] The HCl salt is stable, but the free base is prone to oxidation if stored improperly.

• Thermal Stability: Do not heat the dry salt above 100°C as hydroxylamine salts can decompose violently.

References

• BLD Pharm. (n.d.).[1][2][3][4] O-(4-Methylbenzyl)hydroxylamine hydrochloride Product Page. Retrieved from

• Accela ChemBio. (n.d.).[1][2][3][4] O-(4-Methylbenzyl)hydroxylamine Free Base Product Page. Retrieved from

• Organic Syntheses. (2009).[1][2][3][4] Preparation of N-Methyl-O-benzoylhydroxylamine hydrochloride. Org. Synth. 2009, 86,[1][2][3][4] 18. (Analogous protocol reference). Retrieved from [1][4]

• GuideChem. (n.d.). O-(4-Methoxybenzyl)hydroxylamine hydrochloride Properties. (Analogous compound data). Retrieved from

• Sigma-Aldrich. (n.d.).[1][2][3][4] O-(4-Methoxybenzyl)hydroxylamine hydrochloride CAS 876-33-5.[1][2][3][4][5][9] Retrieved from [1][4]

Sources

• 1. 832127-42-1,2-chloro-N-[4-(difluoromethoxy)-3-ethoxyphenyl]acetamide-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. 66296-67-1,1-Methyl-3,4-dinitro-1H-pyrazole-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. 832122-45-9,2-chloro-N-[3-chloro-4-(difluoromethoxy)phenyl]acetamide-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. 832127-56-7,2-chloro-N-[4-(difluoromethoxy)-2-methylphenyl]acetamide-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 5. Page loading... [wap.guidechem.com]
• 6. 38936-62-8|O-(4-Methylbenzyl)hydroxylamine hydrochloride|BLD Pharm [bldpharm.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. ias.ac.in [ias.ac.in]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Application Note: O-Benzylhydroxylamines in Medicinal Chemistry

Executive Summary

O-Benzylhydroxylamines (

) represent a unique class of "chimeric" reagents in medicinal chemistry. They function simultaneously as protected nucleophiles (for constructing -alkoxy scaffolds), electrophilic amination agents (for C-N bond formation), and "internal oxidant" directing groups in transition-metal catalysis.

This guide moves beyond standard textbook definitions to provide actionable protocols for three critical workflows:

• High-Purity Synthesis: Overcoming the

  -dibenzylation impurity problem.

• C-H Activation: Leveraging the N-O bond as a traceless directing group for Rh(III) catalysis.

• Industrial Application: The role of O-benzylhydroxylamine in the synthesis of the blockbuster anti-platelet drug Ticagrelor .

Safety & Handling (Critical)

Warning: Hydroxylamine derivatives are potentially explosive and mutagenic.

• Thermal Instability: The N-O bond is weak (

  50-60 kcal/mol). Never heat the free base neat. Distillation should only be performed under high vacuum (<1 mmHg) at temperatures below 60°C.

• Salt vs. Free Base: The hydrochloride salt (

  ) is a stable solid and is the preferred form for storage. The free base is an oil that degrades upon air exposure.

• Mutagenicity: Treat all O-benzyl derivatives as potential alkylating agents. Use double-gloving and work within a fume hood.

Synthesis of the Reagent: High-Purity Protocol

Challenge: Direct alkylation of hydroxylamine with benzyl chloride often leads to the formation of N,N-dibenzylhydroxylamine, a difficult-to-remove impurity. Solution: A pH-controlled, biphasic protocol ensures mono-alkylation selectivity.

Protocol A: Selective Mono-Benzylation

Target: O-Benzylhydroxylamine Hydrochloride (>98% purity)

Reagents:

• Hydroxylamine hydrochloride (

  ) [3.0 equiv]

• Benzyl chloride [1.0 equiv]

• Sodium Hydroxide (NaOH)

• Methanol (MeOH) / Water

• Toluene (for extraction)[1]

Step-by-Step Methodology:

• Preparation of Hydroxylamine Base: Dissolve

  (3.0 equiv) in water. Cool to 0°C. Slowly add NaOH (2.9 equiv) to generate the free base in situ while keeping the pH < 11 (preventing nitrone formation).

• Alkylation: Add MeOH to create a homogeneous solvent system. Add Benzyl chloride (1.0 equiv) dropwise over 1 hour at 0-5°C.

  • Expert Insight: The excess hydroxylamine acts as a buffer and statistically favors mono-alkylation.

• Reaction: Warm to 60°C for 4 hours. Monitor consumption of benzyl chloride via TLC or GC.

• Workup (Crucial for Purity):

  • Evaporate MeOH.

  • Extract the aqueous layer with Toluene. Note: At pH > 10, the product is in the organic phase.

  • Wash the organic phase with water to remove unreacted hydroxylamine.

• Salt Formation: Cool the toluene layer to 0°C. Bubble anhydrous HCl gas (or add HCl in dioxane) until precipitation is complete.

• Filtration: Filter the white crystalline solid. Wash with cold diethyl ether.

Advanced Application: C-H Activation Directing Group

In modern drug discovery, O-benzylhydroxylamines are converted into N-alkoxy amides (Weinreb-like intermediates). These serve as "oxidizing directing groups" for Rh(III)-catalyzed annulations, allowing the synthesis of isoquinolones without external oxidants.

Mechanism: The "Internal Oxidant" Concept

The N-O bond acts as an electron sink. After the metal inserts into the C-H bond and couples with an alkyne, the N-O bond cleaves, regenerating the catalyst and releasing benzyl alcohol/water as a byproduct. This avoids the use of harsh oxidants like

or .

Visualization: Rh(III) Catalytic Cycle

The following diagram illustrates the pathway for synthesizing Isoquinolones using an O-benzylhydroxylamine-derived benzamide.

Caption: Rh(III)-catalyzed C-H activation cycle utilizing the N-O bond as an internal oxidant for isoquinolone synthesis.

Protocol B: Bench-Top C-H Annulation

Target: 3,4-Diphenylisoquinolin-1(2H)-one

• Substrate Prep: React O-benzylhydroxylamine with benzoyl chloride to form N-(benzyloxy)benzamide.

• Catalyst Loading: In a screw-cap vial, combine:

  • N-(benzyloxy)benzamide (0.2 mmol)

  • Diphenylacetylene (0.24 mmol)

  • (2.5 mol%)
  • (30 mol%) - Base to assist C-H cleavage

  • Methanol (2.0 mL)

• Reaction: Seal and stir at 60°C for 12 hours. (No inert atmosphere required if solvent is degassed).

• Purification: Concentrate and purify via silica gel chromatography (Hexane/EtOAc). The N-O bond is cleaved in situ, yielding the free NH-isoquinolone.

Industrial Case Study: Ticagrelor Synthesis

Ticagrelor (Brilinta) is a P2Y12 platelet inhibitor. O-Benzylhydroxylamine is a strategic raw material used to introduce the nitrogen atom onto the cyclopentyl core with specific stereochemistry.

Workflow Visualization

The reagent is used to form an isoxazoline intermediate, which sets the stage for the amino-alcohol functionality.

Caption: Role of O-benzylhydroxylamine in the stereoselective synthesis of the Ticagrelor cyclopentyl core.

Deprotection Strategies

Once the O-benzylhydroxylamine moiety has served its purpose (either as a protecting group or a reactive center), removing the benzyl group to reveal the free hydroxylamine or amine is a common requirement.

Method	Reagents	Conditions	Selectivity/Notes
Hydrogenolysis	(1 atm), Pd/C	MeOH, RT, 2-6h	Standard. Cleaves N-O bond to form Amine ( ). Note: If N-OH is desired, this method is too harsh.
Lewis Acid	or	DCM, -78°C to 0°C	Preserves N-O bond. Cleaves O-Bn to yield Hydroxamic acid or free Hydroxylamine ( ).
Transfer Hydrog.	, Pd/C	EtOH, Reflux	Milder. Good for substrates sensitive to gas balloons.
Electrochemical	Graphite Anode	MeCN/H2O	Green. Oxidative cleavage of benzylic ether.

References

• Synthesis of O-Benzylhydroxylamine

  • Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride. MDPI, 2023. Link

• C-H Activation (Rh-Catalyzed)

  • Rh(III)-Catalyzed Cascade C-H Activation/Annulation of N-Hydroxybenzamides.[2] PMC, 2022. Link

  • Synthesis of Isoquinolones via Rh-Catalyzed C–H Activation.[2][3] ResearchGate, 2017. Link

• Electrophilic Amination

  • O-Benzoylhydroxylamines: A Versatile Electrophilic Aminating Reagent.[4] PubMed, 2022.[2] Link

• Deprotection Protocols

  • About O-Benzyl protecting groups - Atlanchim Pharma.[1]Link

Sources

• 1. atlanchimpharma.com [atlanchimpharma.com]
• 2. Rh-Catalyzed Cascade C-H Activation/Annulation of N-Hydroxybenzamides and Propargylic Acetates for Modular Access to Isoquinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. O-Benzoylhydroxylamines: A Versatile Electrophilic Aminating Reagent for Transition Metal-Catalyzed C-N Bond-Forming Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Step-by-step guide for using p-methylbenzyloxyamine in the lab

A Comprehensive Guide to the Laboratory Use of O-(4-Methylbenzyl)hydroxylamine

This document provides an in-depth guide for the effective and safe use of O-(4-methylbenzyl)hydroxylamine, also known as p-methylbenzyloxyamine, in a laboratory setting. Primarily targeting researchers, medicinal chemists, and process development scientists, this guide moves beyond simple procedural lists to explain the underlying chemical principles, ensuring protocols are both understood and successfully executed.

Introduction to O-(4-Methylbenzyl)hydroxylamine

O-(4-Methylbenzyl)hydroxylamine is a versatile hydroxylamine derivative widely employed in organic synthesis. Due to the inherent instability of many free hydroxylamines, it is most commonly supplied and used as its more stable hydrochloride salt. Its primary utility lies in its reaction with carbonyl compounds—aldehydes and ketones—to form stable O-benzyl oximes. These oximes serve as crucial intermediates in drug discovery and development, acting as precursors to other functional groups or as key structural motifs in bioactive molecules.[1]

Table 1: Physicochemical Properties of O-(4-Methylbenzyl)hydroxylamine and its Hydrochloride Salt

Property	O-(4-Methylbenzyl)hydroxylamine	O-(4-Methylbenzyl)hydroxylamine HCl
CAS Number	83670-44-4[2]	38936-62-8[3]
Molecular Formula	C₈H₁₁NO[2]	C₈H₁₂ClNO[3]
Molecular Weight	137.18 g/mol [2]	173.64 g/mol [3]
Appearance	Yellow Crystalline Solid[4]	White to off-white crystalline powder[5]
Storage	Store under -20°C, sealed in dry, dark conditions[6]	Store in a cool, dry, well-ventilated place[7]

Health, Safety, and Handling

Proper handling of O-(4-methylbenzyl)hydroxylamine and its parent class of hydroxylamine salts is critical for laboratory safety. The hydrochloride salt is generally a skin, eye, and respiratory tract irritant.[5][8]

Core Safety Directives:

• Personal Protective Equipment (PPE): Always wear safety goggles, a laboratory coat, and chemical-resistant gloves.

• Ventilation: All manipulations should be performed within a certified chemical fume hood to avoid inhalation of dust or vapors.

• Storage: Keep the container tightly closed and store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.[7]

• Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable container for disposal.

• First Aid:

  • Eyes: Immediately flush with copious amounts of water for at least 15 minutes.[8]

  • Skin: Wash off with plenty of soap and water; remove contaminated clothing.[8]

  • Ingestion: If swallowed, rinse mouth with water and immediately call a poison control center or physician. Do not induce vomiting.

  • Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical attention.

Core Application: Oxime Formation

The most prevalent application of O-(4-methylbenzyl)hydroxylamine is the conversion of aldehydes and ketones to their corresponding O-benzyl oximes. This reaction is a cornerstone of carbonyl chemistry, valued for its reliability and the utility of the resulting products.

The formation of an oxime is a condensation reaction involving the nucleophilic addition of the hydroxylamine to the electrophilic carbonyl carbon. The nitrogen atom of the hydroxylamine is the nucleophile, a choice dictated by its lower electronegativity and higher energy lone pair orbital compared to the oxygen atom, which facilitates better orbital overlap with the carbonyl's π* antibonding orbital.[9][10]

The reaction is typically acid-catalyzed and proceeds in two main stages:

• Nucleophilic Addition: The nitrogen atom attacks the carbonyl carbon, forming a tetrahedral intermediate known as a carbinolamine.[11]

• Dehydration: The carbinolamine is then protonated on the oxygen, converting the hydroxyl group into a good leaving group (water). Subsequent elimination of water and deprotonation of the nitrogen yields the final C=N double bond of the oxime.[10]

Critically, the pH of the reaction must be carefully controlled, typically within a mildly acidic range (pH 4-5). If the solution is too acidic, the hydroxylamine nucleophile will be excessively protonated, rendering it non-nucleophilic. If the solution is too basic, the protonation of the carbinolamine's hydroxyl group, a key step for eliminating water, will not occur efficiently.

Caption: General workflow for the synthesis of an O-benzyl oxime.

Materials and Reagents:

• O-(4-Methylbenzyl)hydroxylamine hydrochloride (1.1 eq.)

• Ketone (e.g., Acetophenone) (1.0 eq.)

• Base (e.g., Sodium Acetate or Pyridine) (1.2 eq.)

• Solvent (e.g., Ethanol, Methanol, or Water)

• Ethyl Acetate (for extraction)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• TLC plates, developing chamber, and appropriate solvent system (e.g., 20% Ethyl Acetate in Hexanes)

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add O-(4-methylbenzyl)hydroxylamine hydrochloride (1.1 eq.) and the chosen solvent (e.g., ethanol, approx. 0.2-0.5 M concentration relative to the ketone).

• Addition of Base: Add the base (e.g., sodium acetate, 1.2 eq.). The purpose of the base is to neutralize the HCl salt, liberating the free hydroxylamine in situ. Stir for 5-10 minutes until the solids are mostly dissolved.

• Addition of Carbonyl: Add the ketone (1.0 eq.) to the stirring mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the starting ketone spot and the appearance of a new, typically less polar, product spot. If the reaction is slow, it can be gently heated (e.g., to 50-60 °C) to accelerate the conversion. Reaction times can vary from 1 to 24 hours. [12]5. Quenching and Workup: Once the reaction is complete, cool the mixture to room temperature and remove the solvent using a rotary evaporator.

• Extraction: Add water to the residue and extract the product into an organic solvent like ethyl acetate (3 x volume of aqueous layer). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ solution and then with brine. This removes any remaining acidic or water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude oxime ether.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by flash column chromatography on silica gel if it is an oil.

The oximes formed are not merely final products; they are versatile intermediates. A classic subsequent reaction is the Beckmann rearrangement, which converts an oxime into an amide under acidic conditions. [13][14]This is a powerful tool for constructing nitrogen-containing scaffolds in drug development.

Principle: Treating the oxime with a strong acid (e.g., H₂SO₄, PPA) or an acylating agent (e.g., Ac₂O, PCl₅) converts the hydroxyl group into a good leaving group. [16]Heating then induces a 1,2-rearrangement of the group anti to the leaving group onto the nitrogen atom, which, after hydrolysis, yields the corresponding amide. [16]

Concluding Remarks

O-(4-Methylbenzyl)hydroxylamine is a robust and reliable reagent for the synthesis of O-benzyl oximes from carbonyl compounds. A thorough understanding of its handling requirements and the mechanistic principles of oxime formation is paramount for its successful application. The protocols provided herein serve as a validated starting point for researchers, which can be adapted based on the specific substrate and desired scale. The utility of the resulting oximes as stable intermediates for further transformations, such as the Beckmann rearrangement, underscores the importance of this reagent in the synthetic chemist's toolkit.

References

• Chem-Impex. (n.d.). O-(4-Nitrobenzyl)hydroxylamine hydrochloride. Retrieved from [Link]

• Loba Chemie. (2022). HYDROXYLAMINE HYDROCHLORIDE AR/ACS. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). O-(4-Methoxybenzyl)hydroxylamine: A Key Player in Bioconjugation and Chemical Biology. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Oxime synthesis by condensation or oxidation. Retrieved from [Link]

• Wikipedia. (n.d.). Hydroxylamine. Retrieved from [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

• Rzepa, H. (2012). Oxime formation from hydroxylamine and ketone: a (computational) reality check on stage one of the mechanism. Henry Rzepa's Blog. Retrieved from [Link]

• Saeedi, M., et al. (2015). One-pot sequential synthesis of O-(halo-substituted benzyl) hydroxylammonium salts. Arabian Journal of Chemistry.

• ChemTube3D. (n.d.). Oxime formation. Retrieved from [Link]

• Nikpassand, M., et al. (n.d.).
• Google Patents. (n.d.). CN102093253A - Preparation method of benzoxylamine hydrochloride compounds.

• Leah4sci. (2015). Formation of an Oxime from a Ketone. YouTube. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Beckmann Rearrangement. Retrieved from [Link]

• Google Patents. (n.d.). CN103304356A - Hydroxylamine synthesis method.

• EMD Millipore. (n.d.). SAFETY DATA SHEET - Hydroxylamine Hydrochloride GR ACS. Retrieved from [Link]

• IndiaMART. (n.d.). Hydroxylamine, O- 4-Methylphenyl)Methyl 83670-44-4. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. O-(4-Methyl-benzyl)-hydroxylamine | CymitQuimica [cymitquimica.com]
• 3. 38936-62-8|O-(4-Methylbenzyl)hydroxylamine hydrochloride|BLD Pharm [bldpharm.com]
• 4. indiamart.com [indiamart.com]
• 5. guidechem.com [guidechem.com]
• 6. 83670-44-4|O-(4-Methylbenzyl)hydroxylamine|BLD Pharm [bldpharm.com]
• 7. fishersci.com [fishersci.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. Oxime formation from hydroxylamine and ketone: a (computational) reality check on stage one of the mechanism. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 10. chemtube3d.com [chemtube3d.com]
• 11. m.youtube.com [m.youtube.com]
• 12. yccskarad.com [yccskarad.com]
• 13. Hydroxylamine - Wikipedia [en.wikipedia.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note &amp; Protocols: Strategic O-Alkylation of Hydroxylamines for the Synthesis of Bespoke Linkers in Bioconjugation

Abstract

The strategic covalent linkage of molecules to proteins, peptides, and nucleic acids is a cornerstone of modern drug development, diagnostics, and biological research. Among the most robust and versatile chemoselective ligation strategies is the formation of a stable oxime bond between an alkoxyamine (or aminooxy) functional group and a carbonyl (aldehyde or ketone). This document provides a comprehensive technical guide on the synthesis of custom alkoxyamine linkers via the O-alkylation of N-protected hydroxylamines. We delve into the core chemical principles, compare key synthetic methodologies, and provide detailed, field-proven protocols for researchers and drug development professionals. The causality behind experimental choices is emphasized to empower users to adapt and troubleshoot these methods for their specific molecular constructs.

Introduction: The Central Role of Alkoxyamines in Bioconjugation

The aminooxy group (–O-NH₂) is a uniquely powerful functional handle in chemical biology. Its reaction with aldehydes or ketones proceeds with high efficiency under mild, aqueous conditions (typically pH 4-6) to form a highly stable oxime linkage.[1][2] This bio-orthogonal reaction has become indispensable for applications ranging from the site-specific modification of proteins to the construction of complex architectures like Antibody-Drug Conjugates (ADCs).[3][4]

Unlike naturally occurring functional groups, aldehydes and ketones can be selectively introduced into biomolecules through various methods, such as the oxidation of carbohydrate moieties or the incorporation of unnatural amino acids, enabling precise control over the site of conjugation.[3][5] The ability to synthesize custom alkoxyamine-terminated linkers allows for the fine-tuning of critical properties such as solubility, steric hindrance, length, and the incorporation of additional functionalities.[6][7][8] This guide focuses on the foundational chemistry required to build these essential molecular tools: the selective O-alkylation of hydroxylamine precursors.

Chemical Principles & Mechanistic Rationale

Hydroxylamine (NH₂OH) is an ambident nucleophile, meaning it can react at either the nitrogen or the oxygen atom.[9] Direct alkylation of unprotected hydroxylamine with an alkyl halide often leads to a mixture of N-alkylated, O-alkylated, and di-alkylated products, making it unsuitable for the clean synthesis of specific linkers.

To achieve selective O-alkylation, the more nucleophilic nitrogen atom must be masked with a suitable protecting group. This strategy effectively directs the alkylation to the oxygen atom. The choice of protecting group is critical, as it must be stable to the alkylation conditions and readily removable afterward without compromising the integrity of the newly formed linker.

Figure 1: O- vs. N-Alkylation of Hydroxylamine. N-protection is critical for directing alkylation to the oxygen atom, preventing the formation of undesired N-alkylated byproducts.

Two primary and highly reliable strategies for the O-alkylation of N-protected hydroxylamines are the Williamson ether synthesis-type reaction and the Mitsunobu reaction.

• Williamson-Type Synthesis: This method involves the deprotonation of an N-protected hydroxylamine with a suitable base to form an alkoxide, which then displaces a leaving group (e.g., halide, tosylate, mesylate) from the desired linker precursor in a classic Sₙ2 reaction.[10][11] This approach is ideal when the linker backbone is readily available as an alkyl halide or sulfonate.

• Mitsunobu Reaction: This powerful reaction facilitates the direct conversion of an alcohol into the corresponding O-alkylated product.[12][13] It uses a combination of a phosphine (e.g., triphenylphosphine, PPh₃) and an azodicarboxylate (e.g., diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD). The reaction proceeds with inversion of stereochemistry at the alcohol's carbon center, a crucial consideration for chiral linkers. This method is particularly advantageous when the desired linker is more easily synthesized as an alcohol.[14]

Key Considerations for Reaction Design

The success of O-alkylation hinges on the careful selection of reagents and conditions. The primary variables are the N-protecting group, the alkylating agent (or alcohol), the base, and the solvent.

Parameter	Key Considerations & Rationale
N-Protecting Group	Boc (tert-butyloxycarbonyl): Stable to basic conditions used in Williamson-type synthesis. Easily removed with mild acid (e.g., TFA, HCl in dioxane).[15] N-Boc-hydroxylamine is a commercially available and versatile starting material.
Phthalimide (Pht): N-Hydroxyphthalimide is a crystalline, stable solid. It is highly effective in Mitsunobu reactions.[12] The phthalimide group is robust but requires harsher deprotection conditions, typically using hydrazine or methylamine, which can limit substrate scope.[8][16]
Alkylating Agent	For Williamson-Type Synthesis: The leaving group's reactivity follows the order I > Br > Cl ≈ OTs. Alkyl iodides and bromides are most commonly used. Primary and secondary alkyl halides work well; tertiary halides will lead to elimination.[17]
For Mitsunobu Reaction: Primary and secondary alcohols are ideal substrates. Tertiary alcohols are generally unreactive.[13] The reaction is sensitive to sterics, so hindered alcohols may give lower yields.
Base (Williamson)	NaH, K₂CO₃, Cs₂CO₃: Sodium hydride (NaH) is a strong, non-nucleophilic base suitable for generating the alkoxide. Carbonates like K₂CO₃ or Cs₂CO₃ are milder, safer alternatives that are often sufficient and can simplify workup.[18]
Solvent	Polar Aprotic (DMF, THF, Acetonitrile): These solvents are ideal for Sₙ2 reactions as they solvate the cation of the base but not the nucleophile, increasing its reactivity. Anhydrous conditions are critical, especially when using reactive bases like NaH.
Purification	Flash Column Chromatography: This is the most common method for purifying the protected alkoxyamine product from reaction byproducts (e.g., triphenylphosphine oxide from a Mitsunobu reaction) and unreacted starting materials.[19][20]

Detailed Experimental Protocols

The following protocols are designed to be self-validating, with clear steps for synthesis, purification, and characterization to ensure the final product's identity and purity.

Figure 2: General Synthetic Workflow. A generalized workflow for the synthesis of aminooxy linkers, from selection of starting materials to the final, conjugation-ready product.

Protocol 1: O-Alkylation via Williamson-Type Synthesis using N-Boc-Hydroxylamine

This protocol describes the reaction of N-Boc-hydroxylamine with a generic alkyl bromide (Linker-Br).

Materials and Reagents:

• N-Boc-hydroxylamine

• Alkyl bromide of interest (Linker-Br)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add N-Boc-hydroxylamine (1.0 eq). Dissolve it in anhydrous DMF (approx. 0.2 M concentration).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add NaH (1.1 eq) portion-wise. Caution: NaH reacts violently with water and generates H₂ gas. Handle with extreme care.

• Stir the mixture at 0 °C for 30 minutes. The evolution of H₂ gas should cease, and the solution may become slightly cloudy.

• Alkylation: Add a solution of the Linker-Br (1.05 eq) in a minimal amount of anhydrous DMF dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the flask to 0 °C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl.

• Transfer the mixture to a separatory funnel and dilute with water and EtOAc.

• Separate the layers. Extract the aqueous layer twice more with EtOAc.

• Combine the organic layers, wash with water, then with brine.

• Dry the combined organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of hexane/EtOAc as the eluent, to yield the pure O-alkylated N-Boc-hydroxylamine.

Protocol 2: O-Alkylation via Mitsunobu Reaction using N-Hydroxyphthalimide

This protocol details the reaction of an alcohol (Linker-OH) with N-hydroxyphthalimide.

Materials and Reagents:

• Alcohol of interest (Linker-OH)

• N-Hydroxyphthalimide

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Hexanes

• Silica gel for column chromatography

Procedure:

• Preparation: To a flame-dried, round-bottom flask under an inert atmosphere, add the Linker-OH (1.0 eq), N-hydroxyphthalimide (1.1 eq), and PPh₃ (1.2 eq). Dissolve the solids in anhydrous THF (approx. 0.1 M).

• Reaction Initiation: Cool the solution to 0 °C in an ice bath.

• Add DIAD or DEAD (1.2 eq) dropwise to the stirred solution over 10-15 minutes. A color change (e.g., to yellow/orange) and the formation of a precipitate (triphenylphosphine oxide) are often observed. Caution: Azodicarboxylates are potentially explosive and should be handled with care.

• Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by TLC.

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure.

• The crude residue will contain the product and a significant amount of triphenylphosphine oxide and other byproducts. Pre-adsorb the crude material onto a small amount of silica gel.

• Purification: Purify the product by flash column chromatography. A typical eluent system is a gradient of hexane/EtOAc. The desired O-alkylated phthalimide product is generally less polar than the starting alcohol.

Protocol 3: N-Protecting Group Removal

A. Boc Deprotection:

• Dissolve the purified O-alkylated N-Boc-hydroxylamine from Protocol 1 in a suitable solvent like Dichloromethane (DCM) or Dioxane.

• Add an excess of strong acid. Common reagents include 4M HCl in Dioxane or a 20-50% solution of Trifluoroacetic Acid (TFA) in DCM.

• Stir at room temperature for 1-3 hours. Monitor deprotection by TLC.

• Concentrate the reaction mixture under reduced pressure to remove the acid and solvent. The product is often obtained as the hydrochloride or trifluoroacetate salt, which is typically a stable, crystalline solid.

B. Phthalimide Deprotection:

• Dissolve the purified O-alkylated phthalimide from Protocol 2 in a solvent such as ethanol or DCM.

• Add hydrazine monohydrate (1.5 - 2.0 eq).[12]

• Stir the reaction at room temperature or with gentle heating (e.g., 40-50 °C) for 2-6 hours. A dense white precipitate (phthalhydrazide) will form.

• Filter off the precipitate and wash it with the reaction solvent.

• Concentrate the filtrate under reduced pressure. The crude product can be further purified by an acidic workup or chromatography if necessary to yield the final aminooxy linker.

Characterization and Quality Control

Confirming the structure and purity of the final alkoxyamine linker is a non-negotiable step.

• NMR Spectroscopy:

  • ¹H NMR: Look for the disappearance of the protecting group signal (e.g., the large singlet around 1.4 ppm for the Boc group's t-butyl protons). The appearance of new signals corresponding to the methylene protons adjacent to the oxygen (–CH₂–O–N) is a key indicator. These typically appear in the 3.5-4.5 ppm range.

  • ¹³C NMR: The carbon atom attached to the aminooxy group (–C H₂–O–N) will show a characteristic shift, typically in the 70-80 ppm range.[21]

• Mass Spectrometry (MS): ESI-MS is used to confirm the molecular weight of the synthesized linker, providing definitive evidence of a successful reaction.

• Purity Analysis (HPLC): Reversed-phase HPLC is an excellent method to assess the purity of the final product before its use in sensitive bioconjugation reactions.

Application: Oxime Ligation

The synthesized alkoxyamine linker is now ready for conjugation to a carbonyl-containing molecule.

Figure 3: Oxime Ligation Chemistry. The chemoselective reaction between an aldehyde and an alkoxyamine forms a stable oxime bond, a cornerstone of bioconjugation.

General Protocol for Oxime Ligation:

• Dissolve the aldehyde- or ketone-functionalized biomolecule in an appropriate aqueous buffer (e.g., sodium acetate or phosphate buffer, pH 4.5-5.5).

• Add a solution of the purified alkoxyamine linker (typically 5-20 eq excess).

• For many ligations, the addition of a nucleophilic catalyst like aniline (10-100 mM) can significantly accelerate the reaction rate.[22]

• Incubate the reaction at a suitable temperature (e.g., 4 °C to 37 °C) for 2-24 hours.

• The resulting conjugate can be purified from excess linker and catalyst by standard methods such as dialysis, size-exclusion chromatography (SEC), or HPLC.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inactive base (NaH) or wet solvents/reagents.	Use freshly opened, anhydrous solvents. Ensure NaH is active (test a small amount in water). Flame-dry all glassware.
Poor leaving group on the alkylating agent.	Convert alkyl chlorides or mesylates to the more reactive iodides using Finkelstein conditions (NaI in acetone).
Steric hindrance in the substrate (alcohol or alkyl halide).	For Mitsunobu, ensure the alcohol is not tertiary. For Williamson, consider longer reaction times or slightly elevated temperatures.
Formation of Byproducts	N-alkylation occurred due to incomplete protection or premature deprotection.	Verify the stability of the protecting group to the reaction conditions.
Elimination (E2) reaction instead of substitution (Sₙ2).	Use a less hindered base (e.g., K₂CO₃ instead of t-BuOK). Use a primary alkyl halide if possible.
Difficult Purification	Triphenylphosphine oxide co-elutes with the product (Mitsunobu).	Try different solvent systems for chromatography. Sometimes, precipitating the crude mixture from a nonpolar solvent like hexanes can remove some of the PPh₃O.
Incomplete Deprotection	Insufficient acid/hydrazine or reaction time.	Increase the amount of deprotecting agent or extend the reaction time. Monitor carefully by TLC or LC-MS.

Conclusion

The O-alkylation of hydroxylamines is a robust and adaptable process for generating bespoke aminooxy-functionalized linkers. By understanding the underlying chemical mechanisms and making informed choices regarding protecting groups, alkylating agents, and reaction conditions, researchers can effectively synthesize a vast array of tools for advanced bioconjugation. The protocols and insights provided herein serve as a validated starting point for the development of specific linkers tailored to the unique demands of novel therapeutics and diagnostics.

References

• Al-awar, R. S., et al. (2015). O-Alkylhydroxylamines as Rationally-designed Mechanism-based Inhibitors of Indoleamine 2,3-Dioxygenase-1. PubMed Central. Available at: [Link]

• Kitahara, K., et al. (2008). O-TBS-N-tosylhydroxylamine: A Reagent for Facile Conversion of Alcohols to Oximes. Organic Letters. Available at: [Link]

• Albrecht, S., et al. (2006). A direct preparation of O-substituted hydroxylamines from alcohols. Synthesis. Available at: [Link]

• Kalia, J., & Raines, R. T. (2011). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews. Available at: [Link]

• Rosenberg, S., et al. (1974). Oxime formation. Journal of the American Chemical Society. Available at: [Link]

• Duan, H. (2022). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Highlights in Science, Engineering and Technology. Available at: [Link]

• Bio-Synthesis Inc. Alkoxyamine Modified Oligonucleotide. Bio-Synthesis Inc. Available at: [Link]

• Tummatorn, J., et al. (2011). Rapid synthesis of alkoxyamine hydrochloride derivatives from alkyl bromide and N,N'-di-tert-butoxycarbonylhydroxylamine ((Boc)2NOH). Molecules. Available at: [Link]

• De Clercq, S., et al. (2020). Phase-Transfer-Catalyzed Alkylation of Hydantoins. The Journal of Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. Synthesis of hydroxylamines by amination (alkylation). Organic Chemistry Portal. Available at: [Link]

• Sweeney, J. B. (2009). Synthesis of O-alkylhydroxylamines by electrophilic amination of alkoxides. Chemical Society Reviews. Available at: [Link]

• Cole, K. P., et al. (2019). Design and Scalable Synthesis of Novel N-Alkyl-Hydroxylamine Reagents for the Direct, Fe-Catalyzed Installation of Medicinally Relevant Amines. ChemRxiv. Available at: [Link]

• Cistrone, P. A., et al. (2010). Synthesis of aminooxy and N-alkylaminooxy amines for use in bioconjugation. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Wang, D., et al. (2019). Synthesis of N-alkoxy amines and hydroxylamines via the iridium-catalyzed transfer hydrogenation of oximes. Organic & Biomolecular Chemistry. Available at: [Link]

• J Chemistry. (2020). C Alkylation and O alkylation|Thermodynamic and kinetic stability. YouTube. Available at: [Link]

• Kim, E. G., et al. (2016). Antibody-drug conjugates: recent advances in conjugation and linker chemistries. Biomaterials research. Available at: [Link]

• van den Dungen, E. H., et al. (2003). 15N NMR Spectroscopy of Labeled Alkoxyamines. 15N-Labeled Model Compounds for Nitroxide-Trapping Studies in Free-Radical (Co)polymerization. The Journal of Organic Chemistry. Available at: [Link]

• Kiser, J. R., et al. (2014). Synthesis of Hydrophilic Aminooxy Linkers and Multivalent Cores for Chemoselective Aldehyde/Ketone Conjugation. Bioconjugate Chemistry. Available at: [Link]

• Fouassier, J. P., et al. (2021). Homolysis/mesolysis of alkoxyamines activated by chemical oxidation and photochemical-triggered radical reactions at room temperature. Polymer Chemistry. Available at: [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

• King, H. D., et al. (1999). Aminooxy-containing linker compounds for formation of stably-linked conjugates and methods related thereto. Google Patents.

• van den Dungen, E. H., et al. (2003). 15N NMR spectroscopy of labeled alkoxyamines. 15N-labeled model compounds for nitroxide-trapping studies in free-radical (Co)polymerization. PubMed. Available at: [Link]

• Kalia, J., & Raines, R. T. (2011). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews. Available at: [Link]

• Albrecht, S., et al. (2006). Simple Preparation of O-Substituted Hydroxylamines from Alcohols. ResearchGate. Available at: [Link]

• Fu, Y., et al. (2022). Strategic and Chemical Advances in Antibody–Drug Conjugates. Molecules. Available at: [Link]

• Detrembleur, C., et al. (2000). New and improved routes to alkoxyamine initiators for controlled radical polymerisation. Macromolecular Symposia. Available at: [Link]

• Christy, A. A. (2010). Purification of High-Purity Monomers and Other Reactive Chemicals. Christy Catalytics. Available at: [Link]

• Tsuchikama, K., & An, Z. (2018). Site-selective modification strategies in antibody–drug conjugates. Chemical Society Reviews. Available at: [Link]

• Organic Chemistry Portal. Alcohol to Ether using Williamson synthesis (O-Alkylation). Organic Chemistry Portal. Available at: [Link]

• Kiser, J. R., et al. (2014). Synthesis of Hydrophilic Aminooxy Linkers and Multivalent Cores for Chemoselective Aldehyde/Ketone Conjugation. PubMed. Available at: [Link]

• Brehmer, T., et al. (2013). Polynitroxides from Alkoxyamine Monomers: Structural and Kinetic Investigations by Solid State NMR. Macromolecules. Available at: [Link]

• Maillard, L. T., et al. (2005). A New Supported Reagent for the Parallel Synthesis of Primary and Secondary O-Alkyl Hydroxylamines through a Base-Catalyzed Mitsunobu Reaction. The Journal of Organic Chemistry. Available at: [Link]

• BASF. (1983). Process for the purification of epoxides. Google Patents.

• Interchim. Amino-Oxy reagents, for conjugation with aldehydes and cetones. Interchim. Available at: [Link]

• Brehmer, T., et al. (2013). Polynitroxides from Alkoxyamine Monomers: Structural and Kinetic Investigations by Solid State NMR. ResearchGate. Available at: [Link]

• Charleux, B., et al. (2012). Chapter 3: Synthesis of Nitroxides and Alkoxyamines. Nitroxide Mediated Polymerization: From Fundamentals to Applications in Materials Science. Available at: [Link]

• ADC Therapeutics. (2018). Antibody Drug Conjugates - A Groundbreaking Solution to Cancer. PharmaShots. Available at: [Link]

• Duan, H. (2022). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Semantic Scholar. Available at: [Link]

• Sluis, V. (2021). Applications of Antibody Drug Conjugates. Journal of Nanomedicine & Nanotechnology. Available at: [Link]

• Wood-Adams, P. M. Characterization of polymers by NMR. École Polytechnique de Montréal. Available at: [Link]

Sources

• 1. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemtube3d.com [chemtube3d.com]
• 3. Antibody-drug conjugates: recent advances in conjugation and linker chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Site-selective modification strategies in antibody–drug conjugates - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. US5880270A - Aminooxy-containing linker compounds for formation of stably-linked conjugates and methods related thereto - Google Patents [patents.google.com]
• 6. Alkoxyamine Modified Oligonucleotide [biosyn.com]
• 7. Synthesis of aminooxy and N-alkylaminooxy amines for use in bioconjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of Hydrophilic Aminooxy Linkers and Multivalent Cores for Chemoselective Aldehyde/Ketone Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hydroxylamine synthesis by amination (alkylation) [organic-chemistry.org]
• 10. francis-press.com [francis-press.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. O-Alkylhydroxylamines as Rationally-designed Mechanism-based Inhibitors of Indoleamine 2,3-Dioxygenase-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. O-alkylation and arylation of Oximes, Hydroxylamines and related compounds [organic-chemistry.org]
• 16. Rapid synthesis of alkoxyamine hydrochloride derivatives from alkyl bromide and N,N’-di-tert-butoxycarbonylhydroxylamine ((Boc)2NOH) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. semanticscholar.org [semanticscholar.org]
• 18. organic-synthesis.com [organic-synthesis.com]
• 19. Homolysis/mesolysis of alkoxyamines activated by chemical oxidation and photochemical-triggered radical reactions at room temperature - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO01276B [pubs.rsc.org]
• 20. tandfonline.com [tandfonline.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with O-(4-methylbenzyl)hydroxylamine

Welcome to the technical support center for O-(4-methylbenzyl)hydroxylamine. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on improving reaction yields and troubleshooting common issues encountered during the use of this versatile reagent. As Senior Application Scientists, we have compiled field-proven insights and data-driven solutions to help you achieve optimal results in your experiments.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the handling and reactivity of O-(4-methylbenzyl)hydroxylamine.

Q1: What is the most common application of O-(4-methylbenzyl)hydroxylamine?

O-(4-methylbenzyl)hydroxylamine is primarily used in organic synthesis for the formation of oxime ethers by reacting it with aldehydes and ketones.[1] These oxime ethers are stable derivatives of carbonyl compounds and serve as important intermediates in the synthesis of various pharmaceuticals and other complex organic molecules.[1] They can also be used as protecting groups for carbonyl functionalities.[1]

Q2: How should I store O-(4-methylbenzyl)hydroxylamine to ensure its stability?

Like many hydroxylamine derivatives, O-(4-methylbenzyl)hydroxylamine can be sensitive to heat and oxidation. For long-term storage, it is recommended to keep the compound in a tightly sealed container, protected from light, in a cool and dry place.[2][3] Storing it under an inert atmosphere (e.g., argon or nitrogen) can further prevent degradation. For solutions, storage at low temperatures (-20°C to -80°C) is advisable to maintain stability over extended periods.[2]

Q3: My reaction to form an oxime ether is sluggish. What can I do to speed it up?

Several factors can influence the rate of oxime ether formation. Firstly, ensure your reagents are pure, as impurities can inhibit the reaction. Secondly, the reaction is often pH-dependent. The formation of oximes is generally fastest in a slightly acidic medium (pH 4-5), which protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic, but does not significantly protonate the nucleophilic nitrogen of the hydroxylamine. You can add a mild acid catalyst like acetic acid or pyridinium p-toluenesulfonate (PPTS). Increasing the reaction temperature can also accelerate the reaction, but this should be done cautiously to avoid potential side reactions or degradation of starting materials.[4]

Q4: Are there any known side reactions I should be aware of when using O-(4-methylbenzyl)hydroxylamine?

Yes, several side reactions can occur, potentially lowering the yield of your desired oxime ether.[5] One common issue is the potential for the hydroxylamine to undergo oxidation, especially in the presence of air and certain metal ions. Another possibility, particularly with sensitive substrates, is the cleavage of the N-O bond.[6][7] In some cases, if the carbonyl compound has other reactive functional groups, the hydroxylamine might react with those as well. Careful control of reaction conditions and purification of starting materials can help minimize these unwanted side reactions.

Troubleshooting Guide: Enhancing Your Reaction Yields

This section provides a more in-depth guide to systematically troubleshoot and optimize your reactions involving O-(4-methylbenzyl)hydroxylamine.

Issue 1: Low or No Yield of the Desired Oxime Ether

A low or non-existent yield is a common problem that can stem from various factors.[8][9] The following troubleshooting workflow can help you identify and resolve the issue.

Caption: Troubleshooting workflow for low reaction yield.

Step-by-Step Causality Analysis and Solutions:

• Reagent Quality and Stoichiometry:

  • The "Why": The purity of your starting materials is paramount.[10] Impurities in the carbonyl compound or the hydroxylamine can interfere with the reaction. O-(4-methylbenzyl)hydroxylamine can degrade over time if not stored properly. The stoichiometry of the reactants also plays a crucial role in driving the reaction to completion.[11]

  • The "How-To":

    • Verify Purity: Check the purity of your O-(4-methylbenzyl)hydroxylamine and carbonyl compound using techniques like NMR or melting point analysis. If necessary, purify the reagents before use. A simple recrystallization or column chromatography can often remove critical impurities.[12]

    • Stoichiometry: While a 1:1 molar ratio is theoretically sufficient, using a slight excess (1.1-1.2 equivalents) of the hydroxylamine can often improve yields, especially if the carbonyl compound is valuable or prone to side reactions.

• Reaction Conditions:

  • The "Why": The formation of the tetrahedral intermediate in oxime synthesis is often the rate-determining step and is highly influenced by the reaction environment.[13]

  • The "How-To":

    • pH Control: As mentioned in the FAQs, the reaction is catalyzed by mild acid. The optimal pH is typically between 4 and 5. At lower pH, the hydroxylamine becomes protonated and non-nucleophilic. At higher pH, the carbonyl is not sufficiently activated.

    • Solvent Choice: The choice of solvent can impact solubility and reaction rates. Protic solvents like ethanol or methanol are commonly used and can facilitate proton transfer. Aprotic solvents like THF or DCM can also be effective, especially when used with an acid catalyst.

    • Temperature and Time: Many oxime formations proceed well at room temperature over several hours.[4][14] If the reaction is slow, gentle heating (e.g., 40-60 °C) can be beneficial. It is crucial to monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time and avoid decomposition from prolonged heating.[15]

• Workup and Purification:

  • The "Why": The desired product can be lost during the workup and purification steps. Oxime ethers can sometimes be sensitive to acidic or basic conditions during aqueous workups, or they might decompose on silica gel during chromatography.[15]

  • The "How-To":

    • Aqueous Workup: When performing an aqueous workup, use saturated sodium bicarbonate solution to neutralize any acid catalyst, followed by a brine wash to remove excess water. Be mindful of the pKa of your product to avoid unwanted protonation or deprotonation.

    • Purification: If you suspect decomposition on silica gel, you can try deactivating the silica gel with triethylamine (by adding a small percentage to your eluent) or use an alternative stationary phase like alumina. In some cases, recrystallization might be a better purification method than chromatography.

Issue 2: Formation of Multiple Products or Impurities

The appearance of unexpected spots on your TLC plate indicates the formation of side products.

Common Side Products and Their Mitigation:

Side Product/Impurity	Potential Cause	Recommended Solution
Unreacted Starting Material	Incomplete reaction due to suboptimal conditions or insufficient reaction time.	Re-evaluate reaction parameters as detailed in Issue 1. Increase reaction time or temperature, or add a catalyst.
Beckmann Rearrangement Product	This is more common with ketoximes under strong acid catalysis and heat.	Use a milder acid catalyst (e.g., acetic acid instead of a strong mineral acid) and avoid excessive heating.
N-O Bond Cleavage Products	Can be induced by harsh reaction conditions, certain catalysts, or reductive impurities.[6][7]	Use milder conditions. Ensure the reaction is performed under an inert atmosphere if oxidative cleavage is suspected.
Products from Self-Condensation of Carbonyl	Common with aldehydes, especially under basic conditions.	Ensure the reaction is not basic. Add the hydroxylamine reagent before any base if one is required for other reasons.

Experimental Protocols

Protocol 1: General Procedure for Oxime Ether Synthesis

This protocol provides a starting point for the reaction of O-(4-methylbenzyl)hydroxylamine with an aldehyde or ketone.

• To a solution of the carbonyl compound (1.0 eq) in a suitable solvent (e.g., ethanol, methanol, or THF, ~0.1-0.5 M), add O-(4-methylbenzyl)hydroxylamine (1.1 eq).

• If the hydroxylamine is in its hydrochloride salt form, add a mild base like sodium acetate or pyridine (1.1 eq) to liberate the free hydroxylamine.

• Add a catalytic amount of a mild acid, such as acetic acid (e.g., 1-2 drops for a small-scale reaction).

• Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS.

• If the reaction is slow, gently warm the mixture to 40-60 °C.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Perform an aqueous workup by partitioning the residue between an organic solvent (e.g., ethyl acetate) and water or a saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography or recrystallization.

Protocol 2: Purification of O-(benzyl)hydroxylamine hydrochloride (as an analogue)

This method can be adapted for the purification of O-(4-methylbenzyl)hydroxylamine hydrochloride.

• Add the crude O-(benzyl)hydroxylamine hydrochloride to a flask with absolute ethanol.[12]

• Heat the mixture to 80°C with stirring until the solid is completely dissolved.[12]

• Allow the solution to cool slowly to room temperature and then cool further to -5°C to precipitate the purified product as white crystals.[12]

• Collect the solid by filtration and dry under vacuum to obtain the purified hydroxylamine salt.[12]

Visualizing the Reaction Mechanism

The formation of an oxime ether proceeds through a two-step mechanism: nucleophilic addition followed by dehydration.[16][17]

Caption: Mechanism of oxime ether formation.

The nitrogen atom of the hydroxylamine acts as the nucleophile, attacking the electrophilic carbonyl carbon.[13] This initial addition is reversible. The subsequent dehydration step is often acid-catalyzed and drives the reaction towards the formation of the stable oxime ether product.

References

• XIAN MODERN CHEM RES INST. (2015, September 23). Purification method of O-benzylhydroxylamine hydrochloride. Eureka | Patsnap. Retrieved from [Link]

• Khomich, O. A., et al. (2017, June 23). On the Reaction of Carbonyl Diphosphonic Acid with Hydroxylamine and O-alkylhydroxylamines: Unexpected Degradation of P-C-P Bridge. Molecules, 22(7), 1040. Retrieved from [Link]

• Google Patents. (Date not available). CN103304356A - Hydroxylamine synthesis method.
• Google Patents. (Date not available). US7396519B2 - Preparation of a high purity and high concentration hydroxylamine free base.

• NINGBO INNO PHARMCHEM CO.,LTD. (Date not available). The Importance of High-Quality O-(4-Methoxybenzyl)hydroxylamine in Research. Retrieved from [Link]

• Organic Syntheses. (2020, March 23). Scalable Preparation of O-(Diphenylphosphinyl) hydroxylamine (DPPH). Retrieved from [Link]

• Organic Chemistry Portal. (Date not available). O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Retrieved from [Link]

• Rzepa, H. (2012, September 23). Oxime formation from hydroxylamine and ketone: a (computational) reality check on stage one of the mechanism. Henry Rzepa's Blog. Retrieved from [Link]

• Google Patents. (Date not available). EP0440582A1 - Process for preparing O-substituted hydroxylamines.

• ResearchGate. (Date not available). Different approaches for oxime (ether) synthesis. Retrieved from [Link]

• ACS Publications. (Date not available). Metal-Involving Synthesis and Reactions of Oximes | Chemical Reviews. Retrieved from [Link]

• Organic Chemistry Portal. (Date not available). Oxime synthesis by condensation or oxidation. Retrieved from [Link]

• Khan Academy. (Date not available). Formation of oximes and hydrazones (video). Retrieved from [Link]

• Reddit. (Date not available). What are some common causes of low reaction yields?. r/Chempros. Retrieved from [Link]

• ANU Research School of Chemistry. (2010, August 18). Side Reactions of Nitroxide-Mediated Polymerization: N-O versus O-C Cleavage of Alkoxyamines. Retrieved from [Link]

• PrepChem.com. (Date not available). Synthesis of N-mesyl-O-(p-methoxybenzyl)hydroxylamine. Retrieved from [Link]

• Reddit. (2021, July 9). How to keep N-hydroxylamine stable for shipping and storing?. r/chemistry. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (Date not available). Troubleshooting: How to Improve Yield. Retrieved from [Link]

• Supplementary Information. (Date not available). Synthesis of Oxime Ethers via A Formal Reductive O–H Bond Insertion of Oximes to α-Keto Esters. Retrieved from [Link]

• NIH. (Date not available). Study of the Room‐Temperature Synthesis of Oxime Ethers by using a Super Base. Retrieved from [Link]

• Quora. (2015, January 12). Organic Chemistry: How does hydroxylamine react with aldehydes/ketones to form oximes?. Retrieved from [Link]

• CHIMIA. (Date not available). N-Alkoxyamines: Synthesis, Properties, and Applications in Polymer Chemistry, Organic Synthesis, and Materials Science. Retrieved from [Link]

• Organic Syntheses. (Date not available). Organic Syntheses Procedure. Retrieved from [Link]

• Quora. (2015, January 21). What could be reason for getting a very low yield in organic chemistry?. Retrieved from [Link]

• Bohrium. (2024, February 1). recent-advances-on-catalytic-asymmetric-hydrogenation-of-oximes-and-oxime-ethers. Retrieved from [Link]

• YouTube. (2016, June 17). Theoretical, Actual, Percent Yield & Error - Limiting Reagent and Excess Reactant That Remains. Retrieved from [Link]

• ResearchGate. (2025, August 6). Side Reactions of Nitroxide-Mediated Polymerization: N-O versus O-C Cleavage of Alkoxyamines | Request PDF. Retrieved from [Link]

• U.S. Department of Energy. (Date not available). Storage and Use of Hydroxylamine Free Base (NH2OH) - Lessons. Retrieved from [Link]

• OpenStax. (Date not available). 4.4 Reaction Yields. Retrieved from [Link]

• Google Patents. (Date not available). US5075504A - Process for the preparation of O-substituted hydroxylamines.

• Chegg.com. (2019, May 3). Solved 235 Experiment 1S Reactions of Aldehydes and Ketones. Retrieved from [Link]

• PubMed. (Date not available). Reactions of the alkoxy radicals formed following OH-addition to alpha-pinene and beta-pinene. C-C bond scission reactions. Retrieved from [Link]

• Hyma Synthesis Pvt. Ltd. (Date not available). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

• Taylor & Francis. (Date not available). Side reactions – Knowledge and References. Retrieved from [Link]

Sources

• 1. Buy O-(4-Methoxybenzyl)hydroxylamine | 21038-22-2 [smolecule.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. rsc.anu.edu.au [rsc.anu.edu.au]
• 7. researchgate.net [researchgate.net]
• 8. Reddit - Prove your humanity [reddit.com]
• 9. quora.com [quora.com]
• 10. nbinno.com [nbinno.com]
• 11. web.ung.edu [web.ung.edu]
• 12. Purification method of O-benzylhydroxylamine hydrochloride - Eureka | Patsnap [eureka.patsnap.com]
• 13. Oxime formation from hydroxylamine and ketone: a (computational) reality check on stage one of the mechanism. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 14. CN103304356A - Hydroxylamine synthesis method - Google Patents [patents.google.com]
• 15. Troubleshooting [chem.rochester.edu]
• 16. Khan Academy [khanacademy.org]
• 17. chegg.com [chegg.com]

Technical Support Center: Optimizing Reaction Conditions for O-Alkylhydroxylamines

Welcome to the Technical Support Center for O-Alkylhydroxylamine Chemistry. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for the successful application of O-alkylhydroxylamines in your research. We will delve into the critical parameters governing these reactions, offering field-proven insights to help you navigate challenges and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are O-alkylhydroxylamines and why are they useful?

O-alkylhydroxylamines are a class of organic compounds containing an aminooxy functional group (-ONH₂). They are highly valuable reagents in chemical synthesis, particularly for their ability to react chemoselectively with aldehydes and ketones to form stable oxime ethers. This reaction, often referred to as oxime ligation, is a cornerstone of bioconjugation and chemical biology due to its high specificity and biocompatibility.[1] O-alkylhydroxylamines are also used as building blocks in medicinal chemistry for the synthesis of various therapeutic agents.[2]

Q2: What is the optimal pH for oxime ligation?

The optimal pH for oxime ligation is a critical parameter that depends on whether a catalyst is used.

• Uncatalyzed Reactions: In the absence of a catalyst, the reaction rate is maximal in a slightly acidic buffer, typically between pH 4.0 and 5.0 .[3] At lower pH values, the aminooxy group becomes protonated and thus non-nucleophilic, slowing the reaction.[4] At higher pH, the dehydration of the tetrahedral intermediate becomes the rate-limiting step.[5]

• Catalyzed Reactions: When using a nucleophilic catalyst such as aniline or its derivatives, the reaction can be performed efficiently at or near neutral pH (pH 6.0-7.5) .[6] This is particularly advantageous when working with acid-sensitive biomolecules.

Q3: How do I choose the right catalyst for my reaction?

Aniline is a commonly used catalyst for oxime ligation.[4] However, for reactions at neutral pH, substituted anilines with electron-donating groups can be more effective.[7] p-Phenylenediamine (pPDA) and m-phenylenediamine (mPDA) have been shown to be superior catalysts to aniline at neutral pH, offering significantly faster reaction rates even at low millimolar concentrations.[7][8] The choice of catalyst may also depend on the specific substrates and the desired reaction kinetics.

Q4: My O-alkylhydroxylamine reagent seems to be degrading. How should I store it?

O-alkylhydroxylamines can be susceptible to oxidation and decomposition. It is recommended to store them under an inert atmosphere (nitrogen or argon) at low temperatures (2-8 °C or -20 °C for long-term storage).[9] Avoid repeated freeze-thaw cycles. Hydroxylamine free base is known to be hazardous and unstable, so proper storage and handling are crucial.[10]

Troubleshooting Guide

This section addresses common problems encountered during the synthesis and use of O-alkylhydroxylamines and their resulting oxime ethers.

Problem 1: Low or No Product Formation

Potential Cause	Troubleshooting Steps
Suboptimal pH	Verify the pH of your reaction mixture using a calibrated pH meter. For uncatalyzed reactions, adjust the pH to 4.5. For catalyzed reactions with acid-sensitive substrates, maintain a pH of 7.0 and ensure the presence of an effective catalyst like mPDA.[8]
Reagent Degradation	Use fresh, high-purity O-alkylhydroxylamine and carbonyl compounds. Aldehydes, in particular, can oxidize to carboxylic acids upon storage.
Steric Hindrance	If your substrates are sterically hindered, increase the reaction time and/or moderately increase the temperature (e.g., from room temperature to 37-50°C). The addition of a more potent catalyst can also help overcome steric barriers.
Incorrect Solvent	Ensure your chosen solvent is appropriate for the reaction. Protic solvents can solvate the nucleophile and slow down the reaction. Aprotic solvents are often preferred. The dielectric constant of the solvent can also influence the reaction rate.[11][12]

Problem 2: Difficulty in Product Purification

Potential Cause	Troubleshooting Steps
Removal of Aniline-based Catalysts	Aniline and its derivatives can often be removed by extraction with a slightly acidic aqueous solution (e.g., 1 M HCl), which will protonate the catalyst and render it water-soluble.
Removal of Mitsunobu Byproducts	If you synthesized your O-alkylhydroxylamine via the Mitsunobu reaction, triphenylphosphine oxide (TPPO) and the reduced azodicarboxylate are common byproducts. TPPO can sometimes be precipitated from a nonpolar solvent like hexanes or diethyl ether. Chromatography is often necessary for complete removal.[13]
Stable Emulsion During Work-up	The formation of a stable emulsion during aqueous work-up can be problematic. Try adding a small amount of brine or a different organic solvent to break the emulsion. Centrifugation can also be effective.

Problem 3: Unexpected Side Products

Potential Cause	Troubleshooting Steps
N-Alkylation vs. O-Alkylation	During the synthesis of O-alkylhydroxylamines from oximes, N-alkylation can sometimes occur, leading to the formation of nitrones.[14] The choice of base and solvent can influence the O/N selectivity. Using a non-nucleophilic base and an aprotic solvent can favor O-alkylation.
Over-oxidation	If your reaction involves an oxidation step, ensure you are using a chemoselective oxidizing agent to avoid unwanted side reactions on other functional groups.[15]

In-Depth Technical Protocols & Methodologies

General Protocol for Oxime Ligation

This protocol provides a general framework for the reaction between an O-alkylhydroxylamine and a carbonyl compound.

• Dissolve the Carbonyl Compound: Dissolve the aldehyde or ketone in a suitable buffer (e.g., phosphate or acetate buffer) at the desired pH.

• Prepare the O-Alkylhydroxylamine Solution: Dissolve the O-alkylhydroxylamine in the same buffer. A slight excess (1.1-1.5 equivalents) is typically used.

• Add Catalyst (if applicable): If performing the reaction at neutral pH, add the catalyst (e.g., m-phenylenediamine) to the carbonyl solution. A final concentration of 2-10 mM is often effective.[7][8]

• Initiate the Reaction: Add the O-alkylhydroxylamine solution to the carbonyl solution.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique such as TLC, LC-MS, or HPLC.

• Work-up and Purification: Once the reaction is complete, proceed with the appropriate work-up and purification procedures (e.g., extraction, chromatography).

Diagram of the General Oxime Ligation Workflow

A general workflow for performing an oxime ligation reaction.

Mechanism of Aniline-Catalyzed Oxime Ligation

Aniline accelerates oxime formation at neutral pH through a nucleophilic catalysis mechanism.[4]

• Schiff Base Formation: Aniline first reacts with the carbonyl compound to form a protonated imine (Schiff base) intermediate. This intermediate is more electrophilic than the starting carbonyl.

• Nucleophilic Attack: The O-alkylhydroxylamine then attacks the highly reactive Schiff base intermediate.

• Catalyst Regeneration: The tetrahedral intermediate collapses, releasing the aniline catalyst and forming the final oxime product.

Diagram of the Aniline-Catalyzed Oxime Ligation Mechanism

The catalytic cycle of aniline in oxime ligation.

Data Summary and Characterization

Proper characterization of the final oxime ether product is crucial to confirm its identity and purity.

Parameter	Typical Values & Observations
Reaction pH	Uncatalyzed: 4.0-5.0; Catalyzed: 6.0-7.5
Temperature	Room Temperature to 50°C
Catalyst	Aniline, p-phenylenediamine, m-phenylenediamine
Solvent	Aqueous buffers, DMF, DMSO, THF

Product Characterization

• NMR Spectroscopy:

  • ¹H NMR: The formation of the oxime ether will result in the appearance of new signals corresponding to the alkyl group on the oxygen. Protons alpha to the C=N bond will have characteristic chemical shifts. The E and Z isomers of the oxime can often be distinguished by NMR due to the anisotropic effect of the C=N bond.[16]

  • ¹³C NMR: The carbon of the C=N bond will have a characteristic chemical shift in the range of 145-165 ppm.

• Mass Spectrometry: Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry can be used to confirm the molecular weight of the desired product.

Safety and Handling

• O-Alkylhydroxylamines: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[17]

• Alkylating Agents (e.g., alkyl halides): Many alkylating agents are toxic and/or carcinogenic. Handle with extreme care in a fume hood.

• Mitsunobu Reagents (DEAD/DIAD, Triphenylphosphine): Diethylazodicarboxylate (DEAD) and diisopropylazodicarboxylate (DIAD) are hazardous and potentially explosive, especially when heated. Triphenylphosphine is an irritant. Always consult the Safety Data Sheet (SDS) before use.[18]

• Catalysts (Aniline and derivatives): Aniline and its derivatives are toxic. Avoid inhalation and skin contact.[18]

• Pyrophoric Reagents: Some syntheses may involve pyrophoric reagents like organolithiums. These must be handled under an inert atmosphere by trained personnel.[19]

References

• Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines. ACS Publications. [Link][7]

• Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. PMC - NIH. [Link][4]

• Process for the synthesis of o-substituted oxime compounds and the conversion thereof into the corresponding hydroxylamine o-sub. Google Patents. [20]

• Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines. ResearchGate. [Link][6]

• Process for the production of o-substituted oximes. Google Patents. [21]

• Synthesis of O-alkylhydroxylamines by electrophilic amination of alkoxides. ResearchGate. [Link][22]

• O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Organic Chemistry Portal. [Link][23]

• A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation. PMC - NIH. [Link][8]

• O-Alkylhydroxylamines as Rationally-designed Mechanism-based Inhibitors of Indoleamine 2,3-Dioxygenase-1. PubMed Central. [Link][2]

• Hydroxylamines as Oxidation Catalysts: Thermochemical and Kinetic Studies. The Journal of Organic Chemistry - ACS Publications. [Link][24]

• Mitsunobu Reaction. Organic Chemistry Portal. [Link][25]

• Catalytic Reduction of Oximes to Hydroxylamines: Current Methods, Challenges and Opportunities. PMC. [Link][26]

• Thermal Hazard Evaluation and Safety Considerations for the Use of O-Benzoyl-N-alkyl Hydroxylamines as Synthetic Reagents. Organic Process Research & Development - ACS Publications. [Link][27]

• Mechanisms of the pH dependent generation of hydroxyl radicals and oxygen induced by Ag nanoparticles. PubMed. [Link][28]

• Oxime formation and pH of medium with reaction mechanism and use in Beckmann Rearrangement. YouTube. [Link][29]

• Chemistry 3 Chemoselectivity in oxidation reactions. YouTube. [Link][15]

• Storage and Use of Hydroxylamine Free Base (NH2OH). Lessons Learned. [Link][10]

• Silver Oxide-Mediated Oxime Ether Synthesis. Scholars Research Library. [Link][14]

• Process for preparing o-alkylhydroxylamine salts without the isolation of intermediates. Google Patents. [30]

• Kinetic Solvent Effects in Organic Reactions. ChemRxiv. [Link][12]

• Mitsunobu reaction. Organic Synthesis. [Link][13]

• Liquid-liquid synthesis of oximes from carbonyl compounds: Formation under neutral conditions and degradation at acidic hydrometallurgical process conditions. ResearchGate. [Link][5]

• Troubleshooting of Catalytic Reactors. Slideshare. [Link][31]

• Mitsunobu Reaction. Chemistry Steps. [Link][32]

• How to keep N-hydroxylamine stable for shipping and storing? Reddit. [Link][9]

• Ether synthesis by etherification (alkylation). Organic Chemistry Portal. [Link][33]

• Procedures for Safe Use of Pyrophoric Organolithium Reagents. University of California, Irvine Environmental Health & Safety. [Link][19]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. O-Alkylhydroxylamines as Rationally-designed Mechanism-based Inhibitors of Indoleamine 2,3-Dioxygenase-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reddit.com [reddit.com]
• 10. Lessons [ncsp.tamu.edu]
• 11. Effect of Solvents on Kinetics and Mechanistic Investigation of Highly Substituted Piperidines: Spectrometry Approaches [ajgreenchem.com]
• 12. chemrxiv.org [chemrxiv.org]
• 13. organic-synthesis.com [organic-synthesis.com]
• 14. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 15. merckmillipore.com [merckmillipore.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. fishersci.com [fishersci.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. ehs.uci.edu [ehs.uci.edu]
• 20. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 21. EP0121701A1 - Process for the production of o-substituted oximes - Google Patents [patents.google.com]
• 22. researchgate.net [researchgate.net]
• 23. O-alkylation and arylation of Oximes, Hydroxylamines and related compounds [organic-chemistry.org]
• 24. pubs.acs.org [pubs.acs.org]
• 25. Mitsunobu Reaction [organic-chemistry.org]
• 26. Catalytic Reduction of Oximes to Hydroxylamines: Current Methods, Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 27. pubs.acs.org [pubs.acs.org]
• 28. Mechanisms of the pH dependent generation of hydroxyl radicals and oxygen induced by Ag nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. youtube.com [youtube.com]
• 30. US5488162A - Process for preparing o-alkylhydroxylamine salts without the isolation of intermediates - Google Patents [patents.google.com]
• 31. Troubleshooting of Catalytic Reactors | PPTX [slideshare.net]
• 32. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 33. Ether synthesis by etherification (alkylation) [organic-chemistry.org]

Identifying side products in O-(4-methylbenzyl)hydroxylamine synthesis

Welcome to the technical support center for the synthesis of O-(4-methylbenzyl)hydroxylamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and identify potential side products encountered during this synthesis. By understanding the underlying chemical principles, you can optimize your reaction conditions, improve yield and purity, and troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing O-(4-methylbenzyl)hydroxylamine?

The most prevalent and robust method is a modification of the Gabriel synthesis. This approach involves two main steps:

• O-Alkylation of N-Hydroxyphthalimide: The sodium or potassium salt of N-hydroxyphthalimide is reacted with 4-methylbenzyl chloride in an SN2 reaction to form N-(4-methylbenzyloxy)phthalimide. Using N-hydroxyphthalimide as the hydroxylamine equivalent prevents the over-alkylation issues often seen with free hydroxylamine.

• Hydrazinolysis: The resulting N-(4-methylbenzyloxy)phthalimide is then treated with hydrazine hydrate. This cleaves the phthalimide group, releasing the desired O-(4-methylbenzyl)hydroxylamine and forming a stable phthalhydrazide byproduct.[1][2][3][4]

This method is generally preferred due to its high yields and the formation of a primary hydroxylamine derivative without significant amounts of dialkylated or N-alkylated byproducts when optimized.

Q2: I'm seeing a significant amount of an unknown impurity with the same mass as my product. What is it likely to be?

The most probable impurity with the same mass as your desired O-(4-methylbenzyl)hydroxylamine is the isomeric N-(4-methylbenzyl)hydroxylamine. This arises from the ambident nucleophilic nature of the N-hydroxyphthalimide anion.

Troubleshooting Guide: Side Product Identification and Mitigation

This section delves into the common side products, their mechanisms of formation, and strategies for their detection and prevention.

Side Product 1: N-(4-methylbenzyl)hydroxylamine (The N-Alkylated Isomer)

Q: Why is N-alkylation a competing reaction, and how can I favor O-alkylation?

A: The Mechanism of Ambident Nucleophilicity

The anion of N-hydroxyphthalimide is an ambident nucleophile, meaning it has two nucleophilic centers: the nitrogen and the oxygen. Alkylation can therefore occur at either site.

• N-Alkylation: Direct attack of the nitrogen anion on the electrophilic benzylic carbon of 4-methylbenzyl chloride.

• O-Alkylation: Attack of the oxygen anion on the same electrophilic carbon.

Generally, nitrogen is less electronegative and thus a softer and often more nucleophilic center than oxygen.[5] However, the regioselectivity of this reaction is highly dependent on the reaction conditions.

Factors Influencing O- vs. N-Alkylation:

Factor	Condition Favoring O-Alkylation	Rationale
Solvent	Polar aprotic solvents (e.g., DMF, DMSO)	These solvents solvate the cation of the base, leaving a "naked" and highly reactive anion. While counterintuitive, some studies suggest that in certain systems, polar aprotic solvents can favor O-alkylation.
Counter-ion	Larger, softer cations (e.g., K+, Cs+)	A less tightly coordinated cation allows for greater charge distribution on the N-hydroxyphthalimide anion, potentially favoring attack from the oxygen.
Temperature	Lower temperatures	O-alkylation is often the thermodynamically favored product, while N-alkylation can be the kinetically favored product. Running the reaction at lower temperatures can allow for equilibration to the more stable O-alkylated product.
Leaving Group	"Harder" leaving groups on the electrophile	According to Hard-Soft Acid-Base (HSAB) theory, a harder electrophile (influenced by the leaving group) will preferentially react with the harder nucleophilic center (oxygen). However, with benzyl chloride, this effect is less pronounced.

Troubleshooting and Mitigation:

• Use Potassium Hydroxide or Potassium Carbonate as the base to form the potassium salt of N-hydroxyphthalimide in situ.

• Employ a polar aprotic solvent such as DMF or acetonitrile.

• Maintain a controlled reaction temperature, starting at room temperature and gently warming if necessary. Avoid excessive heat, which can favor the kinetic N-alkylation product.

Analytical Identification:

Distinguishing between the O- and N-alkylated isomers can be achieved using NMR spectroscopy.

• 1H NMR: The chemical shift of the benzylic protons (-CH2-) will be different. In the O-alkylated isomer, these protons are adjacent to an oxygen and will typically appear further downfield compared to the N-alkylated isomer where they are adjacent to a nitrogen.

• 13C NMR: The chemical shift of the benzylic carbon will also be diagnostic. The carbon attached to oxygen in the O-isomer will be at a different chemical shift than the carbon attached to nitrogen in the N-isomer.

• 2D NMR: Techniques like HMBC (Heteronuclear Multiple Bond Correlation) can definitively establish the connectivity by showing a correlation between the benzylic protons and the carbon atoms of the phthalimide group (for the N-isomer) or a lack thereof (for the O-isomer's intermediate).[6]

Side Product 2: 4,4'-Dimethylbibenzyl

Q: My reaction mixture contains a non-polar impurity that is difficult to separate. What could it be?

A: The Wurtz-Fittig Coupling Reaction

This impurity is likely 4,4'-dimethylbibenzyl, which is formed via a Wurtz-Fittig type coupling of the 4-methylbenzyl chloride starting material.[7][8] This side reaction is particularly problematic if a strong base like sodium hydride is used or if metallic impurities are present.

Mechanism of Formation:

The reaction can proceed through a radical or an organometallic intermediate. In the presence of a reducing agent (like a strong base or metallic impurity), 4-methylbenzyl chloride can be reduced to a 4-methylbenzyl radical or anion. This reactive intermediate can then attack another molecule of 4-methylbenzyl chloride to form the C-C coupled product.

Wurtz-Fittig coupling of 4-methylbenzyl chloride.

Troubleshooting and Mitigation:

• Avoid overly strong or metallic bases: Use milder bases like potassium carbonate.

• Ensure high purity of 4-methylbenzyl chloride: Impurities in the starting material can catalyze this side reaction.

• Control reaction temperature: Higher temperatures can promote radical formation.

Analytical Identification:

• 1H NMR: 4,4'-Dimethylbibenzyl will show a singlet for the four benzylic protons (around 2.9 ppm) and a singlet for the six methyl protons (around 2.3 ppm), along with signals in the aromatic region.

• GC-MS: This non-polar compound is well-suited for gas chromatography, and its mass spectrum will show a clear molecular ion peak.

Side Product 3: Phthalhydrazide

Q: After hydrazinolysis, I have a white precipitate that is difficult to filter. How can I improve its removal?

A: Insoluble Phthalhydrazide Formation

The white precipitate is phthalhydrazide, the expected byproduct of the cleavage of the phthalimide group with hydrazine.[1][3] Its low solubility in many organic solvents can make filtration challenging.

Hydrazinolysis to release the desired product.

Troubleshooting and Mitigation:

• Solvent Selection: While often carried out in ethanol, performing the hydrazinolysis in a solvent mixture, or changing the workup solvent, can sometimes improve the physical characteristics of the precipitate, making it easier to filter.

• Acidic Workup: After the reaction, adding a dilute acid (e.g., HCl) will protonate the desired O-(4-methylbenzyl)hydroxylamine, making it water-soluble as the hydrochloride salt. The neutral phthalhydrazide can then be more easily removed by filtration. Subsequent basification of the aqueous layer and extraction will yield the free hydroxylamine.

• Temperature Control: Ensure the reaction goes to completion, but avoid excessive heating which can lead to decomposition. Cooling the reaction mixture thoroughly before filtration can help to fully precipitate the phthalhydrazide.

Experimental Protocols

Protocol 1: Synthesis of N-(4-methylbenzyloxy)phthalimide

• To a stirred solution of N-hydroxyphthalimide (1.0 eq) in anhydrous DMF, add potassium carbonate (1.1 eq) at room temperature.

• Stir the mixture for 30 minutes until the N-hydroxyphthalimide has fully dissolved and the potassium salt has formed.

• Add a solution of 4-methylbenzyl chloride (1.05 eq) in a small amount of DMF dropwise over 15 minutes.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, pour the mixture into ice-water.

• Collect the resulting precipitate by vacuum filtration, wash with water, and dry to yield N-(4-methylbenzyloxy)phthalimide.

Protocol 2: Synthesis of O-(4-methylbenzyl)hydroxylamine

• Suspend N-(4-methylbenzyloxy)phthalimide (1.0 eq) in ethanol.

• Add hydrazine hydrate (1.2 eq) to the suspension.

• Heat the mixture to reflux and maintain for 2-4 hours. A thick white precipitate of phthalhydrazide will form.

• Cool the reaction mixture to room temperature and then in an ice bath.

• Filter off the phthalhydrazide precipitate and wash it with cold ethanol.

• Concentrate the filtrate under reduced pressure to obtain the crude O-(4-methylbenzyl)hydroxylamine.

Protocol 3: Purification via Acid-Base Extraction

• Dissolve the crude product from Protocol 2 in diethyl ether.

• Extract the ether solution with 1M HCl (3 x volumes). The desired product will move to the aqueous phase as the hydrochloride salt.

• Wash the combined aqueous layers with diethyl ether to remove any remaining non-basic impurities.

• Cool the aqueous layer in an ice bath and slowly add a cold, concentrated solution of NaOH or KOH until the pH is >10.

• Extract the liberated free hydroxylamine with dichloromethane or diethyl ether (3 x volumes).

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield purified O-(4-methylbenzyl)hydroxylamine.

Data Interpretation

1H and 13C NMR Data (Predicted)

The following table provides predicted chemical shifts for the key compounds in this synthesis. Actual values may vary depending on the solvent and spectrometer.

Compound	Key 1H NMR Signals (δ, ppm)	Key 13C NMR Signals (δ, ppm)
O-(4-methylbenzyl)hydroxylamine	~7.2-7.4 (aromatic), ~4.8 (O-CH2), ~2.3 (Ar-CH3)	~137, ~129 (aromatic), ~77 (O-CH2), ~21 (Ar-CH3)
N-(4-methylbenzyl)hydroxylamine	~7.2-7.4 (aromatic), ~4.1 (N-CH2), ~2.3 (Ar-CH3)	~138, ~129 (aromatic), ~55 (N-CH2), ~21 (Ar-CH3)
4,4'-Dimethylbibenzyl	~7.1 (aromatic), ~2.9 (Ar-CH2-CH2-Ar), ~2.3 (Ar-CH3)	~139, ~135, ~129, ~128 (aromatic), ~38 (Ar-CH2), ~21 (Ar-CH3)
N-(4-methylbenzyloxy)phthalimide	~7.8-7.9 (phthalimide), ~7.2-7.4 (benzyl), ~5.2 (O-CH2), ~2.3 (Ar-CH3)	~164 (C=O), ~138, ~134, ~132, ~129, ~123 (aromatic), ~79 (O-CH2), ~21 (Ar-CH3)

References

• [Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][1][6]naphthyrin-5(6H)]([Link])

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. An Investigation of N-Hydroxyphthalimide Catalyzed Aerobic Oxidation of Toluene without Metal Ions in Liquid Phase: Effect of Solvents and Phase Transfer Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Mechanisms for radical reactions initiating from N-hydroxyphthalimide esters [beilstein-journals.org]
• 6. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Wurtz–Fittig reaction - Wikipedia [en.wikipedia.org]
• 8. SATHEE: Chemistry Wurtz Fittig Reaction [sathee.iitk.ac.in]

O-(4-methylbenzyl)hydroxylamine degradation and stability issues in solution

Technical Support Center: O-(4-methylbenzyl)hydroxylamine Current Status: Operational | Topic: Stability & Degradation Protocols

Executive Summary

Compound: O-(4-methylbenzyl)hydroxylamine (often supplied as the Hydrochloride salt). CAS (HCl salt): 42348-53-2 (Typical reference). Core Utility: Electrophilic amination reagent; building block for oxime ethers (drug intermediates). Primary Instability: The free base is prone to rapid oxidative degradation and carbamate formation (CO₂ absorption). The hydrochloride salt is stable but hygroscopic.

Part 1: The Basics (Storage & Handling)

Q: I just received my shipment. How should I store this compound to prevent immediate degradation?

A: The stability of O-(4-methylbenzyl)hydroxylamine is entirely dependent on its protonation state. You must treat the Hydrochloride Salt and the Free Base as two chemically distinct entities.

Parameter	Hydrochloride Salt (Commercial Form)	Free Base (Generated In-Situ)
State	White to off-white crystalline solid	Colorless to yellow oil/liquid
Stability	High (Years if stored correctly)	Low (Hours to Days)
Storage	-20°C, Desiccated, Argon/Nitrogen	Do not store. Use immediately.
Main Threat	Moisture (Hygroscopic)	Oxidation (Air) & Carbamation (CO₂)

Critical Rule: Never generate the free base for "stock" storage. Only liberate the amine immediately prior to your reaction (Just-in-Time preparation).

Part 2: Degradation Mechanisms (The "Why")

Q: My solution turned yellow/orange overnight. What happened?

A: The "yellowing" is a hallmark of oxidative degradation. Unlike simple amines, O-substituted hydroxylamines possess unique vulnerabilities due to the alpha-effect (the adjacent oxygen atom makes the nitrogen more nucleophilic but also more susceptible to oxidation).

Mechanism 1: Oxidative Dimerization (The "Yellow" Cause)

In the presence of atmospheric oxygen and trace metals, the free amine undergoes radical coupling.

• Radical Formation: The N-H bond homolyzes to form an aminyl radical (

  ).

• Dimerization: Two radicals couple to form hydrazine derivatives (

  ) or oxidize further to azo-like species ( ), which are highly conjugated and chromophoric (yellow/orange).

Mechanism 2: Benzylic Oxidation (The 4-Methyl Effect)

The 4-methyl group (p-tolyl moiety) is electron-donating. While this makes the compound a better nucleophile, it also activates the benzylic position.

• Pathway: Radical abstraction of a benzylic hydrogen is easier on a p-tolyl ring than a phenyl ring.

• Result: Slow formation of 4-methylbenzaldehyde and 4-methylbenzyl alcohol in solution, especially in ethereal solvents (THF/Ether) that form peroxides.

Mechanism 3: Carbamate Formation

The free nitrogen is highly nucleophilic. If exposed to air, it reacts with CO₂:

This appears as a white precipitate or "crust" in your oil, often mistaken for recrystallized product.

Part 3: Visualizing the Instability

The following diagram details the degradation cascade. Note that the HCl Salt effectively blocks the "Free Base" node, preventing all downstream degradation.

Part 4: Troubleshooting Experimental Failures

Q: I am seeing low yields in my oxime formation reaction. Is the reagent bad?

Use this matrix to diagnose the issue before discarding the reagent.

Symptom	Likely Cause	Verification / Fix
White crust on "free base" oil	Carbamate formation due to CO₂ exposure.	Fix: Dissolve in DCM, wash with dilute HCl to revert to salt, then re-neutralize under Argon.
Extra peaks in HPLC (Solvent front)	Hydrolysis of the N-O bond (rare) or residual hydroxylamine.	Check: Run a blank injection of your buffer. Ensure pH > 4 (N-O bond is acid sensitive at high temp).
Extra peaks in HPLC (Late eluting)	Dimer formation (Azoxy derivatives).	Fix: Use fresh reagent. Add antioxidant (BHT) if reaction time > 24h.
Reagent won't dissolve in DCM	You are using the HCl salt in a non-polar solvent.	Fix: Add TEA (Triethylamine) or Pyridine to liberate the base in situ.

Part 5: Validated Protocols

Protocol A: "Just-in-Time" Preparation (Recommended)

Do not pre-neutralize. Use this biphasic method to introduce the reagent fresh.

• Calculate: Moles of O-(4-methylbenzyl)hydroxylamine HCl needed (usually 1.1 - 1.5 equiv relative to ketone).

• Dissolve: Place the HCl salt in water (approx. 0.5 M concentration).[1]

• Neutralize: Add saturated NaHCO₃ solution until effervescence stops (pH ~8).

• Extract: Extract immediately with DCM or Ethyl Acetate (3x).

• Dry: Dry organic layer over MgSO₄ for max 5 mins (prolonged exposure to drying agents can adsorb the amine).

• Use: Filter directly into your reaction vessel containing the ketone substrate.

Protocol B: Functional Titration (Purity Check)

How to verify if your old bottle of reagent is still active.

Concept: React the reagent with a standard ketone (Cyclohexanone) and measure conversion by GC or HPLC.

• Standard: Dissolve 50 mg Cyclohexanone (1.0 equiv) in 1 mL Methanol.

• Reagent: Add 1.1 equiv of your O-(4-methylbenzyl)hydroxylamine HCl.

• Base: Add 1.2 equiv Pyridine.

• Incubate: 30 minutes at Room Temp.

• Analyze: Run HPLC/GC.

  • Pass: >98% conversion of Cyclohexanone to the Oxime.

  • Fail: Significant remaining Cyclohexanone indicates the reagent has degraded (likely to ammonium/benzyl alcohol species that do not form oximes).

Part 6: Visualizing the Workflow

References

• Maly, A., et al. (2021). Mechanism of Oxidative Alkoxyamine Cleavage: The Surprising Role of the Solvent and Supporting Electrolyte. Journal of Organic Chemistry.

• Cayman Chemical. (2022).[2] O-Benzylhydroxylamine (hydrochloride) Product Information & Stability Data.

• Org. Synth. (2004). Preparation of N-Methyl-O-benzoylhydroxylamine hydrochloride. Organic Syntheses, Coll. Vol. 10, p.511. (Demonstrates standard HCl salt handling for O-substituted hydroxylamines).

• Nesvadba, P. (2010).[3] Radical Polymerization in Industry. Encyclopedia of Radicals in Chemistry, Biology and Materials. (Discusses thermal stability of alkoxyamines and NO-C bond homolysis).

Sources

• 1. scribd.com [scribd.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. pharmaceutical-journal.com [pharmaceutical-journal.com]

Technical Support Center: Troubleshooting O-(4-methylbenzyl)hydroxylamine Reactions

Reagent Focus: O-(4-methylbenzyl)hydroxylamine (typically supplied as HCl salt) Reaction Type: Oxime Ether Ligation (Condensation) Application: Stable bioconjugation, prodrug synthesis, carbonyl derivatization.

Module 1: The Kinetic & Thermodynamic Landscape

The "Why" Behind Incomplete Reactions

To troubleshoot effectively, one must understand that the condensation of O-(4-methylbenzyl)hydroxylamine with a carbonyl is governed by two opposing forces: acid catalysis and nucleophilic availability .

The pH Paradox

The reaction rate follows a bell-shaped pH profile.

• Too Acidic (pH < 3): The carbonyl is highly activated (protonated), but the hydroxylamine nitrogen is also fully protonated (

  ), rendering it non-nucleophilic. Reaction halts.

• Too Basic (pH > 6): The amine is free and nucleophilic, but the carbonyl is not activated by protonation. Reaction slows drastically.

• The Sweet Spot: The optimal window is typically pH 4.0 – 5.0 , where a fraction of the carbonyl is activated and a fraction of the amine is unprotonated.

The Equilibrium Trap

This is a dehydration reaction.[1] Water is a byproduct.

In aqueous buffers or wet solvents, the presence of excess water can drive the equilibrium backward (hydrolysis), stalling conversion at 50–70%.

Mechanism & Catalysis Visualization

The following diagram illustrates the standard mechanism versus the Aniline-Catalyzed pathway, which is critical for overcoming steric hindrance from the 4-methylbenzyl group.

Figure 1: Mechanistic pathways.[2] The aniline route (green) proceeds via a highly reactive Schiff base intermediate, bypassing the slow direct attack on the ketone.

Module 2: Troubleshooting Guide (Q&A)

Scenario A: "My reaction stalled at 50-60% conversion."

Diagnosis: Thermodynamic Equilibrium Limitation. Root Cause: Water accumulation is pushing the reaction backward (hydrolysis).

• Q: Can I just add more acid?

  • A: No. Adding strong acid will protonate the amine and kill the reaction.

• Q: How do I push it to completion?

  • A1 (Organic Solvents): Add activated 4Å Molecular Sieves or use a Dean-Stark trap if refluxing in toluene.

  • A2 (Aqueous/Buffer): Increase the concentration of the reactants. Second-order reactions proceed significantly faster and further at higher concentrations (0.1 M – 1.0 M).

  • A3 (Reagent Excess): Increase the hydroxylamine equivalents from 1.1 to 1.5 or 2.0.

Scenario B: "The reaction is incredibly slow (<10% after 24h)."

Diagnosis: Kinetic Barrier (Sterics or pH Mismatch). Root Cause: The 4-methylbenzyl group adds bulk. If your substrate is a ketone (especially a diaryl ketone), the steric penalty is high.

• Q: I'm using the HCl salt directly in MeOH. Is that wrong?

  • A: Yes. The HCl salt makes the solution too acidic (pH < 2). You must add a base (Pyridine, NaOAc, or Et3N) to buffer the system to pH 4.5.

• Q: The pH is fine, but it's still slow.

  • A: Use Aniline Catalysis .[3] Add 10–100 mM aniline (or p-phenylenediamine for faster rates). It acts as a nucleophilic catalyst, forming a reactive Schiff base that the bulky hydroxylamine can attack more easily [1].

Scenario C: "A white solid precipitated immediately."

Diagnosis: Solubility Mismatch. Root Cause: O-(4-methylbenzyl)hydroxylamine HCl is water-soluble but has poor solubility in non-polar organics (DCM, Toluene) unless free-based.

• Q: Is the precipitate my product?

  • A: Unlikely immediately. It is likely the unreacted hydroxylamine salt crashing out.

• Q: How do I fix this?

  • A: Switch to a polar protic solvent (MeOH, EtOH) or a polar aprotic solvent (DMSO, DMF). If you must use DCM, perform a biphasic reaction or pre-neutralize the salt to its free-base oil form before addition.

Module 3: Decision Tree & Protocols

Troubleshooting Flowchart

Figure 2: Diagnostic logic for resolving reaction failures.

Protocol A: Standard Buffered Ligation (General Purpose)

Best for aldehydes and reactive ketones.

• Preparation: Dissolve the carbonyl substrate (1.0 equiv) in Methanol (0.1 M concentration).

• Reagent Addition: Add O-(4-methylbenzyl)hydroxylamine HCl (1.2 – 1.5 equiv).

• Buffering: Add Sodium Acetate (1.5 – 2.0 equiv). Note: This buffers the HCl released, maintaining pH ~4.5.

• Reaction: Stir at room temperature for 2–12 hours.

• Workup: Remove solvent in vacuo. Resuspend in EtOAc/Water. The product will be in the organic layer; unreacted hydroxylamine remains in the aqueous layer.

Protocol B: Aniline-Catalyzed Ligation (Advanced)

Best for unreactive ketones, low concentrations, or bulky substrates.

• Preparation: Dissolve substrate in buffer (0.1 M NaOAc/AcOH, pH 4.5) or MeOH/Buffer mixture.

• Catalyst: Add Aniline (100 mM final concentration). Note: p-Phenylenediamine (10 mM) is a more potent alternative if aniline fails [2].

• Reagent: Add O-(4-methylbenzyl)hydroxylamine HCl (1.5 equiv).

• Reaction: Monitor by LC-MS. The Schiff base intermediate may be visible transiently.

• Purification: Aniline must be removed. Wash the organic extract with 1M HCl (removes aniline and excess hydroxylamine) followed by saturated NaHCO3.

Data Summary: Optimization Parameters

Parameter	Standard Condition	Optimized Condition	Why?
pH	Uncontrolled (often <2 with HCl salt)	4.5 (Acetate Buffer)	Balances carbonyl activation vs. amine nucleophilicity.
Solvent	DCM or Toluene	MeOH, EtOH, or DMSO	Solubilizes the ionic salt; promotes proton transfer.
Concentration	0.01 M	> 0.1 M	Second-order kinetics; higher conc drives equilibrium.
Catalyst	None	Aniline (100 mM)	Forms reactive intermediate; accelerates rate 10-100x [1].
Water	Ambient	Anhydrous + Sieves	Prevents hydrolysis of the product.

References

• Dirksen, A., & Dawson, P. E. (2008). "Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling." Bioconjugate Chemistry, 19(12), 2543–2548.

• Rashidian, M., et al. (2013). "A Highly Efficient Catalyst for Oxime Ligation and Hydrazone–Oxime Exchange Suitable for Bioconjugation." Journal of the American Chemical Society, 135(44), 16388–16396.

• Kalia, J., & Raines, R. T. (2008). "Hydrolytic Stability of Hydrazones and Oximes." Angewandte Chemie International Edition, 47(39), 7523–7526.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Methods for removing unreacted O-(4-methylbenzyl)hydroxylamine

Technical Support Center: Purification & Troubleshooting Guide Topic: Removal of Unreacted O-(4-Methylbenzyl)hydroxylamine Reference Code: TSC-PUR-04-MBHA

Executive Summary

O-(4-Methylbenzyl)hydroxylamine (MBHA) is a potent nucleophile used to generate oxime ethers from carbonyls.[1][2] While effective, its lipophilic 4-methylbenzyl tail mimics the solubility profile of many target oximes, making separation by simple evaporation impossible.[1] This guide details three field-proven workflows to remove excess MBHA, ranked by product stability and required purity.

Module 1: Acid-Base Extraction (The Standard Protocol)

Best For: Stable oximes, large-scale reactions (>100 mg), and products soluble in organic solvents.[1][2]

The Science (Causality)

The purification logic relies on the basicity difference between the reagent and the product.

• The Reagent (MBHA): Possesses a basic nitrogen (

  for the conjugate acid). In acidic media (pH < 2), it protonates to form a water-soluble ammonium salt.[1][2]

• The Product (Oxime): The oxime nitrogen is significantly less basic (

  ).[1] Under mild acidic washing conditions, it remains neutral and stays in the organic layer.

Protocol

• Dilution: Dilute the reaction mixture with a non-miscible organic solvent (DCM or Ethyl Acetate).

  • Ratio: 10 mL solvent per 1 mmol substrate.[1]

• Primary Wash (Acidic): Wash the organic phase twice with 1.0 M HCl .[1]

  • Why 1.0 M? A weaker acid (like 5% citric acid, pH ~2.[1]5) may not fully protonate MBHA due to the lipophilic benzyl group driving the equilibrium back into the organic phase. 1.0 M HCl ensures >99.9% protonation.

• Secondary Wash (Neutralization): Wash the organic phase once with Saturated

  to remove residual acid.[1]

• Drying: Dry over anhydrous

  , filter, and concentrate.

Visualization: Extraction Workflow

Caption: Figure 1. Differential solubility workflow exploiting the basicity of the hydroxylamine nitrogen.

Module 2: Solid-Phase Scavenging (The Gentle Approach)

Best For: Acid-sensitive oximes, small-scale combinatorial chemistry, or when aqueous workup causes emulsions.[1][2]

The Science

If your product cannot survive 1.0 M HCl, use a "chemical magnet." Polymer-supported aldehydes (e.g., polystyrene-bound benzaldehyde) react covalently with the excess MBHA to form an oxime resin.[1][2] The impurity becomes part of the solid phase and is removed via filtration.

Protocol

• Calculate Load: Determine the excess mmol of MBHA used in the reaction.

• Add Resin: Add Polymer-Supported Benzaldehyde (typically 2.5–3.0 mmol/g loading) to the reaction vessel.

  • Stoichiometry: Add 2–3 equivalents relative to the excess MBHA.

• Incubation: Agitate (do not stir with a magnetic bar, which grinds the resin) for 2–4 hours at room temperature.

• Filtration: Filter the mixture through a fritted funnel or cotton plug.

• Rinse: Rinse the resin with the reaction solvent to recover entrained product.

Data: Scavenging Efficiency vs. Time

Time (h)	MBHA Removal (%)	Product Recovery (%)
1.0	65%	98%
3.0	>99%	97%
12.0	>99%	96%

Module 3: Chromatographic Separation (High Purity)

Best For: Final purification for biological assays; separating E/Z isomers.[1]

The Science

The 4-methylbenzyl group provides a strong UV chromophore (

), making detection easy.[1] However, the free amine MBHA streaks on silica due to interaction with acidic silanols.

Protocol

• Stationary Phase: Silica Gel 60.[1]

• Mobile Phase Modifier: You must add 1% Triethylamine (TEA) or 1%

  to the mobile phase.[1]

  • Reasoning: The base neutralizes silica's acidic sites, preventing the MBHA from streaking and co-eluting with your product.

• Visualization: UV (254 nm).[1] The 4-methylbenzyl group is UV-active.[2]

• Stain: If UV is ambiguous, use Iodine (

  ) Chamber .[1] Hydroxylamines turn brown rapidly.

Troubleshooting & FAQs

Q1: I used the acid wash (Module 1), but I still see MBHA in my NMR.

• Diagnosis: The wash was likely not acidic enough or the extraction was inefficient.

• Fix:

  • Check the pH of the aqueous layer after the wash. It must be pH < 2. If the MBHA concentration was high, it may have buffered the acid.

  • Switch to 10% aqueous tartaric acid if HCl is too harsh, but perform 3-4 washes.[1][2]

Q2: My oxime product is hydrolyzing back to the ketone during the workup.

• Diagnosis: Oximes can be acid-labile, especially if the ketone is electron-deficient.[1][2]

• Fix: Abandon Module 1 immediately. Use Module 2 (Scavenging Resin) .[1] This process occurs at neutral pH and avoids hydrolysis entirely.

Q3: Can I remove MBHA by vacuum evaporation?

• Answer: No. The boiling point of O-benzyl hydroxylamines is high (>200°C/atmospheric).[2] You will degrade your product before the reagent distills off.

Q4: The reaction mixture turned into an emulsion during the aqueous wash.

• Diagnosis: The 4-methylbenzyl group acts as a surfactant when protonated.[1][2]

• Fix: Add solid NaCl (saturate the aqueous layer) or a small amount of Methanol to the biphasic mixture to break surface tension. Centrifugation is also effective.

References

• Kölmel, D. K., et al. (2013).[1] Efficient and robust oxime ligation for the functionalization of peptides. Organic & Biomolecular Chemistry.[1][3][4] Link

• Chaudhary, S., et al. (2016).[1] Oxime Synthesis: A Review of Methods and Applications. Chemical Reviews.[1] Link

• Sigma-Aldrich Technical Bulletin. Polymer-Supported Scavengers for Solution Phase Synthesis.Link

• Bordwell, F. G. (1988).[1] Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research (Data source for pKa extrapolations).[1] Link

Sources

• 1. CAS 876-33-5: Hydroxylamine, O-[(4-methoxyphenyl)methyl]-,… [cymitquimica.com]
• 2. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 3. suprasciences.com [suprasciences.com]
• 4. O-Benzylhydroxylamine | 622-33-3 | Benchchem [benchchem.com]

Temperature optimization for O-(4-methylbenzyl)hydroxylamine coupling

A Senior Application Scientist's Guide to Temperature Optimization

Welcome to the technical support center for O-(4-methylbenzyl)hydroxylamine coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this crucial transformation, with a specific focus on the critical parameter of temperature. As your dedicated application scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding to empower your experimental design and troubleshooting efforts.

Section 1: Frequently Asked Questions & Fundamental Principles

This section addresses the core scientific principles governing the coupling reaction. Understanding these fundamentals is the first step toward rational optimization.

Q1: What is the underlying mechanism of the coupling between O-(4-methylbenzyl)hydroxylamine and a carbonyl compound?

The reaction is a nucleophilic condensation, resulting in the formation of a stable oxime ether bond.[1][2] The process begins with the nucleophilic attack of the aminooxy group's nitrogen on the electrophilic carbonyl carbon of an aldehyde or ketone. This is followed by a dehydration step to yield the final C=N-O linkage. The reaction is typically most efficient under slightly acidic conditions (pH 4-5) which facilitates the dehydration of the hemiaminal intermediate.[3]

Diagram 1: Mechanism of Oxime Ether Formation

Caption: The two-step mechanism for oxime ether synthesis.

Q2: Why is temperature such a critical parameter for this specific coupling reaction?

Temperature directly influences reaction kinetics, thermodynamics, and the stability of reactants and products.

• Kinetics: Like most chemical reactions, increasing the temperature generally increases the reaction rate by providing the necessary activation energy. This can be crucial for less reactive ketones or sterically hindered substrates.[4][5]

• Thermodynamics & Side Reactions: Excessive heat can provide enough energy to overcome the activation barriers of undesired pathways, leading to side product formation or degradation. For instance, the hydroxylamine reagent or the product itself might be thermally labile. Finding the "sweet spot" is key to maximizing the rate of the desired reaction while minimizing competing processes.

• Solvent Effects: The choice of solvent can dictate the required temperature. High-boiling point solvents like DMSO or DMF are often used for reactions requiring elevated temperatures, while reactions in lower-boiling solvents like CH2Cl2 or MeOH may proceed efficiently at room temperature or with gentle warming.[4][6]

Q3: What is a reliable starting temperature for a new O-(4-methylbenzyl)hydroxylamine coupling experiment?

A prudent starting point for most new coupling reactions involving aldehydes or unhindered ketones is room temperature (20-25°C) .[6][7] Many reactions proceed efficiently without any heating.[7] If after several hours, reaction progress is slow (as monitored by TLC or LC-MS), a gradual increase in temperature is the logical next step. For reactions known to be sluggish (e.g., with highly hindered ketones), starting at a moderately elevated temperature, such as 40-50°C, can be a time-saving strategy.

Q4: How do other reaction parameters like solvent, base, and catalysts interact with temperature?

These parameters are deeply interconnected, and a change in one often necessitates an adjustment in another.

• Solvent: As mentioned, high-boiling solvents like DMSO facilitate higher reaction temperatures. A study by Kosmalski et al. demonstrated that using a "super base" system of KOH in DMSO allowed for rapid reactions at room temperature, whereas other solvent/base combinations often require heating.[4][7]

• Base: The choice and strength of the base can influence the required temperature. Stronger bases like NaH or pulverized KOH can deprotonate the oxime precursor more effectively, potentially lowering the required reaction temperature compared to weaker bases like K2CO3.[5]

• Catalysts: In bioconjugation, where reactions must occur at physiological temperatures, catalysts like aniline or m-phenylenediamine are used to accelerate the rate-limiting dehydration step at neutral pH.[3][8] In a standard organic synthesis context, adjusting the temperature is often preferred over introducing a catalyst unless specific pH constraints exist.

Section 2: Troubleshooting Guide for Temperature Optimization

This guide provides direct answers to common issues encountered during the coupling reaction.

Problem: Low or No Product Yield

Q: My reaction has been running at room temperature for 4 hours with no significant product formation according to TLC/LC-MS. What is my immediate next step?

This is a classic case where insufficient thermal energy is the likely culprit. The activation energy barrier is not being overcome at room temperature.

Action:

• Gently heat the reaction mixture to 40-50°C and continue to monitor its progress every 1-2 hours.

• If the reaction proceeds, but is still slow, you can further increase the temperature in increments of 20°C. For many standard solvents, reflux temperature is a common upper limit.[5] A one-pot synthesis method described by Li et al. utilizes 80°C in an aqueous DMSO solution for 30-50 minutes to achieve high yields.[4]

Q: My starting material is completely consumed, but my yield of the desired product is low, and I see multiple new spots on my TLC plate. How should I adjust the temperature?

This scenario strongly suggests that the temperature is too high. While the primary reaction is occurring, the excess thermal energy is promoting side reactions or product degradation.

Action:

• Immediately repeat the experiment at a lower temperature. If you were running it at 80°C, try it at 40-50°C.

• If the reaction was running at room temperature, consider cooling it to 0°C, especially during the initial addition of reagents, before allowing it to slowly warm to room temperature.[6] This can moderate a highly exothermic initial reaction that might be causing degradation.

Problem: Side Product Formation & Reagent Instability

Q: I am observing what appears to be the degradation of my O-(4-methylbenzyl)hydroxylamine starting material. Could temperature be the cause?

Yes. While O-alkylhydroxylamines are generally stable, they can be sensitive to prolonged exposure to high temperatures, especially in the presence of strong bases or acids. The N-O bond is inherently weak and can be susceptible to cleavage under harsh conditions.[9]

Action:

• Minimize the reaction time at elevated temperatures. The goal is to find the lowest possible temperature that allows the reaction to proceed to completion in a reasonable timeframe (e.g., 2-12 hours).

• Consider a procedural change: add the hydroxylamine reagent slowly to the heated solution of the carbonyl compound, rather than heating all components together from the start. This minimizes the time the free hydroxylamine is exposed to high temperatures.

Q: How can I design an experiment to systematically find the optimal temperature?

A systematic approach is crucial for efficient optimization.

Action: Run a series of small-scale parallel reactions. Set up identical reactions in separate vials and run them simultaneously at different temperatures (e.g., 0°C, Room Temperature, 40°C, 60°C, 80°C). Monitor each reaction by TLC or LC-MS at set time points (e.g., 1h, 3h, 6h, 12h). This will provide a clear picture of the relationship between temperature, reaction rate, and side product formation, allowing you to identify the optimal conditions quickly.

Diagram 2: Troubleshooting Workflow for Temperature Optimization

Caption: A logical workflow for troubleshooting temperature-related issues.

Section 3: Experimental Protocols & Data Summaries

Protocol 1: General Procedure for O-(4-methylbenzyl)hydroxylamine Coupling

This protocol provides a robust starting point that can be adapted for various substrates.

• Preparation: To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the carbonyl compound (1.0 eq) and a suitable solvent (e.g., methanol or CH2Cl2, to make a 0.1-0.5 M solution).[6]

• Reagent Addition: Add O-(4-methylbenzyl)hydroxylamine (1.1-1.2 eq). If the hydroxylamine is a hydrochloride salt, add a base (e.g., K2CO3, 2.0-3.0 eq) to liberate the free hydroxylamine.[6]

• Reaction: Stir the mixture at room temperature.

• Monitoring: Monitor the reaction's progress using TLC or LC-MS every 1-2 hours.

• Temperature Adjustment (if necessary): If the reaction is sluggish after 4-6 hours, warm the mixture to 40-60°C and continue monitoring.

• Workup: Once the starting material is consumed, quench the reaction (if necessary), and perform a standard aqueous workup followed by extraction with an organic solvent.

• Purification: Dry the organic layer, concentrate it under reduced pressure, and purify the crude product by flash column chromatography.

Protocol 2: Step-by-Step Guide to Temperature Optimization Screening

• Setup: In four separate, dry 1-dram vials equipped with stir bars, add the carbonyl compound (e.g., 25 mg, 1.0 eq) and the chosen solvent (e.g., 1 mL).

• Reagent Addition: To each vial, add O-(4-methylbenzyl)hydroxylamine (1.1 eq) and base (if required).

• Temperature Control: Place each vial in a controlled temperature environment:

  • Vial 1: Ice bath (0°C)

  • Vial 2: Lab bench (Room Temperature, ~22°C)

  • Vial 3: Heating block set to 45°C

  • Vial 4: Heating block set to 65°C

• Sampling & Analysis: After 1 hour, take a small aliquot from each vial, quench, and spot on a TLC plate. Repeat this analysis at 2, 4, and 8 hours.

• Evaluation: Compare the TLC plates to determine which temperature provides the best conversion to the desired product with the fewest side products in the shortest amount of time.

Table 1: Recommended Starting Temperatures Based on Substrate & Conditions

Carbonyl Substrate	Solvent	Base System	Recommended Starting Temp.	Potential Upper Temp.	Reference(s)
Unhindered Aldehyde	MeOH / CH₂Cl₂	K₂CO₃ / Pyridine	Room Temperature	40°C (Reflux)	[6]
Unhindered Ketone	DMSO	Pulverized KOH	Room Temperature	40°C	[4][7]
Hindered Ketone	Toluene / DMF	NaH / K₂CO₃	40 - 50°C	100°C (Reflux)	[5]
General Aldehyde/Ketone	aq. DMSO (5:2)	KOH	80°C (One-pot)	80°C	[4][5]

Table 2: Troubleshooting Summary

Symptom	Probable Cause	Temperature-Related Solution
No reaction or very slow reaction	Insufficient activation energy	Increase temperature in 20°C increments.
Starting material consumed, low yield, multiple products	Temperature too high, causing side reactions/degradation	Decrease temperature; consider starting at 0°C.
Reaction is initially fast then stalls	Possible reagent degradation at initial temp	Start at a lower temperature and slowly warm up.
Formation of dark, tar-like material	Significant degradation due to excessive heat	Drastically reduce temperature. Ensure inert atmosphere.

References

• Kosmalski, T., Studzińska, R., Daniszewska, N., Ullrich, M., Sikora, A., Marszałł, M., & Modzelewska-Banachiewicz, B. (2018). Study of the Room-Temperature Synthesis of Oxime Ethers by using a Super Base. ChemistryOpen, 7(7), 592-598. [Link]

• Kosmalski, T., et al. (2018). Study of the Room-Temperature Synthesis of Oxime Ethers by using a Super Base. ResearchGate. [Link]

• Google Patents. (Patent CN103304356A). Hydroxylamine synthesis method.

• Organic Chemistry Portal. O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. [Link]

• Hayashi, M., et al. (2017). Supplementary Information Synthesis of Oxime Ethers via A Formal Reductive O–H Bond Insertion of Oximes to α-Keto Esters. [Link]

• Organic Chemistry Portal. Hydroxylamine synthesis by C-C coupling. [Link]

• Google Patents. (Patent US4739118A).

• Vervliet, T., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Science, 13(43), 12833-12839. [Link]

• Wiley Online Library. Study of the Room-Temperature Synthesis of Oxime Ethers by using a Super Base. [Link]

• Kölmel, D. K., & Scheck, R. A. (2013). A Highly Efficient Catalyst for Oxime Ligation and Hydrazone–Oxime Exchange Suitable for Bioconjugation. Bioconjugate Chemistry, 24(4), 547-552. [Link]

• RSC Publishing. (2022). A coupling process of electrodialysis with oxime hydrolysis reaction for preparation of hydroxylamine sulfate. RSC Advances, 12(48), 31238-31247. [Link]

• ResearchGate. Different approaches for oxime (ether) synthesis. [Link]

Sources

• 1. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy O-(4-Methoxybenzyl)hydroxylamine | 21038-22-2 [smolecule.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Study of the Room‐Temperature Synthesis of Oxime Ethers by using a Super Base - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Technical Guide: Optimizing O-(4-Methylbenzyl)hydroxylamine Reaction Kinetics

Executive Summary

O-(4-Methylbenzyl)hydroxylamine (often supplied as the hydrochloride salt) is a specialized alkoxyamine reagent used primarily for carbonyl scavenging , oxime ligation , and metabolic labeling . Unlike standard alkylamines, its reactivity is governed by the unique

-effect and a significantly lower pKa ( 4.60).

This guide addresses the critical influence of pH on reaction kinetics. Users frequently encounter "stalled" reactions at neutral pH or precipitation issues at basic pH. This document provides the mechanistic causality and validated protocols to resolve these issues.

Module 1: The Kinetic "Sweet Spot"

Q: What is the optimal pH for reacting O-(4-methylbenzyl)hydroxylamine with aldehydes/ketones?

A: The kinetic maximum occurs between pH 4.0 and 5.0.

While many researchers attempt this reaction at physiological pH (7.4), the reaction rate is significantly faster in mildly acidic buffers. This is due to the Bell-Shaped pH-Rate Profile characteristic of oxime formation.

The Mechanistic Logic (Why pH 4.5?)

The reaction rate is the product of two opposing factors governed by pH:

• Nucleophilic Attack (Requires Free Base): The reagent must be unprotonated (

  ) to attack the carbonyl. Since the pKa of O-benzylalkoxyamines is approximately 4.60 , at pH < 3.0, the reagent is fully protonated ( ) and non-reactive.

• Dehydration (Requires Acid): The intermediate carbinolamine must lose water to form the stable oxime. This step is acid-catalyzed. At pH > 6.0, proton concentration is too low to effectively catalyze this dehydration, making it the rate-limiting step.

Visualizing the Mechanism

The following diagram illustrates the kinetic bottlenecks at different pH levels.

Figure 1: The pH-dependent pathway of oxime formation. Note that Step 1 requires basicity (relative to pKa), while Step 2 requires acidity.

Module 2: Troubleshooting & FAQs

Scenario A: "My reaction is too slow at pH 7.4 (PBS buffer)."

Root Cause: At pH 7.4, the dehydration step (Step 2 in Fig 1) is extremely slow because the proton concentration is negligible. Corrective Actions:

• Buffer Exchange: Switch to 0.1 M Sodium Acetate (pH 4.5) or 0.1 M Citrate (pH 5.0) . This will typically accelerate the reaction by 10–100x compared to pH 7.4.

• Catalysis (If pH 7.4 is mandatory): If you are working with live cells or pH-sensitive proteins and must work at pH 7.4, add 10–100 mM Aniline or p-phenylenediamine . These catalysts form a transient, highly reactive Schiff base with the aldehyde that reacts faster with the alkoxyamine than the free aldehyde does (Nucleophilic Catalysis).

Scenario B: "The reagent precipitated when I adjusted the pH to 8.0."

Root Cause: O-(4-methylbenzyl)hydroxylamine is supplied as a hydrochloride salt (

), which is highly water-soluble. When you raise the pH above its pKa (4.6), you generate the neutral free base ( ). The hydrophobic 4-methylbenzyl group significantly reduces water solubility in the neutral state. Corrective Actions:

• Solvent Assist: Ensure the reaction buffer contains 10–20% organic co-solvent (DMSO, Methanol, or Acetonitrile) to solubilize the neutral species.

• Keep pH Lower: Maintain pH at 4.5–5.0 where the species exists in equilibrium between the soluble charged form and the reactive neutral form.

Scenario C: "I see hydrolysis of my product."

Root Cause: While oximes are generally stable, they can hydrolyze back to the aldehyde and hydroxylamine in strongly acidic conditions (pH < 2.0) or in the presence of excess exchangeable carbonyls. Corrective Actions:

• Store Neutral: Store purified oxime products at neutral pH (7.0–7.4).

• Thermodynamic Trap: Use an excess of O-(4-methylbenzyl)hydroxylamine. The equilibrium constant (

  ) for oxime formation is high ( ), so driving the reaction to completion prevents hydrolysis.

Module 3: Validated Experimental Protocol

Objective: Kinetic profiling of O-(4-methylbenzyl)hydroxylamine conjugation to a model aldehyde (e.g., Benzaldehyde or a biomolecule).

Materials

• Reagent: O-(4-methylbenzyl)hydroxylamine HCl.[1]

• Buffers:

  • Buffer A: 100 mM Sodium Acetate, pH 4.5.

  • Buffer B: 100 mM Sodium Phosphate, pH 7.4.

• Solvent: DMSO (HPLC Grade).

Step-by-Step Workflow

Step	Action	Technical Note (Why?)
1	Stock Prep	Dissolve Reagent to 100 mM in DMSO.
2	Buffer Setup	Aliquot 900 µL of Buffer A (pH 4.5) and Buffer B (pH 7.4) into separate vials.
3	Substrate	Add target aldehyde to 1 mM final concentration.
4	Initiation	Add 10 µL Reagent Stock (1 mM final, 1:1 equiv) or 50 µL (5 mM, 5x excess).
5	Monitoring	Monitor UV absorbance at 250–280 nm (oxime formation) or loss of aldehyde peak via HPLC.

Module 4: Data Reference Table

Use the values below to calculate stoichiometry and buffer conditions.

Parameter	Value	Source/Derivation
Molecular Weight (HCl Salt)	~173.64 g/mol	Based on
pKa (Approximate)	4.60 ± 0.1	Derived from O-benzylhydroxylamine data [1].
Optimal Reaction pH	4.5 – 5.0	Intersection of nucleophilicity and acid catalysis curves [2].
Solubility (pH 4.0)	> 50 mM (Water)	Ionized form ( ) is highly soluble.
Solubility (pH 8.0)	< 5 mM (Water)	Neutral form is hydrophobic; requires DMSO.

References

• Jencks, W. P. (1959).[2] Studies on the Mechanism of Oxime and Semicarbazone Formation.[2][3] Journal of the American Chemical Society, 81(2), 475–481.[2]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition, 47(39), 7523–7526.

• Dirksen, A., & Dawson, P. E. (2008). Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. Bioconjugate Chemistry, 19(12), 2543–2548.

Sources

• 1. guidechem.com [guidechem.com]
• 2. mindat.org [mindat.org]
• 3. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: O-(4-Methylbenzyl)hydroxylamine Workup Protocols

Ticket ID: #OX-4MB-001 Subject: Optimization of Quenching and Purification for O-Alkoxyamine Ligation Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open[1]

Executive Summary

You are likely employing O-(4-methylbenzyl)hydroxylamine (often supplied as the hydrochloride salt, CAS: 4231-35-0 or similar derivatives) to synthesize O-benzylic oximes from ketones or aldehydes.[1]

The primary challenge in this workflow is not the reaction itself—which is generally robust—but the chemoselective removal of excess hydroxylamine reagent without degrading the newly formed oxime bond.[1]

This guide provides a "Golden Path" protocol based on pKa-dependent liquid-liquid extraction (LLE), followed by troubleshooting scenarios for difficult substrates.

Part 1: The "Golden Path" Workup Procedure

Principle: The separation relies on the basicity difference between the product and the reagent.[1]

• The Product (Oxime): Neutral to weakly acidic (pKa ~12). Remains organic-soluble at acidic pH.[1]

• The Reagent (Hydroxylamine): Basic (Conjugate acid pKa ~4–5).[1] Becomes a water-soluble ammonium salt (

  ) at acidic pH.[1]

Standard Operating Procedure (SOP)

Step	Action	Technical Rationale
1. Quench	Dilute reaction mixture (usually EtOH/Pyridine) with Ethyl Acetate (EtOAc) or DCM .	Increases lipophilicity to prepare for phase separation.
2. Wash 1	Wash with Water (2x).	Removes bulk polar solvents (EtOH, DMF) and inorganic salts (NaOAc, NaCl).
3. The "Cut"	CRITICAL: Wash organic layer with 0.5 M Citric Acid or 0.1 M HCl .	Protonates unreacted O-(4-methylbenzyl)hydroxylamine , forcing it into the aqueous phase. Note: Citric acid is preferred for acid-sensitive substrates.[1]
4. Neutralize	Wash organic layer with Saturated NaHCO₃ .	Neutralizes any residual acid to prevent oxime hydrolysis during concentration.
5. Dry	Dry over Na₂SO₄ and concentrate.	Removes water; prepares for flash chromatography or crystallization.[2]

Part 2: Visualizing the Separation Logic

The following flowchart illustrates the fate of your reaction components based on pH manipulation.

Figure 1: Chemo-selective partitioning of oxime products vs. hydroxylamine reagents using pH control.

Part 3: Troubleshooting & FAQs

Ticket #402: "I still see starting material (amine) in my NMR."

Diagnosis: The acid wash was insufficient.

• Cause: If you used a large excess of reagent (e.g., >2.0 equiv) or a buffer like Pyridine, a single mild acid wash may not fully protonate all amine species.

• Solution:

  • Check the pH of the aqueous layer after the wash. It must be acidic (pH < 3).

  • Perform a "back-extraction": Extract the combined acidic aqueous layers once with fresh organic solvent to recover any trapped product, then discard the aqueous phase.

Ticket #403: "My oxime is hydrolyzing back to the ketone."

Diagnosis: The workup conditions are too harsh.

• Cause: Oximes are susceptible to acid-catalyzed hydrolysis, especially if the "Acid Wash" step is prolonged or if stronger acids (1M HCl) are used.[1]

• Solution:

  • Switch to 0.5 M Citric Acid or Phosphate Buffer (pH 5.5) .

  • Cold Workup: Perform all extraction steps with ice-cold solvents.

  • Immediate Neutralization: Do not let the organic layer sit. Wash immediately with NaHCO₃.

Ticket #404: "I have a stubborn emulsion."

Diagnosis: Surfactant-like behavior of the benzylic amine salts.

• Solution:

  • Brine is your friend: Add saturated NaCl to the aqueous phase before shaking.

  • Filtration: Pass the biphasic mixture through a small pad of Celite to break surface tension.

Part 4: Advanced Scenarios

Scenario A: Polymer-Supported Scavenging (No Aqueous Workup)

For highly sensitive substrates where aqueous acid is forbidden, use a chemical scavenger.[1]

• Reagent: Polymer-supported Benzaldehyde or Isocyanate resin .[1]

• Protocol:

  • After the reaction is complete, add 2–3 equivalents (relative to excess hydroxylamine) of the resin.

  • Stir for 2–4 hours. The resin reacts with the excess O-(4-methylbenzyl)hydroxylamine to form an immobilized oxime/urea.

  • Filter the resin. The filtrate contains your pure product.[3]

Scenario B: Safety Considerations for O-Substituted Hydroxylamines

• Thermal Instability: Like all hydroxylamine derivatives, O-(4-methylbenzyl)hydroxylamine can exhibit thermal runaway if heated strongly, especially in the presence of metals or strong acids [1].[1]

• Mutagenicity: Many alkoxyamines are potential mutagens. Handle all waste streams (especially the aqueous acidic waste containing the amine salt) as hazardous chemical waste.

References

• Org. Synth. 2005, 82, 134. Synthesis of Oximes and Hydroxylamines. (General protocols for handling hydroxylamine derivatives and safety notes regarding thermal stability).

• Greene, T.W.; Wuts, P.G.M.Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006.

• Sigma-Aldrich Safety Data Sheet. O-Benzylhydroxylamine hydrochloride.[1] (Safety data regarding toxicity and handling). [1]

• Chakraborty, T. K. et al.Chemoselective ligation of oximes.J. Org. Chem.2013, 78, 1234.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Enhancing the stability of O-alkylhydroxylamine reagents

Introduction: The Stability Paradox

Welcome to the Technical Support Center. You are likely here because O-alkylhydroxylamines (RONH

) are deceivingly simple. Unlike their hydrazine cousins, they offer superior hydrolytic stability in the resulting bioconjugates (oximes/alkoxyamines). However, the reagents themselves are nucleophilic "sharks"—they will attack any available carbonyl, including trace acetone in your glassware or atmospheric aldehydes, leading to rapid degradation before you even begin your experiment.

This guide moves beyond basic storage instructions. We break down the Salt-Bridge Protocol for long-term stability and the Catalytic Turbocharging required for efficient bioconjugation at neutral pH.

Module 1: Storage & Handling Integrity

The single most common cause of reagent failure is the inadvertent generation of the free base during storage or the use of carbonyl-contaminated solvents.

The Golden Rules of Stability

• The Salt Imperative: Never store O-alkylhydroxylamines as free bases. Free bases are volatile, prone to rapid oxidation, and can be explosive upon heating. Always convert to and store as the Hydrochloride (HCl) or Trifluoroacetate (TFA) salt.

• The "Acetone Trap": This is the #1 user error. Glassware rinsed with acetone and not exhaustively dried will kill your reagent instantly. The O-alkylhydroxylamine reacts with residual acetone to form an inert acetoxime.

  • Protocol: Rinse all glassware with MeOH or EtOH and oven-dry before use.

• Hygroscopicity Management: These salts are hygroscopic. Water uptake leads to hydrolysis and weighing errors.

  • Protocol: Warm the refrigerated bottle to room temperature before opening to prevent condensation. Store in a desiccator under Argon.

Visual Workflow: The Reagent Lifecycle

The following diagram illustrates the critical control points where stability is lost (red) or maintained (green).

Figure 1: Critical Control Points in the O-alkylhydroxylamine lifecycle. Note that the Free Base form is a transient high-risk state.

Module 2: Reaction Engineering (The Oxime Ligation)

Stability in the bottle is useless if the reaction fails. The reaction of O-alkylhydroxylamines with aldehydes/ketones (Oxime Ligation) is slow at neutral pH (rate constant

).

The Problem: The reaction is acid-catalyzed (optimal pH 4.5), but many proteins/cells cannot survive this acidity.[1] The Solution: Nucleophilic Catalysis (Aniline or derivatives).[1][2]

Catalyst Selection Guide

Do not rely on simple aniline if you are working at pH 7. Use p-Phenylenediamine (pPDA) or m-Phenylenediamine (mPDA) .

Catalyst	Optimal pH	Rate Enhancement (vs. Uncatalyzed)	Solubility	Recommended Use
Aniline	4.5	10x - 40x	Low (requires organic co-solvent)	Small molecules, acid-stable peptides.
mPDA	6.0 - 7.0	50x - 100x	High	Protein labeling, pH sensitive cargo.
pPDA	7.0	120x+	High	Gold Standard for neutral pH bioconjugation.

Mechanism of Action

The catalyst does not just "speed up" the reaction; it changes the pathway. It forms a highly reactive Schiff base intermediate with the target carbonyl, which the O-alkylhydroxylamine attacks more readily than the ketone itself.

Figure 2: The Catalytic Cycle. The catalyst (pPDA) activates the ketone, creating a high-energy intermediate that the O-alkylhydroxylamine captures rapidly.

Module 3: Troubleshooting Dashboard

Use this matrix to diagnose experimental failures.

Symptom	Probable Cause	Verification & Fix
Reagent is a yellow liquid	Free Base Oxidation. The salt has reverted to free base or decomposed.	Discard. Do not attempt to use. Ensure future batches are stored as HCl salts.
LC-MS shows Mass +40 or +56	Acetone Contamination. Reagent reacted with acetone (+56) or acetonitrile impurities.	The "Acetone Trap." Check glassware cleaning protocol. Switch to fresh reagent and virgin glassware.
Reaction stalls at 50%	pH Drift. As the reaction proceeds, HCl is released (if using salt), dropping pH below reactivity threshold.	Buffer Capacity. Increase buffer concentration to 100mM (Phosphate or Citrate). Maintain pH 6.0-7.0 with pPDA.
Precipitate in reaction	Product Aggregation. Oxime conjugates are often more hydrophobic than the starting materials.	Solvent Spike. Add 5-10% DMSO or DMF to the reaction mixture to maintain solubility.
No Reaction (Protein)	Steric Hindrance. The carbonyl is buried.	Denaturing Conditions. If possible, add 2-4M Urea or Guanidine HCl to expose the reactive site.

Module 4: Advanced FAQs

Q: Can I use TCEP or DTT to prevent oxidation of my O-alkylhydroxylamine? A: NO. This is a critical error. Reducing agents like TCEP can reduce the N-O bond, cleaving your reagent back to the alcohol and ammonia/amine. O-alkylhydroxylamines must be kept away from strong reducing agents.

Q: My protocol says to use 10 equivalents of reagent. Is that necessary? A: Yes. Because the equilibrium constant for oxime formation is finite (and hydrolysis is possible), and because the reagent is prone to side-reactions (oxidation), a pseudo-first-order condition (excess reagent) drives the reaction to completion. For precious biological samples, we recommend 20-50 equivalents.

Q: How do I remove the excess pPDA catalyst after the reaction? A: Since pPDA is a small aromatic amine, it can be removed via:

• Size Exclusion Chromatography (SEC): For protein conjugates (Desalting columns).

• Cation Exchange: If your product is neutral/acidic.

• Dialysis: Standard MWCO membranes.

References

• Bioconjugate Techniques (3rd Edition) . Hermanson, G. T. Academic Press. (The foundational text for bioconjugation protocols).

• Rapid and Efficient Oxime Ligation at Neutral pH . Rashidian, M., et al. Bioconjugate Chemistry, 2013. (Establishes mPDA/pPDA as superior catalysts).

• Hydroxylamine Stability and Safety . PubChem Laboratory Chemical Safety Summary (LCSS). (Data on explosion hazards of free bases).

• Nucleophilic Catalysis of Oxime Ligation . Dirksen, A., & Dawson, P. E. Angewandte Chemie, 2006. (The mechanistic basis of aniline catalysis).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for O-(4-methylbenzyl)hydroxylamine Reactions

Welcome to the technical support center for O-(4-methylbenzyl)hydroxylamine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-tested insights into catalyst selection and troubleshooting for reactions involving this versatile reagent. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, ensuring your success in the lab.

Section 1: Frequently Asked Questions (FAQs)

Here we address common high-level questions regarding the use of O-(4-methylbenzyl)hydroxylamine.

Q1: What are the primary applications of O-(4-methylbenzyl)hydroxylamine?

A1: O-(4-methylbenzyl)hydroxylamine is primarily used as a synthetic building block. Its main functions are:

• Protected Hydroxylamine Source: It serves as a stable, crystalline solid that is easier to handle than free hydroxylamine. The 4-methylbenzyl group (also known as the p-tolyl) acts as a protecting group for the oxygen atom.

• Oxime Formation: It readily reacts with aldehydes and ketones in a weakly acidic medium to form O-protected oximes.[1][2] These oximes are stable intermediates that can be further transformed, for example, by reduction to amines or by rearrangement reactions.

• Amine Synthesis: The N-O bond can be cleaved, typically through catalytic hydrogenolysis, to yield a primary amine. This is a crucial deprotection step in multi-step syntheses of complex molecules.[3]

Q2: Why is the 4-methylbenzyl group used as a protecting group?

A2: The benzyl (Bn) group and its derivatives, like the 4-methylbenzyl group, are widely used protecting groups in organic synthesis.[3] The key advantages are:

• Stability: It is stable to a wide range of reaction conditions, including many acidic, basic, and oxidative/reductive environments, allowing for transformations on other parts of the molecule without premature deprotection.

• Facile Cleavage: Despite its stability, it can be removed under mild and clean conditions using catalytic hydrogenolysis.[3][4] This method involves hydrogen gas and a metal catalyst, typically palladium on carbon (Pd/C), and produces the deprotected compound and toluene as the only byproduct, simplifying purification.[3]

Q3: What are the most common catalytic methods for cleaving the N-O bond (deprotection)?

A3: The premier method for cleaving the N-O bond in O-(4-methylbenzyl)hydroxylamine and its derivatives is catalytic hydrogenolysis .[3][4] This involves two main approaches:

• Hydrogen Gas (H₂): The most traditional method uses hydrogen gas, often at atmospheric or slightly elevated pressure, in the presence of a heterogeneous catalyst like Palladium on Carbon (Pd/C).[3][5]

• Transfer Hydrogenation: For situations where handling gaseous hydrogen is inconvenient or when selectivity is a concern, transfer hydrogenation is an excellent alternative.[6][7] This technique uses a hydrogen donor molecule, such as ammonium formate, formic acid, or 1,4-cyclohexadiene, to provide the hydrogen in situ.[7][8]

Other methods like using strong acids or oxidative cleavage exist but are generally harsher and less common for this specific protecting group.[4][9]

Section 2: Troubleshooting Guide for Catalytic Hydrogenolysis

Catalytic hydrogenolysis is a powerful technique, but it can be prone to failure if not executed properly. This section addresses the most common issues encountered during the deprotection of O-(4-methylbenzyl)hydroxylamine derivatives.

Q4: My hydrogenolysis reaction is stalled or incomplete. What are the possible causes and solutions?

A4: This is the most frequent issue. A stalled reaction can usually be traced back to one of three areas: the catalyst, the hydrogen source, or the substrate/solvent purity.

• Cause 1: Catalyst Deactivation (Poisoning)

  • The "Why": The active sites on the palladium catalyst surface can be blocked or "poisoned" by impurities, preventing the reaction from proceeding.[10][11] Free amines, the product of the reaction, can themselves act as mild catalyst poisons, which is why acidic conditions are sometimes recommended to protonate them into non-coordinating ammonium salts.[12]

  • Diagnosis: Common poisons include sulfur compounds (e.g., from reagents like thiols or residual sulfates), halides, strong coordinating ligands (e.g., phosphines, cyanides), and some nitrogen-containing heterocycles.[13][14] If you have recently used sulfur-containing compounds in the same glassware, cross-contamination is a strong possibility.

  • Solution:

    • Ensure Purity: Use high-purity substrates and solvents. If necessary, purify your starting material.

    • Use Fresh Catalyst: Use a fresh batch of catalyst from a sealed container.

    • Acidify the Medium: For N-benzyl deprotections, adding a stoichiometric amount of a non-halogen acid like acetic acid or HClO₄ can prevent product inhibition by forming the amine salt.[15]

    • Increase Catalyst Loading: While not ideal, increasing the catalyst loading (e.g., from 5 mol% to 10 mol%) can sometimes overcome minor poisoning.

• Cause 2: Inefficient Hydrogen Delivery

  • The "Why": This is a heterogeneous reaction occurring on the catalyst surface.[3][5] For the reaction to proceed, hydrogen must dissolve in the solvent and reach the active sites. Poor mixing or an inadequate hydrogen supply will starve the reaction.

  • Diagnosis: If using a hydrogen balloon, ensure it remains inflated. If using a hydrogenation apparatus, check for leaks. The reaction mixture should be a dark, uniform suspension.

  • Solution:

    • Vigorous Stirring: Ensure rapid and efficient stirring to keep the catalyst suspended and facilitate gas-liquid mass transfer.[16] A magnetic stir bar may be insufficient for larger scales; mechanical stirring is preferred.

    • Purge the System: Before introducing hydrogen, thoroughly purge the reaction vessel with an inert gas (N₂ or Ar) and then evacuate and backfill with H₂ several times to remove all oxygen.

• Cause 3: Poor Catalyst Quality

  • The "Why": Not all catalysts are created equal. An old or improperly stored catalyst may have reduced activity. Palladium on carbon can be pyrophoric when dry and exposed to air; it should be handled while wet.[17]

  • Solution: Purchase catalyst from a reputable supplier. Store it under an inert atmosphere and handle it carefully according to the supplier's instructions.

Below is a workflow to guide your troubleshooting process.

Caption: Troubleshooting workflow for incomplete hydrogenolysis.

Q5: How do I choose the optimal catalyst and conditions for my specific molecule?

A5: While 10% Pd/C is a robust general-purpose catalyst, the optimal choice depends on the other functional groups present in your molecule.

• For General Deprotection: 5% or 10% Pd/C is the standard choice.[4] It offers a good balance of activity and cost.

• For Acid-Sensitive Substrates: Pearlman's catalyst, Pd(OH)₂/C, is an excellent alternative.[4] It is often more effective and can be used under neutral conditions, avoiding degradation of acid-labile groups.

• For Molecules with Other Reducible Groups (e.g., alkenes, alkynes, nitro groups): Achieving selectivity can be challenging.

  • Transfer Hydrogenation: Using a milder hydrogen donor like 1,4-cyclohexadiene can sometimes selectively cleave the benzyl group while leaving other groups intact.[7][8]

  • Poisoned Catalysts: In some cases, intentionally "poisoning" the catalyst can increase selectivity. For example, Lindlar's catalyst (Pd/CaCO₃ poisoned with lead acetate) is used to reduce alkynes to cis-alkenes without over-reduction.[14] Similar principles can be applied to achieve chemoselectivity in deprotection.

  • Solvent Choice: The choice of solvent can dramatically affect reaction rates. The efficiency for Pd/C catalyzed hydrogenolysis often follows this trend: THF > Acetic Acid >> Ethanol > Methanol > Toluene.[4]

The following table provides a starting point for catalyst selection.

Catalyst	Common Loading	Key Features & Applications
10% Pd/C	5-10 mol%	General-purpose, robust, and cost-effective catalyst for standard deprotections.[3][4]
5% Pd/C	10-20 mol%	Lower loading, may require higher pressure or longer reaction times but can offer better selectivity.
20% Pd(OH)₂/C	5-20 mol%	Pearlman's Catalyst. More active than Pd/C for stubborn substrates. Good for acid-sensitive molecules.[4]
Raney Nickel	Varies	A less expensive alternative, but can sometimes lead to different stereochemical outcomes or side reactions.[18]

Section 3: Experimental Protocols

Protocol 1: General Procedure for Catalytic Hydrogenolysis using H₂ Gas

This protocol provides a general method for the deprotection of an O-(4-methylbenzyl) oxime ether.

• Vessel Preparation: To a heavy-walled flask equipped with a magnetic stir bar, add the O-(4-methylbenzyl) derivative (1.0 eq).

• Catalyst Addition: Under a gentle stream of nitrogen or argon, carefully add 10% Pd/C (5-10 mol% by weight). Safety Note: Pd/C can be pyrophoric. Handle with care, preferably as a slurry in the reaction solvent.

• Solvent Addition: Add an appropriate solvent (e.g., Ethanol, Ethyl Acetate, or THF) to create a slurry with a concentration of approximately 0.1 M.

• System Purge: Seal the flask and connect it to a vacuum/hydrogen manifold. Carefully evacuate the flask and backfill with hydrogen gas. Repeat this cycle 3-5 times to ensure the atmosphere is inert.

• Reaction: Inflate a balloon with hydrogen gas and attach it to the flask. Stir the reaction mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours. The disappearance of the starting material and the appearance of a more polar spot (the deprotected product) on the TLC plate are indicative of progress.

• Workup: Once the reaction is complete, carefully purge the flask with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent. Caution: The Celite pad with the catalyst should not be allowed to dry as it may ignite. Quench it carefully with water.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product, which can then be purified by standard methods (e.g., crystallization or column chromatography).

References

• Atlanchim Pharma. (2021). Science About O-Benzyl protecting groups. Available from: [Link]

• Chemistry LibreTexts. (2023). Catalytic Hydrogenation of Alkenes. Available from: [Link]

• ResearchGate. Hydrogenolysis of N‐benzyl amines. [diagram]. Available from: [Link]

• Unknown Source.

• Organic Chemistry Portal. Benzyl Ethers - Protecting Groups. Available from: [Link]

• ACS Publications. (2014). Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide. Organic Letters. Available from: [Link]

• SciSpace. (2001). Poisoning and deactivation of palladium catalysts. Available from: [Link]

• PlumX. The catalytic hydrogenolysis of benzylamine derivatives. Available from: [Link]

• ResearchGate. Scheme 1 Reaction scheme corresponding to the hydrogenation of... [diagram]. Available from: [Link]

• Unknown Source. (2024). How to Prevent Catalyst Poisoning at the Industrial Scale. [No valid URL found]

• Reddit. (2023). Hydrogenation troubleshooting. Available from: [Link]

• YouTube. (2016). Catalytic Hydrogenation of Alkenes - Heterogeneous Catalysts. Available from: [Link]

• Cardiff University ORCA. NEW CHEMISTRY OF HYDROXYLA MINES. Available from: [Link]

• Unknown Source. Analysis of the reasons why the hydrogenation catalytic reaction process is too slow(1). [No valid URL found]

• StudySmarter. Catalyst Poisoning: Palladium & Platinum. Available from: [Link]

• Organic Chemistry Portal. O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Available from: [Link]

• PubMed. (2012). Hydrogenolysis of β-O-4 lignin model dimers by a ruthenium-xantphos catalyst. Available from: [Link]

• Wikipedia. Catalyst poisoning. Available from: [Link]

• Slideshare. (2016). Troubleshooting of Catalytic Reactors. Available from: [Link]

• ACS Publications. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega. Available from: [Link]

• Quora. (2015). Organic Chemistry: How does hydroxylamine react with aldehydes/ketones to form oximes? Available from: [Link]

• ResearchGate. (2015). Oxidation and Deprotection of Primary Benzyl Amines by Visible Light Flavin Photocatalysis. Available from: [Link]

• ResearchGate. Reaction scheme showing carbonyl‐containing compound reacting with... [diagram]. Available from: [Link]

• Sciencemadness Discussion Board. (2019). De-protection of N-Benzyl groups. Available from: [Link]

• BYJU'S. Oximes. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. byjus.com [byjus.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. atlanchimpharma.com [atlanchimpharma.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]
• 7. Benzyl Ethers [organic-chemistry.org]
• 8. jk-sci.com [jk-sci.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 11. studysmarter.co.uk [studysmarter.co.uk]
• 12. pubs.acs.org [pubs.acs.org]
• 13. scispace.com [scispace.com]
• 14. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 15. Reddit - Prove your humanity [reddit.com]
• 16. Analysis of the reasons why the hydrogenation catalytic reaction process is too slow(1) - Talos New Materials Technology （Jiangsu） Co., Ltd. [talos-chem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. PlumX [plu.mx]

Solvent effects on the efficiency of p-methylbenzyloxyamine reactions

Introduction: The Overlooked Variable in Your Reaction

In the intricate process of chemical synthesis, the choice of solvent is often relegated to a secondary consideration—a mere medium for the reaction to occur. However, for sensitive reagents like p-methylbenzyloxyamine, the solvent is an active participant, profoundly influencing reaction kinetics, equilibrium, and even the final product distribution. Its effects extend from solvating reactants to stabilizing transition states and, in some cases, directly participating in the reaction mechanism. This guide is designed to move beyond simplistic solubility charts, offering a deeper understanding of the causality behind solvent selection and providing a structured approach to troubleshooting common issues encountered in the lab.

Troubleshooting Guide: Common Experimental Failures

This section addresses specific problems you may encounter during your experiments. Each issue is presented in a question-and-answer format, detailing potential solvent-related causes and providing actionable solutions.

Q1: My reaction is extremely slow or fails to reach completion. What's the problem?

Potential Cause 1: Poor Solubility of Reactants The most fundamental role of a solvent is to dissolve the reactants, allowing them to interact. If your p-methylbenzyloxyamine or other starting materials are not fully dissolved, the reaction is limited to the surface area of the solid material, drastically reducing the reaction rate.

• Solution:

  • Verify Solubility: Before starting the reaction, perform a simple solubility test with your chosen solvent at the intended reaction temperature.

  • Change Solvents: Consult solubility data to select a more appropriate solvent. For instance, while p-methylbenzyloxyamine might be sparingly soluble in nonpolar solvents like hexane, its solubility is significantly higher in polar aprotic solvents like N,N-dimethylformamide (DMF) or acetonitrile (MeCN).[1]

  • Use a Co-solvent: If a single solvent doesn't provide the desired solubility for all reactants, consider using a co-solvent system. For example, adding a small amount of THF to a less polar solvent can enhance solubility without dramatically changing the overall polarity.

Potential Cause 2: Inappropriate Solvent Polarity Reaction rates are governed by the energy of the transition state (TS) relative to the reactants. A solvent can stabilize the reactants more than the transition state, increasing the activation energy and slowing the reaction.[2][3] For many reactions involving amines, the transition state is more polar than the reactants.

• Solution:

  • Increase Solvent Polarity: If a nonpolar solvent (e.g., toluene, cyclohexane) is being used, switch to a polar solvent. Polar solvents are better at stabilizing polar or charged transition states, which can lower the activation energy and accelerate the reaction.[4]

  • Systematic Screening: If time permits, screen a small panel of solvents with varying dielectric constants (a measure of polarity) such as dioxane, THF, acetonitrile, and DMF to find the optimal conditions.[5][6]

Q2: I'm observing significant side product formation and a low yield of my desired product. How can the solvent be responsible?

Potential Cause 1: Protic Solvent Interference Polar protic solvents (e.g., water, methanol, ethanol) contain acidic protons (O-H or N-H bonds) and are capable of hydrogen bonding.[7][8] While excellent for dissolving polar reagents, they can hinder reactions in several ways:

• Nucleophile Deactivation: The lone pair on the nitrogen of p-methylbenzyloxyamine can be solvated by hydrogen bonds from the protic solvent. This "caging" effect stabilizes the amine and reduces its nucleophilicity, slowing the desired reaction and allowing side reactions to compete.[9]

• Promoting Undesired Pathways: Protic solvents can act as a proton source or sink, potentially catalyzing side reactions like hydrolysis of sensitive functional groups.[1]

• Solution:

  • Switch to a Polar Aprotic Solvent: Solvents like DMF, dimethyl sulfoxide (DMSO), and acetonitrile are polar but lack acidic protons.[10][11] They can dissolve polar reactants without deactivating the nucleophile via hydrogen bonding, often leading to cleaner and faster reactions.[9]

  • Ensure Anhydrous Conditions: If you must use a protic solvent, ensure it is rigorously dried. Trace amounts of water can lead to hydrolysis and other side reactions.

Potential Cause 2: Solvent-Induced Mechanistic Shift The solvent can favor one reaction mechanism over another (e.g., SN1 vs. SN2, or elimination vs. substitution). Polar protic solvents are known to stabilize carbocation intermediates, favoring SN1 pathways, which can lead to rearrangements and a mixture of products.[9] Polar aprotic solvents, on the other hand, favor SN2 pathways, which are typically more stereospecific and less prone to rearrangement.

• Solution:

  • Analyze the Mechanism: Consider the likely mechanism of your desired transformation. If it is an SN2-type reaction, a polar aprotic solvent is almost always the superior choice.

  • Control the Temperature: Lowering the reaction temperature can often suppress side reactions, which may have a higher activation energy than the desired transformation.

Q3: My reaction worked, but the workup and product isolation are problematic. Could my solvent choice be the issue?

Potential Cause 1: High-Boiling Point Solvents Solvents like DMF (b.p. 153 °C) and DMSO (b.p. 189 °C) are excellent for many reactions but can be very difficult to remove under reduced pressure.[9] Attempts to remove them at high temperatures can lead to product decomposition.

• Solution:

  • Solvent Selection: If possible, choose a solvent with a lower boiling point that still provides adequate performance (e.g., acetonitrile, b.p. 82 °C, or THF, b.p. 66 °C).

  • Aqueous Workup: High-boiling polar aprotic solvents are often miscible with water. The crude reaction mixture can be diluted with a large volume of water and extracted with a less polar, immiscible organic solvent (e.g., ethyl acetate, dichloromethane). This transfers the product to the organic layer, leaving the high-boiling solvent in the aqueous phase.

  • Check for Product Solubility: Before committing to this workup, ensure your product is not water-soluble.[12]

Potential Cause 2: Emulsion Formation During aqueous workup, some solvent systems (like THF/water) can form stable emulsions, making phase separation difficult or impossible.

• Solution:

  • Add Brine: Add a saturated aqueous solution of NaCl (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer, which helps to break up emulsions and "salt out" organic components.

  • Filter through Celite: For persistent emulsions, filtering the mixture through a pad of Celite or glass wool can sometimes help to break the emulsion.

Frequently Asked Questions (FAQs)

Q: How do I rationally select an initial solvent for a new reaction? A: Start by considering the polarity of your reactants. "Like dissolves like" is a good starting point. For p-methylbenzyloxyamine, which has both polar (amine) and nonpolar (benzyl group) characteristics, moderately polar solvents are a good initial choice. Next, consider the probable reaction mechanism. For nucleophilic substitution reactions, a polar aprotic solvent like acetonitrile or DMF is often a reliable starting point as they enhance nucleophilicity while maintaining solubility.[9]

Q: What is the difference between a polar protic and a polar aprotic solvent, and why is it so critical? A: The key difference is the presence of a hydrogen atom bonded to a highly electronegative atom (like oxygen or nitrogen).[7][8]

• Polar Protic Solvents (e.g., water, methanol): Can donate a hydrogen bond. They are excellent at solvating both cations and anions. However, their ability to hydrogen bond with nucleophiles can reduce their reactivity.[9]

• Polar Aprotic Solvents (e.g., acetone, DMF, DMSO): Cannot donate a hydrogen bond. They possess a dipole moment and can solvate cations well, but they are poor at solvating anions. This leaves anions (and nucleophiles) "naked" and highly reactive, which is often beneficial for reaction rates.[10]

Q: Can increasing the reaction temperature compensate for a poor solvent choice? A: While increasing the temperature will increase the rate of most reactions, it is not a substitute for proper solvent selection. Higher temperatures can also accelerate decomposition and side reactions, leading to a lower overall yield and a more complex purification process.[13] It is always better to optimize the reaction conditions, with solvent choice being a primary parameter, before resorting to high temperatures.[14]

Data Presentation: Solvent Effects at a Glance

The following table summarizes the general effects of different solvent classes on reactions involving p-methylbenzyloxyamine, particularly for nucleophilic substitution type reactions.

Solvent Class	Examples	Polarity (Dielectric Constant)	Protic/Aprotic	Expected Effect on Reaction Efficiency
Nonpolar	Hexane, Toluene, Benzene	Low (< 5)	Aprotic	Poor. Generally poor solubility for p-methylbenzyloxyamine salts. Low reaction rates due to inability to stabilize polar transition states.
Polar Aprotic	THF, Ethyl Acetate, DCM	Moderate (5-20)	Aprotic	Good to Excellent. Good balance of solubility and reactivity. Does not deactivate the nucleophile. Often a good starting point.
Polar Aprotic	Acetonitrile, DMF, DMSO	High (> 20)	Aprotic	Excellent. High polarity effectively stabilizes transition states, leading to fast reaction rates. Excellent solvating power for a wide range of reagents.
Polar Protic	Water, Methanol, Ethanol	High (> 20)	Protic	Variable to Poor. Excellent solubility, but often deactivates the amine nucleophile via H-bonding, leading to slow reactions.[9] Risk of solvolysis or other side reactions.

Note: Dielectric constants are approximate values. The optimal solvent is reaction-specific and must be determined empirically.

Experimental Protocol: Solvent Screening for N-Alkylation

This protocol provides a step-by-step methodology for screening solvents to optimize the N-alkylation of p-methylbenzyloxyamine with an alkyl halide.

Objective: To determine the optimal solvent for the reaction of p-methylbenzyloxyamine with 1-bromobutane.

Materials:

• p-Methylbenzyloxyamine

• 1-Bromobutane

• Potassium Carbonate (K₂CO₃), anhydrous

• Screening Solvents (anhydrous): Acetonitrile, DMF, THF, Toluene

• Reaction vials with stir bars

• TLC plates, developing chamber, and appropriate eluent (e.g., 20% Ethyl Acetate in Hexane)

• Staining agent (e.g., ninhydrin)

Methodology:

• Preparation:

  • In four separate, dry reaction vials, add p-methylbenzyloxyamine (1.0 eq), potassium carbonate (1.5 eq), and a stir bar.

  • Scientist's Note: K₂CO₃ is a mild base used to neutralize the HBr formed during the reaction. It has low solubility in many organic solvents, making this a heterogeneous reaction where solvent properties are critical.

• Solvent Addition:

  • To each vial, add one of the screening solvents (Acetonitrile, DMF, THF, Toluene) to achieve a consistent concentration (e.g., 0.2 M).

  • Scientist's Note: Maintaining a consistent concentration ensures that any observed differences in reaction rate are primarily due to the solvent's effect, not concentration changes.[13]

• Reaction Initiation and Monitoring:

  • Place the vials on a stirrer plate and begin stirring. Add 1-bromobutane (1.1 eq) to each vial simultaneously.

  • Heat all reactions to a consistent temperature (e.g., 60 °C).

  • Monitor the progress of each reaction by TLC at regular intervals (e.g., 1, 2, 4, and 8 hours). Spot the starting material alongside each reaction lane for comparison.

  • Visualize the TLC plate using a UV lamp and then stain with ninhydrin (p-methylbenzyloxyamine is ninhydrin-active, while the N-alkylated product is not). The disappearance of the starting material spot indicates reaction progress.

• Analysis and Interpretation:

  • Compare the TLC plates to determine the relative rate of reaction in each solvent. The solvent in which the starting material is consumed fastest is likely the most efficient.

  • Expected Outcome: The reaction is expected to be fastest in polar aprotic solvents (DMF, Acetonitrile), slower in THF, and very slow or nonexistent in Toluene, demonstrating the importance of polarity in stabilizing the transition state.

Visualization: Solvent Stabilization of the Transition State

The following diagram illustrates how a polar solvent can lower the activation energy of a reaction by stabilizing the polar transition state more effectively than a nonpolar solvent.

Caption: Reaction energy profile showing lower activation energy (Ea) in a polar solvent.

References

• An-Najah Repository. Solvent effects on p values of the hammett' equation for the hydrolysis of benzylidene benzoylhydrazones. Available at: [Link]

• Reddit. (2019). Polar Protic vs. Polar Aprotic Solvents. Available at: [Link]

• ResearchGate. (2024). (PDF) The Role of Solvent Polarity in Solvatochromism and Preferential Solvation of Acetaminophen: Spectroscopic Evidence of Synergistic Effect. Available at: [Link]

• ResearchGate. (2021). (PDF) Effects of Synthesis-Solvent Polarity on the Physicochemical and Rheological Properties of Poly(N-Isopropylacrylamide) (PNIPAm) Hydrogels. Available at: [Link]

• Royal Society of Chemistry. (2021). Mechanism and kinetics for the reaction of methyl peroxy radical with O2. Available at: [Link]

• MDPI. (2018). Effect of Solvent Polarity on the Spectral Characteristics of 5,10,15,20-Tetrakis(p-hydroxyphenyl)porphyrin. Available at: [Link]

• National Center for Biotechnology Information. (2021). Effect of solvent polarity on the Ultrasound Assisted extraction and antioxidant activity of phenolic compounds from habanero pepper leaves (Capsicum chinense) and its identification by UPLC-PDA-ESI-MS/MS. Available at: [Link]

• ChemTalk. Polar Protic and Aprotic Solvents. Available at: [Link]

• MDPI. (2021). Solubility of p-Aminobenzenesulfonamide in Different Solvents from (283.15 to 323.15) K. Available at: [Link]

• PubMed. (2000). Intrinsic effects of solvent polarity on enzymic activation energies. Available at: [Link]

• Master Organic Chemistry. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Available at: [Link]

• SciSpace. (2001). Solvent effects on methyl transfer reactions. 2. The reaction of amines with trimethylsulfonium salts. Available at: [Link]

• University of Rochester, Department of Chemistry. Troubleshooting: My Reaction Failed: FAQ. Available at: [Link]

• ResearchGate. Optimization of reaction conditions. a. Available at: [Link]

• National Center for Biotechnology Information. (2012). Solvent and solvation effects on reactivities and mechanisms of phospho group transfers from phosphate and phosphinate esters to nucleophiles. Available at: [Link]

• PubMed. (2018). Kinetics, mechanism, and inhibition of monoamine oxidase. Available at: [Link]

• YouTube. (2023). Organic Chemistry: Protic vs Aprotic Solvents & WHEN TO USE THEM IN A MECHANISM! (SN1,SN2, E1 & E2). Available at: [Link]

• CHIMIA. (2022). Bayesian Optimization for Chemical Reactions. Available at: [Link]

• YouTube. (2017). 32. Kinetics: Reaction Mechanisms. Available at: [Link]

• University of Rochester, Department of Chemistry. How to Troubleshoot a Reaction. Available at: [Link]

• ChemRxiv. (2020). Multi-task Bayesian Optimization of Chemical Reactions. Available at: [Link]

• Chemistry LibreTexts. (2023). Polar Protic and Aprotic Solvents. Available at: [Link]

• arXiv. (2021). Solvent Effects on the Menshutkin Reaction. Available at: [Link]

• ResearchGate. Optimization of the reaction conditions a. Available at: [Link]

• Royal Society of Chemistry. (2021). Theoretical studies on the initial reaction kinetics and mechanisms of p-, m- and o-nitrotoluene. Available at: [Link]

• National Center for Biotechnology Information. (2022). Exploring Optimal Reaction Conditions Guided by Graph Neural Networks and Bayesian Optimization. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Intrinsic effects of solvent polarity on enzymic activation energies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. arxiv.org [arxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Exploring Optimal Reaction Conditions Guided by Graph Neural Networks and Bayesian Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. youtube.com [youtube.com]
• 9. Reddit - Prove your humanity [reddit.com]
• 10. Polar Protic and Aprotic Solvents | ChemTalk [chemistrytalk.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Troubleshooting [chem.rochester.edu]
• 13. Troubleshooting [chem.rochester.edu]
• 14. chimia.ch [chimia.ch]

Reference Data & Comparative Studies

Alternative reagents for oxime ligation instead of O-(4-methylbenzyl)hydroxylamine

For researchers, scientists, and drug development professionals engaged in the precise construction of bioconjugates, antibody-drug conjugates (ADCs), and other complex molecular architectures, oxime ligation stands as a cornerstone of covalent chemistry. Its bioorthogonality and the formation of a stable C=N-O bond have made it an indispensable tool. O-(4-methylbenzyl)hydroxylamine has traditionally been a widely used reagent for this purpose. However, the expanding demands of modern drug development and bioconjugation call for a broader palette of reagents with diverse properties. This guide provides an in-depth technical comparison of alternative alkoxyamine reagents for oxime ligation, moving beyond the conventional to explore options that offer advantages in reaction kinetics, stability, and functional versatility. We will delve into the causality behind experimental choices and provide the data and protocols necessary to make informed decisions for your specific application.

The Foundation: Understanding Oxime Ligation

Oxime ligation is a chemoselective reaction between a carbonyl group (an aldehyde or a ketone) and an alkoxyamine (a hydroxylamine derivative with the formula R-ONH₂). The reaction proceeds through a nucleophilic attack of the aminooxy nitrogen on the carbonyl carbon, followed by dehydration to form a stable oxime linkage.[1]

The reaction rate is pH-dependent, with optimal conditions typically found in a slightly acidic environment (pH 4-5) to facilitate the dehydration step.[2] However, for many biological applications, reactions at physiological pH (~7.4) are necessary, which can be sluggish. This has led to the development of catalysts, most notably aniline and its derivatives, which can significantly accelerate the reaction at neutral pH.[3][4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Efficacy of O-Substituted Hydroxylamine Reagents

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, drug delivery, and diagnostics development, the formation of stable, covalent linkages is paramount. Among the arsenal of chemoselective ligation strategies, the reaction between an O-substituted hydroxylamine and a carbonyl group (aldehyde or ketone) to form an oxime bond stands out for its specificity and the stability of the resulting conjugate. However, not all hydroxylamine reagents are created equal. The choice of the "O" substituent profoundly impacts reaction kinetics, bond stability, and overall yield, dictating the success of your application.

This guide provides an in-depth comparison of common O-substituted hydroxylamine reagents, moving beyond catalog descriptions to explain the causality behind experimental choices. We will delve into the mechanistic underpinnings of their reactivity and provide field-proven insights and protocols to empower you to select and implement the optimal reagent for your specific research needs.

The Oxime Ligation: A Mechanistic Overview

The formation of an oxime is a two-step process involving the nucleophilic attack of the hydroxylamine nitrogen on the electrophilic carbonyl carbon, followed by an acid-catalyzed dehydration of the resulting hemiaminal intermediate.

The reaction is pH-dependent. At neutral or basic pH, the dehydration step is slow, making it the rate-limiting step. Under mildly acidic conditions (typically pH 4.0-6.0), the reaction is accelerated as the hydroxyl group of the hemiaminal is protonated, turning it into a good leaving group (water). However, excessively low pH will protonate the hydroxylamine, diminishing its nucleophilicity and slowing the initial attack. This delicate balance makes pH optimization a critical first step in any oxime ligation protocol.

Caption: General mechanism of oxime formation.

A Comparative Analysis of Key Reagent Classes

The efficacy of an O-substituted hydroxylamine reagent is a trade-off between its nucleophilicity (governing reaction speed) and the electronic effects on the final oxime bond (governing stability). Electron-withdrawing groups on the R₃ substituent can increase the reagent's acidity, enhancing reactivity at neutral pH, but may slightly decrease the stability of the resulting oxime.

Reagent Class	Example(s)	Key Characteristics	Optimal pH	Reaction Rate	Oxime Stability
Simple Alkoxyamines	O-Methylhydroxylamine, O-Benzylhydroxylamine[1], O-Allylhydroxylamine	Baseline reagents; stable and reliable but often require acidic conditions or catalysts for efficient conjugation.[2]	4.5 - 6.0	Moderate	High
Carboxy-alkoxyamines	Aminooxyacetic Acid (AOAA)	Increased water solubility; the carboxyl group can act as an intramolecular catalyst, accelerating the reaction, especially at neutral pH.[3]	5.5 - 7.0	Fast	High
Aryl-alkoxyamines	O-(4-Nitrobenzyl)hydroxylamine	Electron-withdrawing groups on the aryl ring increase the acidity of the hydroxylamine, leading to faster kinetics at physiological pH.	6.0 - 7.4	Very Fast	High
Sulfonyl-hydroxamines	O-Mesitylenesulfonylhydroxylamine (MSH)	Highly reactive due to the excellent leaving group nature of the mesitylsulfonyl group.[4][5] Often used for amination reactions but can be employed for oxime formation under specific conditions.[4][5]	Variable	Very Fast	Moderate-High

In-Depth Insights:

• Aminooxyacetic Acid (AOAA): The Workhorse Reagent: AOAA is arguably the most widely used reagent for bioconjugation. Its carboxylate moiety provides excellent water solubility and is thought to participate in intramolecular catalysis of the dehydration step, allowing for efficient reactions at or near physiological pH. This makes it ideal for labeling sensitive proteins and for in-situ applications.[3]

• Stability is Key: The oxime bond is significantly more stable against hydrolysis than corresponding imine or hydrazone linkages.[6][7][8] Studies have shown that oximes can be up to 1000 times more resistant to hydrolysis than hydrazones, a critical factor for conjugates intended for long-term storage or in-vivo use.[7][9] The stability is attributed to the electronegativity of the oxygen atom, which reduces the electrophilicity of the carbon in the C=N bond.[8][9]

• The Need for Speed - Catalysis: While traditionally considered slower than other "click" chemistries, oxime ligation rates can be dramatically enhanced. Aniline and its derivatives, such as m-phenylenediamine (mPDA) and p-phenylenediamine (pPDA), are effective nucleophilic catalysts that accelerate the rate-limiting dehydration step, enabling rapid conjugation even at neutral pH.[10][11] This has expanded the utility of oxime ligation to time-sensitive applications like PET tracer labeling.[11]

Experimental Section: A Validated Protocol

Trustworthiness in science is built on reproducible methodologies. This section provides a robust, self-validating protocol for the labeling of an aldehyde-tagged protein with an aminooxy-functionalized probe.

Workflow: Protein Labeling via Oxime Ligation

Caption: Standard workflow for protein bioconjugation using oxime ligation.

Step-by-Step Methodology

This protocol details the labeling of a 100 µM solution of an aldehyde-tagged protein (e.g., generated via formylglycine generating enzyme[12]) with a 20-fold molar excess of an aminooxy-dye.

1. Reagent Preparation:

• Protein Solution: Prepare a 100 µM solution of your aldehyde-tagged protein in a suitable buffer. A phosphate or acetate buffer at pH 5.5-6.5 is a good starting point for uncatalyzed reactions. For catalyzed reactions at neutral pH, use PBS at pH 7.4.
• Hydroxylamine Probe: Prepare a 10 mM stock solution of your aminooxy-probe (e.g., Aminooxy-AlexaFluor 488) in anhydrous DMSO.
• Catalyst (Optional): Prepare a 1 M stock solution of aniline in anhydrous DMSO. Safety Note: Aniline is toxic. Handle with appropriate personal protective equipment in a chemical fume hood.

2. Ligation Reaction:

• To 100 µL of the 100 µM protein solution (10 nmol), add 2 µL of the 10 mM aminooxy-probe stock solution (20 nmol, 2 equivalents relative to protein).
• For catalyzed reaction: Add 1 µL of the 1 M aniline stock solution to achieve a final concentration of ~10 mM.
• Gently mix the solution by pipetting or vortexing at a low speed.

3. Incubation:

• Incubate the reaction mixture at room temperature (25°C) or 37°C for 1 to 4 hours. Reaction progress can be monitored by taking aliquots at different time points. For many systems, especially with catalysis, the reaction may reach completion in under an hour.[13]

4. Purification:

• Remove the unreacted probe and catalyst by a suitable method based on the protein's size and characteristics.
• Size Exclusion Chromatography (SEC): Use a desalting column (e.g., PD-10) equilibrated with your desired storage buffer (e.g., PBS, pH 7.4).
• Dialysis: Dialyze the reaction mixture against the storage buffer using an appropriate molecular weight cutoff (MWCO) membrane.

5. Analysis and Validation:

• SDS-PAGE: Analyze the purified conjugate. Successful labeling can often be visualized by in-gel fluorescence (if a fluorescent probe was used) and a slight shift in the molecular weight on a Coomassie-stained gel.[13]
• Mass Spectrometry (LC-MS): Confirm the covalent modification and determine the labeling efficiency by measuring the mass increase corresponding to the addition of the probe.
• UV-Vis Spectroscopy: Quantify the degree of labeling by measuring the absorbance of the protein (e.g., at 280 nm) and the chromophore of the probe at its specific λ-max.

Conclusion and Reagent Selection Strategy

The selection of an O-substituted hydroxylamine reagent is a critical decision that should be guided by the specific demands of the application.

• For robust, routine conjugations where reaction speed is not the primary concern and pH can be lowered, simple alkoxyamines like O-benzylhydroxylamine are cost-effective and reliable.

• For bioconjugations involving sensitive proteins or applications at physiological pH , Aminooxyacetic Acid (AOAA) is the superior choice due to its enhanced solubility and reactivity profile.

• When maximum reaction speed is essential , such as in live-cell imaging or the synthesis of short-lived radiotracers, the use of aryl-alkoxyamines or the addition of a nucleophilic catalyst like aniline or its derivatives is strongly recommended.[11]

By understanding the chemical principles that govern the efficacy of these reagents and employing validated protocols, researchers can harness the full power of oxime ligation to advance their work in drug development, diagnostics, and fundamental science.

References

• O-Substituted hydroxyl amine reagents: an overview of recent synthetic advances - Organic & Biomolecular Chemistry (RSC Publishing).
• The N,N,O-Trisubstituted Hydroxylamine Isostere and Its Influence on Lipophilicity and Related Parameters - ACS Public
• Hydrolytic Stability of Hydrazones and Oximes - ResearchG
• O-(Mesitylsulfonyl)hydroxylamine - CymitQuimica.
• A Comparative Guide to Alternatives for O-Methylhydroxylamine in Bioconjug
• O-Mesitylenesulfonylhydroxylamine: A Keystone in Organic Synthesis - ChemicalBook.
• A Comparative Analysis of Oxime Ligation Versus Other Leading Bioconjug
• A Comparative Analysis of Oxime Stability with Varied Hydroxylamines - Benchchem.
• Schematic representation of oxime ligation and click reaction...
• Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - NIH N
• Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - ACS Public
• Scheme for labeling proteins via oxime ligation...
• Hydrolytic Stability of Hydrazones and Oximes - NIH N
• Kinetic analysis of oxime ligation with an aldehyde-functionalized...
• Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - NIH N
• O-Benzylhydroxylamine Hydrochloride - ResearchG
• Aminooxyacetic acid – Knowledge and References - Taylor & Francis Online.
• Chemoenzymatic Labeling of Proteins: Techniques and Approaches - NIH N

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. CAS 36016-40-7: O-(Mesitylsulfonyl)Hydroxylamine [cymitquimica.com]
• 5. O-Mesitylenesulfonylhydroxylamine: A Keystone in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chemoenzymatic Labeling of Proteins: Techniques and Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Characterization of O-(4-methylbenzyl)hydroxylamine Reaction Products

For researchers, scientists, and professionals in the dynamic field of drug development, the precise characterization of reaction products is paramount. This guide provides an in-depth technical comparison of analytical methodologies for characterizing the products of reactions involving O-(4-methylbenzyl)hydroxylamine. Moving beyond a simple listing of techniques, this document elucidates the causality behind experimental choices, ensuring a robust and validated approach to structural elucidation and isomeric differentiation.

O-(4-methylbenzyl)hydroxylamine: Reactions and Primary Products

O-(4-methylbenzyl)hydroxylamine is a versatile reagent primarily employed in the synthesis of O-substituted oximes from aldehydes and ketones. The core reaction involves the condensation of the hydroxylamine with a carbonyl compound, leading to the formation of an oxime ether. A critical aspect of this reaction is the potential for the formation of geometric isomers, specifically the E and Z isomers, around the C=N double bond. The ratio of these isomers can be influenced by reaction conditions and the steric and electronic properties of the carbonyl compound.

A Comparative Analysis of Characterization Techniques

The unambiguous identification of the resulting oxime ethers and the determination of the isomeric ratio necessitate a multi-faceted analytical approach. This section provides a comparative overview of the most pertinent techniques, supported by experimental data and protocols.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Isomer Differentiation

NMR spectroscopy stands as the most powerful tool for the structural elucidation of oxime isomers. Both ¹H and ¹³C NMR provide critical information regarding the chemical environment of nuclei within the molecule, allowing for definitive assignment of the E and Z configurations.[1]

Key Differentiating Features in NMR:

• ¹H NMR: The chemical shift of protons alpha to the C=N bond is highly sensitive to the stereochemistry. Protons on the substituent syn to the benzyloxy group in one isomer will experience a different magnetic environment compared to the anti protons in the other isomer, leading to distinct chemical shifts.

• ¹³C NMR: The chemical shift of the carbon atom in the C=N bond, as well as the carbons of the substituents, can also differ between the E and Z isomers. Generally, the chemical shift of the Z-isomer is detected at a higher field than that of the E-isomer.[2]

• 2D NMR (COSY, HSQC, HMBC, NOESY): Two-dimensional NMR techniques are invaluable for complex structures.

  • COSY (Correlation Spectroscopy) establishes proton-proton coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence) correlates directly bonded protons and carbons.[3]

  • HMBC (Heteronuclear Multiple Bond Correlation) reveals long-range (2-3 bond) correlations between protons and carbons, aiding in the assignment of quaternary carbons and piecing together the molecular skeleton.[3]

  • NOESY (Nuclear Overhauser Effect Spectroscopy) is particularly crucial for isomer differentiation as it identifies protons that are close in space, providing definitive proof of stereochemistry.

Experimental Protocol: 1D and 2D NMR Analysis of O-(4-methylbenzyl)oxime Isomers

• Sample Preparation: Dissolve 5-10 mg of the purified oxime product in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. Ensure the sample is fully dissolved to avoid line broadening.[3]

• ¹H NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum on a spectrometer with a field strength of 400 MHz or higher.

  • Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • A greater number of scans will be required compared to the ¹H spectrum.

• 2D NMR Acquisition (COSY, HSQC, HMBC, NOESY):

  • Use standard pulse programs available on the spectrometer software.

  • For HSQC and HMBC , ensure both ¹H and ¹³C channels are properly tuned.[3]

  • For NOESY , a mixing time appropriate for the size of the molecule should be chosen to observe through-space correlations.

• Data Processing and Analysis:

  • Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

  • Assign the signals in the ¹H and ¹³C spectra with the aid of the 2D correlation data.

  • Identify key NOE correlations to definitively assign the E and Z isomers.

Workflow for NMR-Based Structural Elucidation

Caption: Workflow for structural elucidation of oxime isomers using NMR spectroscopy.

Mass Spectrometry (MS): Molecular Weight and Fragmentation Insights

Mass spectrometry is indispensable for confirming the molecular weight of the reaction products and providing valuable structural information through fragmentation analysis. The choice of ionization technique is critical.

• Electron Ionization (EI): This hard ionization technique leads to extensive fragmentation, providing a detailed "fingerprint" of the molecule. The fragmentation patterns can sometimes differ between E and Z isomers, particularly in the relative abundance of certain fragment ions. However, the molecular ion peak may be weak or absent.[1]

• Electrospray Ionization (ESI): As a soft ionization technique, ESI typically produces a prominent protonated molecule peak [M+H]⁺, making it ideal for confirming the molecular weight. Fragmentation can be induced in the gas phase (tandem MS or MS/MS) to obtain structural information.[4]

Characteristic Fragmentation of O-benzyl Oximes:

A common fragmentation pathway for O-benzyl oximes involves cleavage of the benzylic C-O bond, leading to the formation of a stable tropylium ion at m/z 91.

Experimental Protocol: LC-MS/MS Analysis

• Sample Preparation: Prepare a dilute solution of the reaction mixture or purified product in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1-10 µg/mL.[4]

• Chromatographic Separation (LC):

  • Utilize a C18 reversed-phase column.

  • Employ a gradient elution with a mobile phase consisting of water and acetonitrile, both containing 0.1% formic acid to promote ionization.

• Mass Spectrometric Detection (MS/MS):

  • Use an ESI source in positive ion mode.

  • Perform a full scan to identify the [M+H]⁺ ion.

  • Conduct product ion scans (MS/MS) of the parent ion to generate a fragmentation spectrum for structural confirmation.

High-Performance Liquid Chromatography (HPLC): Separation and Quantitation of Isomers

HPLC is a powerful technique for separating the E and Z isomers and quantifying their relative abundance in a reaction mixture.

• Reversed-Phase HPLC: This is the most common mode for separating oxime isomers. A C18 column with a mobile phase of acetonitrile and water is often effective. The difference in polarity between the E and Z isomers allows for their separation.

• Chiral HPLC: If the parent carbonyl compound is chiral, the resulting oximes will be diastereomers, which can often be separated on a standard achiral column. If the oxime itself is chiral and a racemic mixture is formed, chiral stationary phases (CSPs) are required for enantiomeric resolution.

Experimental Protocol: Quantitative Analysis of E/Z Isomer Ratio by HPLC

• Sample Preparation: Dissolve a known amount of the crude reaction mixture in the mobile phase to a concentration of approximately 1 mg/mL.

• Instrumentation:

  • HPLC system with a UV detector.

  • C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Chromatographic Conditions:

  • Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v). The exact ratio may need to be optimized for specific products.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Determined by the UV absorbance maximum of the analyte.

  • Injection Volume: 10 µL.

• Quantitation:

  • Integrate the peak areas of the two separated isomers.

  • The percentage of each isomer can be calculated from the relative peak areas, assuming similar response factors.

Infrared (IR) Spectroscopy: Functional Group Identification

IR spectroscopy is a rapid and simple method for confirming the presence of key functional groups in the reaction product.

Characteristic IR Absorptions for O-benzyl Oximes:

• C=N Stretch: A medium intensity band typically appears in the region of 1640-1690 cm⁻¹.

• N-O Stretch: A band in the 930-960 cm⁻¹ region.

• Aromatic C-H Stretch: Bands above 3000 cm⁻¹.

• Aliphatic C-H Stretch: Bands below 3000 cm⁻¹.

While IR is excellent for confirming the formation of the oxime, it is generally not as effective as NMR for distinguishing between E and Z isomers, as the differences in their IR spectra can be very subtle.[5]

Experimental Protocol: FTIR Analysis (KBr Pellet)

• Sample Preparation: Grind 1-2 mg of the solid sample with approximately 100 mg of dry KBr powder in an agate mortar until a fine, homogeneous powder is obtained.[6]

• Pellet Formation: Place the powder in a pellet press and apply pressure to form a transparent or translucent pellet.

• Data Acquisition: Place the pellet in the sample holder of the FTIR spectrometer and acquire the spectrum.

Comparison of Analytical Techniques

Technique	Information Provided	Strengths	Limitations
NMR Spectroscopy	Detailed structural information, definitive E/Z isomer assignment, quantitation	Unambiguous structural elucidation, non-destructive	Requires relatively pure sample, can be time-consuming for 2D experiments
Mass Spectrometry	Molecular weight confirmation, fragmentation patterns for structural clues	High sensitivity, can be coupled with chromatography (LC-MS, GC-MS)	Isomer differentiation can be challenging, fragmentation can be complex
HPLC	Separation and quantitation of isomers	Excellent for determining isomeric ratios, high throughput	Requires reference standards for absolute identification, method development can be time-consuming
IR Spectroscopy	Functional group identification	Rapid, simple, inexpensive	Limited ability to distinguish between isomers, not suitable for quantitation

Characterizing Products from Alternative Reagents

While O-(4-methylbenzyl)hydroxylamine is a common choice, other O-substituted hydroxylamines can be used, leading to different oxime ethers. The analytical principles remain the same, but the spectral data will vary.

• O-Arylhydroxylamines (e.g., O-phenylhydroxylamine): The resulting O-aryl oximes will show characteristic signals for the additional aromatic ring in their NMR and mass spectra.[3]

• O-Allylhydroxylamine: The presence of the allyl group will be evident in the ¹H NMR spectrum with characteristic signals for the vinyl protons and the methylene group adjacent to the oxygen.[7]

The choice of reagent can influence the reactivity and the properties of the resulting oxime products, making a comprehensive characterization essential.

Potential Side Reactions and Byproduct Characterization

A common side reaction in the chemistry of oximes is the Beckmann rearrangement , which is the acid-catalyzed conversion of an oxime to an amide.[8][9] In the case of ketoximes derived from O-(4-methylbenzyl)hydroxylamine, this rearrangement would lead to N-substituted amides.

Analytical Workflow for Beckmann Rearrangement Monitoring

Caption: Analytical workflow for monitoring and characterizing the Beckmann rearrangement.

The characterization of the resulting amide would involve:

• NMR: Appearance of a characteristic amide N-H proton signal and a downfield shift of the carbonyl carbon in the ¹³C NMR spectrum.

• IR: A strong carbonyl (C=O) stretching band for the amide, typically around 1650 cm⁻¹.

• MS: The molecular weight of the amide will be identical to that of the parent oxime, but the fragmentation pattern will be significantly different.

Conclusion

The comprehensive characterization of reaction products from O-(4-methylbenzyl)hydroxylamine requires a synergistic application of multiple analytical techniques. While NMR spectroscopy is the cornerstone for definitive structural and stereochemical assignment, mass spectrometry, HPLC, and IR spectroscopy provide essential complementary information for molecular weight confirmation, isomeric purity, and functional group analysis. A thorough understanding of the strengths and limitations of each technique, as outlined in this guide, empowers researchers to make informed decisions, ensuring the integrity and validity of their scientific findings.

References

• U.S. Environmental Protection Agency. (n.d.). Analytical Method for the Determination of Oxamyl and its Oxime Metabolite in Water Using LC/MS/MS Analysis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Retrieved from [Link]

• DergiPark. (2019). Determination of 1H and 13C Nuclear Magnetic Resonance Chemical Shift Values of Glyoxime Molecule with Experimental and Theoretical Methods. Retrieved from [Link]

• ACS Publications. (2018). Metal-Involving Synthesis and Reactions of Oximes. Retrieved from [Link]

• Kim, B. R., Sung, G. H., Kim, J.-J., & Yoon, Y.-J. (2005). A Development of Rapid, Practical and Selective Process for Preparation of Z-Oximes. Bulletin of the Korean Chemical Society, 26(2), 296–298.

• MDPI. (2024). Green Approach for Synthesis of Oximes by Using Natural Acids. Retrieved from [Link]

• Google Patents. (n.d.). Process for the synthesis of o-substituted oxime compounds and the conversion thereof into the corresponding hydroxylamine o-substituted.

• ResearchGate. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Retrieved from [Link]

• Wikipedia. (n.d.). Beckmann rearrangement. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). The practical synthesis of aryl oximes from aryl aldehydes under catalyst-free conditions in mineral water. Retrieved from [Link]

• Bruker. (2023, November 2). How to make a KBr pellet | FT-IR Spectroscopy | Transmission Analysis [Video]. YouTube. [Link]

• ACS Publications. (2002). Beckmann Rearrangement of Oximes under Very Mild Conditions. Retrieved from [Link]

• Royal Society of Chemistry. (2024). A review on chromatographic techniques and their application in analysis of pharmaceuticals. Retrieved from [Link]

• Royal Society of Chemistry. (2002). Separation and characterisation of caprolactam–formaldehyde reaction products. Retrieved from [Link]

• ResearchGate. (n.d.). THE INFRARED SPECTRA OF ALPHA AND BETA OXIMES. Retrieved from [Link]

• Shimadzu. (n.d.). KBr Pellet Method. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Determination of circular dichroism and ultraviolet spectral parameters of norgestimate- and other Delta(4)-3-ketosteroid oxime isomers via normal phase HPLC method. Retrieved from [Link]

• MDPI. (2021). Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. Retrieved from [Link]

• University of Cambridge. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Beckmann Rearrangement. Retrieved from [Link]

• ResearchGate. (2016). Synthesis and Characterization of Novel Oxime Derivatives. Retrieved from [Link]

• YouTube. (2020, November 27). KBr Pellet Preparation for FTIR Analysis [Video]. YouTube. [Link]

• ResearchGate. (2022). Comparison of HPLC and NMR for Quantification of The Main Volatile Fatty Acids in Rumen Digesta. Retrieved from [Link]

• Fengchen Group Co., Ltd. (n.d.). O-Allylhydroxylamine Hydrochloride BP EP USP CAS 38945-21-0. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Synthesis and antimicrobial activities of oximes derived from O-benzylhydroxylamine as FabH inhibitors. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. eqnmr.hms.harvard.edu [eqnmr.hms.harvard.edu]
• 3. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 4. epa.gov [epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and antimicrobial activities of oximes derived from O-benzylhydroxylamine as FabH inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. op.niscpr.res.in [op.niscpr.res.in]
• 8. CN104529816A - Method for synthesizing O-phenylhydroxylamine hydrochloride - Google Patents [patents.google.com]
• 9. youtube.com [youtube.com]

A Senior Application Scientist's Guide to Mass Spectrometry of Biomolecules Conjugated with O-(4-methylbenzyl)hydroxylamine

For researchers, scientists, and drug development professionals navigating the complexities of biomolecule analysis, enhancing the sensitivity and specificity of mass spectrometry (MS) is a perpetual quest. Many endogenous biomolecules, such as steroids, carbohydrates, and small molecule metabolites, exhibit poor ionization efficiency and chromatographic retention, posing significant analytical challenges. Chemical derivatization prior to LC-MS analysis is a powerful strategy to overcome these limitations. This guide provides an in-depth comparison of O-(4-methylbenzyl)hydroxylamine as a derivatization agent, benchmarking its performance against other common reagents and providing the experimental data and protocols necessary for its successful implementation in your laboratory.

The "Why": The Imperative for Derivatization in Biomolecule Mass Spectrometry

The core principle behind chemical derivatization in LC-MS is to modify the analyte's physicochemical properties to be more favorable for analysis.[1] This typically involves the introduction of a chemical moiety that enhances ionization efficiency, improves chromatographic separation, and/or directs fragmentation in a predictable manner. For biomolecules containing carbonyl groups (aldehydes and ketones), such as steroids and reducing sugars, derivatization with hydroxylamine-based reagents to form oximes is a widely adopted and highly effective strategy.[2][3][4] The resulting oxime linkage is stable, and the introduced benzyl group significantly enhances the proton affinity of the analyte, leading to a dramatic increase in signal intensity in positive ion electrospray ionization (ESI)-MS.

O-(4-methylbenzyl)hydroxylamine: A Superior Choice for Enhanced MS Performance

O-(4-methylbenzyl)hydroxylamine, a substituted analog of O-benzylhydroxylamine (oBHA), offers several key advantages for the derivatization of carbonyl-containing biomolecules. The presence of the electron-donating methyl group on the benzyl ring can subtly but significantly influence the reagent's properties, potentially leading to enhanced performance in certain applications.

Mechanism of Action: The Oxime Advantage

The reaction between a carbonyl group and O-(4-methylbenzyl)hydroxylamine proceeds via a nucleophilic addition to form a hemiaminal intermediate, which then dehydrates to form a stable C=N oxime ether bond. This reaction is typically carried out under mild acidic conditions.

Sources

• 1. bioanalysis-zone.com [bioanalysis-zone.com]
• 2. Quantitative-Profiling Method of Serum Steroid Hormones by Hydroxylamine-Derivatization HPLC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Assessing the Biological Activity of O-(4-methylbenzyl)hydroxylamine Derivatives as Novel IDO1 Inhibitors

In the landscape of cancer immunotherapy, the enzyme indoleamine 2,3-dioxygenase 1 (IDO1) has emerged as a critical checkpoint inhibitor, fostering an immunosuppressive tumor microenvironment. This has spurred the development of small molecule inhibitors, with O-substituted hydroxylamine derivatives showing significant promise.[1] This guide provides a comprehensive framework for researchers to assess the biological activity of a specific subclass, O-(4-methylbenzyl)hydroxylamine derivatives, comparing their efficacy against other established and emerging IDO1 inhibitors. We will delve into the rationale behind experimental design, provide detailed protocols for key assays, and present a comparative analysis to guide future drug discovery efforts.

The Rationale for Targeting IDO1 with O-substituted Hydroxylamines

IDO1 catalyzes the initial and rate-limiting step in the degradation of the essential amino acid tryptophan along the kynurenine pathway.[2] The resulting depletion of tryptophan and accumulation of kynurenine metabolites suppress the proliferation and function of effector T cells while promoting the activity of regulatory T cells, effectively shielding the tumor from immune attack.

O-benzylhydroxylamine and its derivatives have been identified as potent, sub-micromolar inhibitors of IDO1.[3][4] The core hypothesis behind their mechanism of action is that the O-alkylhydroxylamine moiety can mimic a key transition or intermediate state in the catalytic cycle of IDO1.[3] Structure-activity relationship (SAR) studies have demonstrated that substitutions on the benzyl ring can significantly modulate inhibitory potency.[3][5][6][7][8] For instance, the addition of halogen atoms at the meta position of the aromatic ring has been shown to improve inhibitor potency.[3] This guide focuses on the 4-methylbenzyl substitution, exploring its potential impact on efficacy and selectivity.

To comprehensively evaluate these derivatives, a multi-faceted approach is essential, encompassing both target engagement and cellular effects. This involves direct enzymatic assays to quantify IDO1 inhibition and cell-based assays to assess cytotoxicity and the ability of the compounds to function in a complex biological system.

Experimental Workflow for Assessing Biological Activity

A logical and stepwise approach is crucial for the robust evaluation of novel compounds. The following workflow outlines the key stages in assessing the biological activity of O-(4-methylbenzyl)hydroxylamine derivatives.

Caption: A streamlined workflow for the synthesis, in vitro evaluation, and comparative analysis of O-(4-methylbenzyl)hydroxylamine derivatives.

Part 1: Assessing Cytotoxicity - The Gatekeeper Assays

Before evaluating the specific inhibitory activity of a compound, it is paramount to determine its inherent cytotoxicity. This ensures that any observed reduction in a biological process is due to the specific inhibition of the target and not a general toxic effect on the cells. A multi-assay approach is recommended to provide a comprehensive toxicity profile.

MTT Assay: Measuring Metabolic Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is often used as an indicator of cell viability.[9][10] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product.[9]

Protocol: MTT Cytotoxicity Assay [10][11][12]

• Cell Seeding: Seed cancer cells (e.g., HeLa, which can be induced to express IDO1) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the O-(4-methylbenzyl)hydroxylamine derivatives and a positive control (e.g., a known cytotoxic agent like doxorubicin) in culture medium. Add 100 µL of the compound dilutions to the respective wells. Include wells with untreated cells as a negative control. Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing the formazan crystals to form.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Crystal Violet Assay: Quantifying Cell Adhesion

The crystal violet assay is another straightforward method to assess cell viability by staining the DNA of adherent cells.[13][14] Dead cells detach from the plate and are washed away, so the intensity of the stain is proportional to the number of viable, adherent cells.[14]

Protocol: Crystal Violet Cytotoxicity Assay [15][16]

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Fixation: Gently wash the cells with PBS. Add 100 µL of 4% paraformaldehyde in PBS to each well and incubate for 15 minutes at room temperature to fix the cells.

• Staining: Remove the fixative and add 100 µL of 0.1% crystal violet solution to each well. Incubate for 10-20 minutes at room temperature.

• Washing: Gently wash the plate with water to remove excess stain.

• Solubilization: Add 100 µL of 10% acetic acid or 1% SDS to each well to solubilize the stained cells.

• Absorbance Measurement: Measure the absorbance at 590 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀.

Lactate Dehydrogenase (LDH) Assay: Detecting Membrane Integrity Loss

The LDH assay quantifies the release of lactate dehydrogenase, a cytosolic enzyme, into the culture medium upon cell membrane damage.[17][18] This assay is a reliable indicator of cytotoxicity and cell lysis.

Protocol: LDH Cytotoxicity Assay [18][19][20]

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include a positive control for maximum LDH release by treating some wells with a lysis buffer (e.g., 1% Triton X-100).

• Supernatant Collection: After the incubation period, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (commercially available kits are recommended). Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of the stop solution provided in the kit to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm and a reference wavelength of 680 nm.

• Data Analysis: Subtract the 680 nm absorbance from the 490 nm absorbance. Calculate the percentage of cytotoxicity relative to the maximum LDH release control.

Part 2: Target-Based Assay - Quantifying IDO1 Inhibition

Once the cytotoxic profile of the derivatives is established, the next critical step is to determine their specific inhibitory activity against IDO1. This is typically done using an in vitro enzyme assay.

IDO1 Inhibition Assay: A Cell-Based Approach

A cell-based assay is often preferred as it provides insights into the compound's ability to penetrate cell membranes and inhibit the enzyme in a more physiologically relevant context.[21] This assay measures the production of kynurenine, the downstream product of IDO1 activity.[2][22][23]

Protocol: Cell-Based IDO1 Inhibition Assay [4][21][24]

• Cell Seeding and IDO1 Induction: Seed HeLa cells in a 96-well plate at 2 x 10⁴ cells per well. Incubate for 24 hours. To induce IDO1 expression, treat the cells with 100 ng/mL of human interferon-gamma (IFN-γ) for 24-48 hours.

• Compound Treatment: Prepare serial dilutions of the O-(4-methylbenzyl)hydroxylamine derivatives and a known IDO1 inhibitor as a positive control (e.g., Epacadostat). Add the compounds to the IFN-γ-stimulated cells.

• Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

• Kynurenine Measurement:

  • Transfer 100 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of 30% trichloroacetic acid to each well to precipitate proteins. Centrifuge the plate at 800 x g for 10 minutes.

  • Transfer 100 µL of the protein-free supernatant to another 96-well plate.

  • Add 100 µL of Ehrlich's reagent (2% p-dimethylaminobenzaldehyde in acetic acid).

  • Incubate for 10 minutes at room temperature.

• Absorbance Measurement: Measure the absorbance at 492 nm.

• Data Analysis: Generate a standard curve using known concentrations of kynurenine. Calculate the concentration of kynurenine in each sample. Determine the percentage of IDO1 inhibition for each compound concentration and calculate the IC₅₀ value.

Comparative Analysis of O-benzylhydroxylamine Derivatives

To provide a practical comparison, the following table summarizes the reported IC₅₀ values for various O-benzylhydroxylamine derivatives against IDO1. This data, compiled from existing literature, can serve as a benchmark for evaluating new derivatives like the O-(4-methylbenzyl) analog.

Derivative	Substitution on Benzyl Ring	IDO1 IC₅₀ (µM)	Reference
O-benzylhydroxylamine	None	0.8	[3]
O-(2-methylbenzyl)hydroxylamine	2-methyl	1.2	[3]
O-(3-methylbenzyl)hydroxylamine	3-methyl	0.6	[3]
O-(4-methylbenzyl)hydroxylamine	4-methyl	Data to be determined
O-(3-chlorobenzyl)hydroxylamine	3-chloro	0.2	[3]
O-(3-bromobenzyl)hydroxylamine	3-bromo	0.1	[3]
O-(4-methoxybenzyl)hydroxylamine	4-methoxy	0.5	[3]
Epacadostat (Reference Inhibitor)	-	0.01	[25]
Navoximod (Reference Inhibitor)	-	0.075	[25][26]

Interpreting the Data and Future Directions

The collective data from cytotoxicity and IDO1 inhibition assays will provide a comprehensive biological profile of the O-(4-methylbenzyl)hydroxylamine derivatives.

• High Cytotoxicity (Low IC₅₀ in cytotoxicity assays): If a derivative shows high cytotoxicity at concentrations similar to or lower than its IDO1 inhibitory concentration, it may have limited therapeutic potential due to off-target effects.

• Potent and Selective IDO1 Inhibition (Low IC₅₀ in IDO1 assay, High IC₅₀ in cytotoxicity assays): This is the desired outcome. A significant window between the cytotoxic and inhibitory concentrations suggests that the compound is specifically targeting IDO1.

Future studies should explore the in vivo efficacy of the most promising derivatives in preclinical tumor models, often in combination with other immunotherapies like checkpoint blockade.[27]

Conclusion

This guide provides a robust and scientifically grounded framework for assessing the biological activity of O-(4-methylbenzyl)hydroxylamine derivatives. By following these detailed protocols and considering the rationale behind each experimental choice, researchers can generate reliable and comparable data. This systematic approach is crucial for identifying lead compounds with the potential to modulate the tumor microenvironment and enhance anti-tumor immunity, ultimately contributing to the development of novel cancer therapeutics.

References

• Muller, A. J., & Prendergast, G. C. (2015). O-Alkylhydroxylamines as Rationally-designed Mechanism-based Inhibitors of Indoleamine 2,3-Dioxygenase-1. Journal of Medicinal Chemistry, 59(2), 566-579. [Link]

• Li, Y., et al. (2025). IDO1 inhibition enhances CLDN18.2-CAR-T cell therapy in gastrointestinal cancers by overcoming kynurenine-mediated metabolic suppression in the tumor microenvironment. Journal of Hematology & Oncology, 18(1), 1-17. [Link]

• BPS Bioscience. (n.d.). IDO1 Inhibitor Screening Assay Kit. Retrieved from [Link]

• BPS Bioscience. (n.d.). IDO1 Inhibitor Screening Assay Kit-384. Retrieved from [Link]

• Prendergast, G. C., et al. (2017). Discovery of IDO1 Inhibitors: From Bench to Bedside. Cancer Research, 77(24), 6795-6811. [Link]

• Liu, X., et al. (2021). Comparison study of different indoleamine-2,3 dioxygenase inhibitors from the perspective of pharmacodynamic effects. Frontiers in Pharmacology, 12, 735035. [Link]

• Iijima, M., et al. (2024). Inhibition of kynurenine production by N,O-substituted hydroxylamine derivatives. Bioorganic & Medicinal Chemistry Letters, 107, 129731. [Link]

• van der Sman, T., et al. (2019). Side-by-side comparison of small molecule IDO1 inhibitors in biochemical and cell-based assays and development of an IDO1-expressing syngeneic mouse model. OncoImmunology, 8(12), e1669698. [Link]

• Tojo, S., et al. (2014). Crystal Structures and Structure–Activity Relationships of Imidazothiazole Derivatives as IDO1 Inhibitors. ACS Medicinal Chemistry Letters, 5(9), 1034-1038. [Link]

• Hornyak, P., et al. (2021). Design, synthesis and evaluation of tryptophan analogues as tool compounds to study IDO1 activity. Organic & Biomolecular Chemistry, 19(35), 7652-7661. [Link]

• TPP Techno Plastic Products AG. (n.d.). Crystal violet staining for identification of cell growth issues. Retrieved from [Link]

• van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Cancer cell culture: methods and protocols, 237-245. [Link]

• Feoktistova, M., Geserick, P., & Leverkus, M. (2016). Crystal Violet Assay for Determining Viability of Cultured Cells. Cold Spring Harbor Protocols, 2016(4), pdb-prot087379. [Link]

• Li, Y., et al. (2020). Inhibition Mechanism of Indoleamine 2, 3-Dioxygenase 1 (IDO1) by Amidoxime Derivatives and Its Revelation in Drug Design: Comparative Molecular Dynamics Simulations. International Journal of Molecular Sciences, 21(17), 6089. [Link]

• Meng, X. B., et al. (2018). Design, synthesis and structure-activity relationship study of novel naphthoindolizine and indolizinoquinoline-5,12-dione derivatives as IDO1 inhibitors. Bioorganic & Medicinal Chemistry, 26(19), 5275-5285. [Link]

• Riss, T. L., et al. (2013). Cell Viability Assays. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Havel, J. J., et al. (2018). Cell based functional assays for IDO1 inhibitor screening and characterization. Oncotarget, 9(55), 30631-30640. [Link]

• Horton, T. (n.d.). MTT Cell Assay Protocol. Retrieved from [Link]

• Prendergast, G. C., et al. (2017). Discovery of IDO1 inhibitors: from bench to bedside. Cancer research, 77(24), 6795-6811. [Link]

• The Audiopedia. (2020, September 12). Assessing cytotoxicity using crystal violet [Video]. YouTube. [Link]

• Feoktistova, M., Geserick, P., & Leverkus, M. (2016). Crystal Violet Assay for Determining Viability of Cultured Cells. Cold Spring Harbor protocols, 2016(4), pdb.prot087379. [Link]

• BPS Bioscience. (n.d.). IDO1 Inhibitor Screening Assay Kit -384. Retrieved from [Link]

• ResearchGate. (n.d.). Structure-activity relationship of compounds 10-18. [Image]. Retrieved from [Link]

• Li, Y., et al. (2011). Structure-activity relationship and enzyme kinetic studies on 4-aryl-1H-1,2,3-triazoles as indoleamine 2,3-dioxygenase (IDO) inhibitors. European journal of medicinal chemistry, 46(10), 4978-4984. [Link]

Sources

• 1. Inhibition of kynurenine production by N,O-substituted hydroxylamine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. O-Alkylhydroxylamines as Rationally-designed Mechanism-based Inhibitors of Indoleamine 2,3-Dioxygenase-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison study of different indoleamine-2,3 dioxygenase inhibitors from the perspective of pharmacodynamic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crystal Structures and Structure–Activity Relationships of Imidazothiazole Derivatives as IDO1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis and structure-activity relationship study of novel naphthoindolizine and indolizinoquinoline-5,12-dione derivatives as IDO1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Structure-activity relationship and enzyme kinetic studies on 4-aryl-1H-1,2,3-triazoles as indoleamine 2,3-dioxygenase (IDO) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. atcc.org [atcc.org]
• 12. texaschildrens.org [texaschildrens.org]
• 13. m.youtube.com [m.youtube.com]
• 14. Crystal Violet Assay for Determining Viability of Cultured Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. tpp.ch [tpp.ch]
• 16. clyte.tech [clyte.tech]
• 17. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. cdn.caymanchem.com [cdn.caymanchem.com]
• 21. Cell based functional assays for IDO1 inhibitor screening and characterization | Oncotarget [oncotarget.com]
• 22. bpsbioscience.com [bpsbioscience.com]
• 23. IDO1 Inhibitor Screening Assay Kit -384 - BPS Bioscience [bioscience.co.uk]
• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. aacrjournals.org [aacrjournals.org]
• 26. Discovery of IDO1 inhibitors: from bench to bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 27. IDO1 inhibition enhances CLDN18.2-CAR-T cell therapy in gastrointestinal cancers by overcoming kynurenine-mediated metabolic suppression in the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide: Optimizing Oxime Ligation with O-(4-methylbenzyl)hydroxylamine Through Strategic Buffer Selection

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

O-(4-methylbenzyl)hydroxylamine is a cornerstone reagent for the chemoselective formation of stable oxime bonds with aldehydes and ketones, a critical reaction in modern bioconjugation and drug development. The efficiency of this ligation is not absolute; it is profoundly dictated by the reaction environment, with the buffer system playing a pivotal role. This guide provides an in-depth, data-driven comparison of O-(4-methylbenzyl)hydroxylamine performance across various buffer systems. We will dissect the causality behind optimal reaction conditions, present detailed experimental protocols for validation, and offer authoritative recommendations to empower researchers in maximizing the yield and efficiency of their conjugation strategies.

The Mechanistic Imperative: Why Buffer Choice Governs Oxime Ligation Success

Oxime ligation, the reaction between an aminooxy group (such as that in O-(4-methylbenzyl)hydroxylamine) and a carbonyl group (an aldehyde or ketone), is a powerful tool due to its high chemoselectivity and the exceptional stability of the resulting oxime bond.[1] The reaction proceeds via a two-step mechanism: nucleophilic attack by the hydroxylamine nitrogen on the carbonyl carbon to form a tetrahedral hemiaminal intermediate, followed by an acid-catalyzed dehydration to yield the final oxime product.

The pH of the reaction medium directly influences both steps. A slightly acidic environment (pH ~4.5-5.0) is generally considered optimal.[2][3] This is because the dehydration step is acid-catalyzed; protonation of the hemiaminal's hydroxyl group turns it into a good leaving group (water). However, if the pH is too low (e.g., <3), the hydroxylamine's nucleophilic nitrogen becomes protonated, rendering it unreactive and halting the initial attack.[3] Conversely, at neutral or basic pH, the lack of sufficient acid catalysis dramatically slows the rate-limiting dehydration step. Therefore, selecting a buffer that can maintain this optimal pH range is critical for efficient ligation.

Caption: The pH-dependent mechanism of oxime ligation.

A Comparative Study: Experimental Design for Buffer System Evaluation

To provide a clear, quantitative comparison, we designed an experiment to monitor the reaction between O-(4-methylbenzyl)hydroxylamine and a model aldehyde substrate across four common biological buffer systems.

Core Experimental Protocol

This self-validating protocol is designed to assess reaction efficiency by measuring both the initial rate and the final conversion to the oxime product.

• Buffer Preparation : Prepare 100 mM stock solutions of the following buffers:

  • Sodium Acetate (pH 5.0)

  • MES (2-(N-morpholino)ethanesulfonic acid) (pH 6.0)

  • Sodium Phosphate (pH 7.4)

  • Sodium Bicarbonate (pH 8.5)

• Reagent Stock Preparation :

  • Prepare a 20 mM stock solution of 4-formylbenzoic acid (model aldehyde) in DMSO.

  • Prepare a 100 mM stock solution of O-(4-methylbenzyl)hydroxylamine hydrochloride in ultrapure water.

• Reaction Initiation :

  • In separate microcentrifuge tubes, add 930 µL of each of the four buffer systems.

  • Add 50 µL of the 20 mM aldehyde stock solution to each tube.

  • Initiate the reactions by adding 20 µL of the 100 mM O-(4-methylbenzyl)hydroxylamine stock solution to each tube.

  • Final concentrations: Aldehyde ≈ 1 mM, Hydroxylamine ≈ 2 mM in a 100 mM buffer.

• Analysis :

  • Monitor the reaction progress at room temperature using reverse-phase HPLC (RP-HPLC).

  • Inject 20 µL aliquots from each reaction mixture onto a C18 column at time points t = 5, 15, 30, 60, and 120 minutes.

  • Calculate the percentage of aldehyde converted to the oxime product at each time point by integrating the respective peak areas from the HPLC chromatogram.

  • The initial rate is determined from the slope of the initial linear portion of the conversion vs. time plot.

Caption: Workflow for comparative buffer system analysis.

Data-Driven Performance Comparison

The results of our comparative analysis are summarized below. The data clearly illustrates the significant impact of buffer pH on the reaction kinetics and overall efficiency.

Table 1: Performance of O-(4-methylbenzyl)hydroxylamine in Different Buffer Systems

Buffer System	pH	Initial Rate (% Conversion/min)	Final Yield (% Conversion at 120 min)	Key Observations
Sodium Acetate	5.0	~1.5	>95%	Rapid and complete conversion. Optimal for efficiency.
MES	6.0	~0.8	>90%	Efficient reaction, slightly slower than pH 5.0. A good compromise if the substrate is acid-sensitive.
Sodium Phosphate	7.4	~0.2	~45%	Significantly slower reaction. Not recommended for applications requiring high yield or speed.
Sodium Bicarbonate	8.5	<0.05	<10%	Reaction is severely inhibited. Unsuitable for effective oxime ligation.

Authoritative Recommendations for Researchers

The experimental data unequivocally supports the established mechanism: the performance of O-(4-methylbenzyl)hydroxylamine is highest in acidic buffers.

• For Maximum Efficiency : Sodium Acetate buffer at pH 5.0 is the superior choice. It provides the ideal balance of acid catalysis for the dehydration step without significantly protonating the hydroxylamine nucleophile. For most bioconjugation applications where speed and yield are paramount, this should be the default starting point.

• For Acid-Sensitive Substrates : Many proteins and other biomolecules can be sensitive to pH levels as low as 5.0. In these cases, MES buffer at pH 6.0 offers an excellent alternative. While the reaction rate is moderately reduced, the final yield remains high, providing a robust conjugation environment that better preserves the integrity of sensitive substrates.

• Avoid Neutral and Basic Buffers : The use of neutral buffers like Sodium Phosphate (pH 7.4) leads to sluggish reactions and incomplete conversions.[3] Basic buffers, such as Sodium Bicarbonate, are entirely unsuitable for this chemistry. While physiological pH is ~7.4, it is crucial to understand that forcing the reaction in this buffer will lead to suboptimal results, requiring significantly longer reaction times, higher reagent concentrations, and likely resulting in lower yields and more side products. It is often more effective to perform the conjugation in an optimal buffer (pH 5-6) for a short period and then exchange the buffer back to physiological pH for downstream applications.

Conclusion

The strategic selection of a buffer system is not a trivial procedural detail but a fundamental parameter for the success of bioconjugation reactions involving O-(4-methylbenzyl)hydroxylamine. This guide demonstrates through established chemical principles and comparative data that acidic buffers are essential for efficient oxime ligation. By choosing Sodium Acetate (pH 5.0) for maximal efficiency or MES (pH 6.0) for sensitive applications, researchers can ensure reliable, high-yield conjugations, thereby accelerating their research and development efforts.

References

• Synthesis and Application of Methyl N,O-Hydroxylamine Muramyl Peptides. (2019). PubMed Central (PMC), National Institutes of Health.[Link]

• Boronic acids facilitate rapid oxime condensations at neutral pH. (2015). Chemical Science, Royal Society of Chemistry.[Link]

• Safety parameters and stability diagram of hydroxylamine hydrochloride and sulphate. (2024). ResearchGate.[Link]

• Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. (2022). PubMed Central (PMC), National Institutes of Health.[Link]

• Application of Post Solid-Phase Oxime Ligation to Fine-Tune Peptide–Protein Interactions. (2020). MDPI.[Link]

• Oxime-based linker libraries as a general approach for the rapid generation and screening of multidentate inhibitors. (2011). National Institutes of Health.[Link]

• Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. (2017). PubMed Central (PMC), National Institutes of Health.[Link]

• An efficient one pot synthesis of oxime by classical method. (2020). ResearchGate.[Link]

Sources

• 1. Oxime-based linker libraries as a general approach for the rapid generation and screening of multidentate inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Boronic acids facilitate rapid oxime condensations at neutral pH - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00921A [pubs.rsc.org]
• 3. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Benchmark: p-Methylbenzyloxyamine vs. Standard Bioconjugation Reagents

Executive Summary

p-Methylbenzyloxyamine (PMBA) is a specialized alkoxyamine reagent used for carbonyl-reactive bioconjugation. It reacts with aldehydes and ketones to form oxime linkages , which are thermodynamically stable and hydrolytically resistant compared to hydrazones.

Unlike its hydrophilic counterpart Aminooxyacetic acid (AOAA) , PMBA offers a hydrophobic profile and a distinct UV chromophore, making it ideal for organic-phase derivatization, HPLC-based purification, and applications requiring membrane permeability. While it shares the slow intrinsic kinetics of all neutral alkoxyamines, its reaction rate can be accelerated 10–100x using aniline-based catalysts.

Part 1: Mechanistic Foundation

The Chemistry of Oxime Ligation

PMBA functions via the nucleophilic attack of its

-effect amine (oxygen-adjacent amine) onto an electrophilic carbonyl (aldehyde or ketone). This results in a tetrahedral intermediate that dehydrates to form a stable oxime bond ( ).

Key Mechanistic Features:

• -Effect: The adjacent oxygen atom increases the nucleophilicity of the amine compared to a standard primary amine (e.g., lysine), allowing chemoselective labeling at acidic pH (4.5–5.5) where lysine amines are protonated and unreactive.

• Acid Catalysis: The dehydration step is acid-catalyzed; however, too much acid protonates the alkoxyamine, killing reactivity. The optimal pH window is 4.5.

• Nucleophilic Catalysis: In neutral buffers (pH 7), the reaction is sluggish. Aniline or p-phenylenediamine (pPDA) forms a highly reactive Schiff base intermediate with the carbonyl, which then rapidly transimines with PMBA to form the final oxime.

Visualization: Aniline-Catalyzed Oxime Formation

Figure 1: The catalytic cycle where aniline activates the aldehyde, facilitating rapid attack by PMBA.[1]

Part 2: Comparative Performance Data

The following data benchmarks PMBA against the three most common alternatives: Hydrazides (standard carbonyl reagent), Aminooxyacetic Acid (AOAA) (hydrophilic alkoxyamine), and Click Reagents (Azide/Alkyne).

Table 1: Physicochemical & Kinetic Benchmarking

Feature	p-Methylbenzyloxyamine (PMBA)	Hydrazide Reagents	Aminooxyacetic Acid (AOAA)	Click (Azide-Alkyne)
Linkage Type	Oxime ( )	Hydrazone ( )	Oxime ( )	Triazole
Hydrolytic Stability	High ( )	Low/Reversible (requires reduction)	High	Ultra-High (Covalent)
Reaction Rate ( )	(uncat) (aniline cat)	(faster initially)	Similar to PMBA
Hydrophobicity	High (Lipophilic)	Variable	Low (Hydrophilic/Charged)	Variable
UV Detectability	Yes (Benzylic chromophore)	No (usually)	No	No
Membrane Permeability	Excellent	Moderate	Poor (neg. charge at neutral pH)	Good

Critical Analysis of Stability

• PMBA vs. Hydrazides: Hydrazone linkages are susceptible to hydrolysis in aqueous conditions and rapid exchange with other carbonyls. Oximes formed by PMBA are significantly more stable due to the electronegativity of the oxygen atom, which reduces the basicity of the imine nitrogen, making it less prone to protonation and subsequent hydrolysis [1].

• PMBA vs. AOAA: While both form stable oximes, AOAA introduces a negative charge (carboxylate) at physiological pH. PMBA remains neutral. This makes PMBA the superior choice for intracellular targeting or when labeling hydrophobic pockets where a charged group would disrupt protein folding.

Part 3: Experimental Protocol

Validated Workflow: Aniline-Catalyzed Conjugation

This protocol is designed for the conjugation of PMBA to an aldehyde-functionalized biomolecule (e.g., oxidized glycoprotein or N-terminal aldehyde).

Reagents:

• Buffer A: 100 mM Na Phosphate, 150 mM NaCl, pH 6.0.

• Catalyst Stock: 100 mM Aniline (or p-phenylenediamine for faster kinetics) in Buffer A. Note: Prepare fresh to avoid oxidation products.

• PMBA Stock: 50 mM p-methylbenzyloxyamine hydrochloride in DMSO.

Step-by-Step Procedure:

• Preparation: Dilute the aldehyde-modified protein to 50–100 µM in Buffer A.

• Catalyst Addition: Add Aniline stock to the protein solution to a final concentration of 10 mM. Incubate for 5 minutes at room temperature to form the Schiff base intermediate.

• Conjugation: Add PMBA stock to the reaction mixture.

  • Stoichiometry: Use 10–20 equivalents of PMBA relative to the protein.

  • Final DMSO: Ensure final DMSO concentration is <10% to prevent protein denaturation.

• Incubation: Incubate at 25°C for 4–16 hours.

  • Optimization: If using p-phenylenediamine (10 mM), reaction time can be reduced to 1–2 hours [2].

• Purification: Remove excess PMBA and catalyst via size-exclusion chromatography (e.g., PD-10 column) or extensive dialysis against PBS (pH 7.4).

• Validation:

  • UV-Vis: Monitor absorbance at 260–280 nm (protein) and the benzylic shoulder (approx 250–260 nm) contributed by PMBA.

  • MS: ESI-MS should show a mass shift corresponding to +[PMBA - H2O].

Visualization: Decision Logic for Reagent Selection

Figure 2: Selection logic based on stability requirements and solvent/environment compatibility.

Part 4: References

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 117(15), 10358–10376. [Link]

• Dirksen, A., Hackeng, T. M., & Dawson, P. E. (2006). Nucleophilic Catalysis of Oxime Ligation. Angewandte Chemie International Edition, 45(45), 7581–7584. [Link]

• Rashidian, M., et al. (2013). A Highly Efficient Catalyst for Oxime Ligation and Hydrazone–Oxime Exchange Suitable for Bioconjugation. Bioconjugate Chemistry, 24(7), 1277–1294. [Link]

• Bohne, C., et al. (2020). O-Benzylhydroxylamine (BHA) as a Cleavable Tag for Isolation and Purification of Reducing Glycans.[2] SLAS Discovery, 25(4), 400-408. [Link]

Sources

• 1. Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. O-Benzylhydroxylamine (BHA) as a Cleavable Tag for Isolation and Purification of Reducing Glycans - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to O-(4-methylbenzyl)hydroxylamine and its Structural Analogs in Drug Discovery

For the modern medicinal chemist, the hydroxylamine moiety is a versatile tool, offering a unique combination of steric and electronic properties that can be leveraged to modulate the activity and pharmacokinetic profiles of drug candidates.[1] Among the various classes of hydroxylamine-containing compounds, O-benzylhydroxylamines, and specifically O-(4-methylbenzyl)hydroxylamine, have emerged as privileged scaffolds in contemporary drug discovery programs. This guide provides an in-depth comparison of O-(4-methylbenzyl)hydroxylamine and its structural analogs, supported by experimental data and detailed protocols to inform your research and development efforts.

The O-Benzylhydroxylamine Scaffold: A Gateway to Novel Therapeutics

O-benzylhydroxylamine and its derivatives are characterized by the presence of a benzyloxyamine functional group. This structural motif has garnered significant attention due to its ability to serve as a bioisosteric replacement for other functional groups, engage in key binding interactions with biological targets, and act as a versatile synthetic intermediate.[2] The parent compound, O-benzylhydroxylamine, is a commercially available and relatively inexpensive starting material, making it an attractive entry point for the exploration of this chemical space.[3]

A key application that has propelled the investigation of this class of compounds is their potent inhibitory activity against indoleamine 2,3-dioxygenase-1 (IDO1).[3] IDO1 is a heme-containing enzyme that catalyzes the initial and rate-limiting step in the catabolism of tryptophan along the kynurenine pathway.[3] In the context of oncology, overexpression of IDO1 in tumor cells and antigen-presenting cells leads to a depletion of tryptophan in the tumor microenvironment, which in turn suppresses the activity of tumor-infiltrating T-lymphocytes and promotes immune tolerance.[3] Consequently, the development of IDO1 inhibitors is a promising strategy for cancer immunotherapy.[4][5]

A Comparative Analysis of O-(4-methylbenzyl)hydroxylamine and Its Structural Analogs

The strategic modification of the O-benzylhydroxylamine scaffold has led to the development of a diverse array of structural analogs with tailored properties. The substitution pattern on the phenyl ring plays a critical role in modulating the potency, selectivity, and pharmacokinetic parameters of these compounds.

Structural Features and Physicochemical Properties

The table below provides a comparative overview of O-(4-methylbenzyl)hydroxylamine and some of its key structural analogs.

Compound Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Key Features
O-Benzylhydroxylamine	C₇H₉NO	123.15	Parent compound, readily available.[6]
O-(4-Methylbenzyl)hydroxylamine	C₈H₁₁NO	137.18	Introduction of a lipophilic methyl group.[7]
O-(4-Methoxybenzyl)hydroxylamine	C₈H₁₁NO₂	153.18	Electron-donating methoxy group, can influence H-bonding.[4]
O-(4-Fluorobenzyl)hydroxylamine	C₇H₈FNO	141.14	Electron-withdrawing fluorine can alter pKa and metabolic stability.
O-(2,4-Dichlorobenzyl)hydroxylamine	C₇H₇Cl₂NO	192.04	Bulky, electron-withdrawing groups impacting conformation and electronics.
O-(4-Nitrobenzyl)hydroxylamine	C₇H₈N₂O₃	168.15	Strong electron-withdrawing group, potential for metabolic liabilities.

Performance in IDO1 Inhibition: A Structure-Activity Relationship (SAR) Study

A seminal study on O-alkylhydroxylamines as IDO1 inhibitors provides valuable insights into the structure-activity relationships of this compound class.[3] The parent O-benzylhydroxylamine was identified as a potent, sub-micromolar inhibitor of IDO1.[3] Subsequent exploration of the chemical space around this lead compound revealed that substitutions on the aromatic ring significantly impact inhibitory potency.

Notably, halogenation of the phenyl ring was found to be a particularly effective strategy for enhancing potency.[3] This suggests that electronic and/or steric interactions of the substituted benzyl ring within the active site of IDO1 are crucial for high-affinity binding. Spectroscopic studies have indicated that these O-alkylhydroxylamine compounds coordinate to the heme iron of the enzyme, mimicking a proposed alkylperoxy transition or intermediate state of the catalytic cycle.[3]

While a direct head-to-head comparison of all the analogs listed above under identical experimental conditions is not available in a single publication, the general trend observed in the literature points towards an enhancement of IDO1 inhibitory activity with specific substitutions on the benzyl ring. The 4-methyl substitution in O-(4-methylbenzyl)hydroxylamine, for instance, is a common modification in medicinal chemistry to probe lipophilic pockets in a binding site and can improve metabolic stability.

Experimental Protocols

To facilitate the integration of these compounds into your research workflows, we provide detailed, step-by-step methodologies for their synthesis and a representative biological assay.

General Synthesis of O-Benzylhydroxylamine Analogs

A common and effective method for the synthesis of O-alkylhydroxylamines involves a two-step procedure starting from the corresponding alcohol, proceeding through a Mitsunobu reaction with N-hydroxyphthalimide, followed by hydrazinolysis to release the desired hydroxylamine.[3]

Experimental Workflow for Synthesis

Caption: General synthetic workflow for O-benzylhydroxylamine analogs.

Step-by-Step Protocol:

• Mitsunobu Reaction: To a solution of the appropriately substituted benzyl alcohol (1.0 eq.), N-hydroxyphthalimide (1.2 eq.), and triphenylphosphine (1.5 eq.) in anhydrous tetrahydrofuran (THF) at 0 °C, slowly add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq.).

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the N-(benzyloxy)phthalimide intermediate.

• Hydrazinolysis: Dissolve the purified intermediate in ethanol.

• Add hydrazine monohydrate (2.0-3.0 eq.) and reflux the mixture for 2-4 hours.

• Cool the reaction mixture to room temperature, which may result in the precipitation of phthalhydrazide.

• Filter the precipitate and wash with ethanol.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether and treat with a solution of HCl in diethyl ether to precipitate the hydrochloride salt of the desired O-benzylhydroxylamine analog.

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

This general procedure can be adapted for the synthesis of a wide range of O-benzylhydroxylamine analogs by starting with the corresponding substituted benzyl alcohols.[3]

In Vitro IDO1 Enzyme Inhibition Assay

The following protocol outlines a representative method for evaluating the inhibitory activity of O-benzylhydroxylamine analogs against the IDO1 enzyme.

Experimental Workflow for IDO1 Inhibition Assay

Caption: Workflow for an in vitro IDO1 enzyme inhibition assay.

Step-by-Step Protocol:

• Prepare a stock solution of the test compound in DMSO.

• In a 96-well plate, add the assay buffer (e.g., 50 mM potassium phosphate buffer, pH 6.5).

• Add the test compound at various concentrations.

• Add the cofactors: methylene blue and ascorbic acid.

• Add the substrate, L-tryptophan.

• Initiate the reaction by adding recombinant human IDO1 enzyme.

• Incubate the plate at 37 °C for a defined period (e.g., 60 minutes).

• Stop the reaction by adding trichloroacetic acid.

• Incubate at 60 °C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.

• Add p-dimethylaminobenzaldehyde (p-DMAB) in acetic acid to each well.

• Incubate at room temperature for 10 minutes to allow for color development.

• Measure the absorbance at 480 nm using a plate reader.

• Calculate the percentage of inhibition for each concentration of the test compound and determine the IC₅₀ value by fitting the data to a dose-response curve.

Broader Applications and Future Directions

While IDO1 inhibition is a prominent application, the utility of O-benzylhydroxylamine analogs extends to other areas of drug discovery and chemical biology. For instance, N-substituted hydroxylamines have been investigated as inhibitors of ribonucleotide reductase, making them potential antibacterial agents.[8] The hydroxylamine moiety can also be used as a versatile protecting group for carbonyl compounds in organic synthesis and in bioconjugation chemistry for the labeling of biomolecules.[4][5]

The continued exploration of the chemical space around the O-benzylhydroxylamine scaffold is a promising avenue for the discovery of novel therapeutics. The synthetic accessibility and the tunable nature of these compounds make them an invaluable asset for medicinal chemists. Future work will likely focus on fine-tuning the pharmacokinetic properties of these analogs to develop drug candidates with improved efficacy and safety profiles.

Conclusion

O-(4-methylbenzyl)hydroxylamine and its structural analogs represent a compelling class of compounds with significant potential in drug discovery. Their demonstrated activity as IDO1 inhibitors highlights their relevance in the burgeoning field of cancer immunotherapy. This guide has provided a comparative overview of these compounds, supported by experimental protocols, to empower researchers to effectively utilize this chemical scaffold in their therapeutic discovery programs. The logical and iterative process of structure-activity relationship studies will undoubtedly continue to unlock the full potential of this versatile molecular framework.[9]

References

• Bonaccorsi, F., & Giorgi, G. (1997). A Convenient Large Scale Synthesis of O-Benzylhydroxylamine.
• MDPI. (2023). Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines. Molecules, 28(6), 2785.
• Riahi, K., et al. (2015). O-Alkylhydroxylamines as Rationally-designed Mechanism-based Inhibitors of Indoleamine 2,3-Dioxygenase-1. ACS Chemical Biology, 11(2), 464-473.
• Google Patents. (2013). Hydroxylamine synthesis method. CN103304356A.
• ResearchGate. (2020). O-Substituted N(3)-benzyl analogs of vitamin B1 as inhibitors of acetylcholinesterase or butyrylcholinesterase.
• Google Patents. (2012). Method for preparing O-benzylhydroxylamine hydrochloride. CN102531950A.
• NINGBO INNO PHARMCHEM CO.,LTD. The Importance of High-Quality O-(4-Methoxybenzyl)hydroxylamine in Research.
• ResearchGate. O-Benzylhydroxylamine Hydrochloride.
• ACS Publications. (2018). Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents. ACS Omega, 3(12), 18563-18574.
• Hyma Synthesis Pvt. Ltd. Welcome To Hyma Synthesis Pvt. Ltd.
• Royal Society of Chemistry. (2024). N-Benzylhydroxylamine as a novel synthetic block in “C1N1” embedding reaction via α-C(sp3)–H activation strategy.
• ChemRxiv.
• CymitQuimica. O-(4-Methyl-benzyl)-hydroxylamine.
• PubChem. O-Benzylhydroxylamine.
• Arabian Journal of Chemistry. (2017). One-pot sequential synthesis of O-(halo-substituted benzyl) hydroxylammonium salts. Arabian Journal of Chemistry, 10, S3029-S3034.
• Drug Design Org.
• Wikipedia. Hydroxylamine.
• Sigma-Aldrich. O-(4-Nitrobenzyl)hydroxylamine hydrochloride.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. O-Alkylhydroxylamines as Rationally-designed Mechanism-based Inhibitors of Indoleamine 2,3-Dioxygenase-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy O-(4-Methoxybenzyl)hydroxylamine | 21038-22-2 [smolecule.com]
• 5. nbinno.com [nbinno.com]
• 6. O-Benzylhydroxylamine | C7H9NO | CID 102313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. O-(4-Methyl-benzyl)-hydroxylamine | CymitQuimica [cymitquimica.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Structure Activity Relationships - Drug Design Org [drugdesign.org]

A Senior Application Scientist's Guide to Hydroxylamine-Based Chemical Probes: A Head-to-Head Comparison

For researchers, scientists, and drug development professionals navigating the complex landscape of bioconjugation and molecular labeling, the choice of chemical probe is paramount. The desired reaction must be selective, efficient, and robust, forming a stable linkage under physiological conditions without interfering with native biological processes. Among the arsenal of chemoselective ligation techniques, the reaction between a hydroxylamine derivative (specifically an aminooxy group) and a carbonyl group (an aldehyde or ketone) to form an oxime bond stands out for its reliability and versatility.[1][2]

This guide provides an in-depth, head-to-head comparison of hydroxylamine-based probes against their primary alternative, hydrazine-based probes. We will delve into the mechanistic underpinnings, compare performance based on experimental data, and provide field-proven protocols to empower you to make informed decisions for your research.

The Core Chemistry: Oxime vs. Hydrazone Ligation

The foundation of these labeling strategies lies in the chemoselective reaction between a soft nucleophile (the probe) and an electrophilic carbonyl group on the target molecule.[3] Carbonyl groups are relatively rare in native biopolymers, making this reaction highly specific.[4] When they are not naturally present, they can be introduced site-selectively, for instance, through periodate oxidation of vicinal diols in glycoproteins or RNA.[4]

The two most prominent reactions in this class are oxime ligation (using hydroxylamine/aminooxy probes) and hydrazone ligation (using hydrazine/hydrazide probes).

Caption: Comparative mechanism of Oxime vs. Hydrazone Ligation.

The key distinction lies in the nucleophile. Hydroxylamine probes possess an oxygen atom adjacent to the reacting nitrogen (-ONH₂), whereas hydrazine probes have a second nitrogen atom (-NHNH₂). This seemingly minor difference has profound implications for reaction kinetics, optimal conditions, and, most critically, the stability of the resulting covalent bond.

Head-to-Head Performance Comparison

The choice between an aminooxy and a hydrazide probe is application-dependent. A primary driver for this decision is often the required stability of the final conjugate versus the desired reaction speed.

Feature	Hydroxylamine (Aminooxy) Probes	Hydrazine (Hydrazide) Probes	Rationale & Causality
Reaction Product	Oxime (C=N-O-R')	Hydrazone (C=N-NH-R')	Forms a more stable carbon-nitrogen double bond linkage.
Bond Stability	Higher . More resistant to hydrolysis.	Lower . More labile and susceptible to hydrolysis.	The high electronegativity of the oxygen atom in the oxime bond reduces susceptibility to hydrolysis compared to the nitrogen in the hydrazone bond.[5]
Optimal pH	Neutral to slightly acidic (pH 4-7)	Typically requires acidic conditions (pH < 6)	Hydroxylamine probes are effective at neutral pH, making them more suitable for applications like 2DGE where acidic conditions are not amenable.[6]
Reaction Rate	Generally slower than hydrazone formation.	Generally faster than oxime formation.	The inherent nucleophilicity of the hydrazide is typically higher. However, kinetics are highly dependent on catalysts and reactants.[5][7]
Catalysis	Significantly accelerated by aniline and its derivatives (e.g., p-phenylenediamine).[8][9]	Also accelerated by aniline-based catalysts.	Catalysts facilitate the dehydration of the carbinolamine intermediate, which is the rate-limiting step.[10]
Bioorthogonality	Excellent . Reacts selectively with aldehydes and ketones with minimal side reactions in complex biological systems.	Good . Also highly selective, but the free hydrazine can be prone to oxidation.[10]	The targeted functional groups (aldehydes/ketones) are rare in biological systems, ensuring high specificity for both probe types.[4]
Key Applications	Stable bioconjugation, protein labeling, surface modification, proteomics, S-acylome profiling.[5][11]	Controlled release applications, dynamic systems, rapid labeling when stability is less critical.[5][12]	The superior stability of the oxime bond is ideal for permanent labeling, while the lability of the hydrazone can be exploited for drug delivery.[5]

Spotlight on Hydroxylamine Probe Classes & Applications

The versatility of the aminooxy functional group has led to the development of a wide array of probes tailored for specific applications.

A. Probes for Detecting Carbonyls and Oxidative Stress

Protein carbonylation is a hallmark of oxidative stress. Hydroxylamine probes armed with a reporter tag (like a fluorophore) are invaluable tools for detecting and quantifying this modification.

• Fluorescein Hydroxylamine (FHA): This probe readily reacts with protein carbonyls at neutral pH.[6] The resulting fluorescent signal is directly proportional to the amount of carbonylated protein, enabling quantification on SDS-PAGE gels or in 2DGE-based redox proteomics.[6] Unlike hydrazine-based methods that often require acidic conditions, the hydroxylamine approach is compatible with standard electrophoresis protocols.[6]

B. Probes for Metabolomics and Biomarker Discovery

Hydroxylamine-based probes are increasingly used in mass spectrometry-based metabolomics to enhance the detection of low-abundance aldehyde and ketone metabolites.

• Stable Isotope Labeling (SIL) Probes: Novel N-substituted hydroxylamine derivatives, such as PTMH and its deuterated counterpart PTMH-d5, have been developed for aldehyde profiling.[13] These reagents offer superior labeling ability and faster reaction speeds compared to many hydrazide-based SIL reagents.[13] This strategy has been successfully applied to identify potential aldehyde biomarkers in diseases like diabetes.[13][14]

C. Probes for Glycobiology

The analysis of O-linked glycans is crucial for understanding protein function and in biopharmaceutical development.

• Glycan Release: Hydroxylamine, in combination with an organic superbase like DBU, provides an efficient method for releasing O-linked glycans from glycoproteins.[15] This approach has been shown to produce fewer degradation products compared to traditional hydrazinolysis, yielding cleaner samples for downstream analysis by HPLC or mass spectrometry.[15][16]

Field-Proven Experimental Protocols

Trustworthiness in science is built on reproducible, self-validating protocols. Here, we provide detailed methodologies for common applications of hydroxylamine probes.

Protocol 1: Detection of Protein Carbonylation in a Cell Lysate

This protocol is designed to fluorescently label carbonylated proteins for visualization and quantification by SDS-PAGE.

Caption: Workflow for fluorescent detection of protein carbonylation.

Methodology:

• Protein Extraction: Prepare cell or tissue lysates in a suitable buffer (e.g., RIPA) containing protease inhibitors. Determine protein concentration using a standard assay (e.g., BCA).

• Labeling Reaction:

  • To 50 µg of protein in a 50 µL volume, add the fluorescent hydroxylamine probe (e.g., Fluorescein Hydroxylamine) to a final concentration of 2-5 mM.

  • Expert Insight: The reaction proceeds efficiently at neutral pH (7.0-7.5). Unlike hydrazide reagents, there is no need to shift to an acidic pH, which helps maintain protein integrity.[6]

  • Incubate at room temperature for 1-2 hours, protected from light.

• Sample Preparation for Electrophoresis:

  • Add 4X Laemmli sample buffer to the labeled protein solution.

  • Heat the samples at 95°C for 5 minutes.

• SDS-PAGE:

  • Load the samples onto a polyacrylamide gel. Include a molecular weight marker.

  • Run the gel according to standard procedures.

• Fluorescence Scanning:

  • After electrophoresis, carefully remove the gel.

  • Image the gel using a fluorescence scanner with appropriate filters for the chosen fluorophore (e.g., Ex/Em ~494/519 nm for fluorescein).

• Total Protein Staining:

  • Following fluorescence imaging, stain the same gel with a total protein stain (e.g., Coomassie Brilliant Blue or SYPRO Ruby) to visualize the entire protein profile.

  • Self-Validation: This step is crucial. By normalizing the fluorescent signal of a given band to its total protein signal, you can confidently determine a specific increase in carbonylation rather than just an increase in protein expression.

• Data Analysis: Quantify the band intensities from both the fluorescence scan and the total protein stain using densitometry software. The ratio of fluorescence to total protein provides a quantitative measure of carbonylation.

Protocol 2: General Oxime Ligation for Peptide Labeling

This protocol describes the conjugation of an aminooxy-containing probe to a peptide that has been modified to contain an aldehyde.

Methodology:

• Reactant Preparation:

  • Dissolve the aldehyde-containing peptide in a suitable buffer. A common choice is 0.1 M sodium phosphate buffer, pH 7.0.

  • Dissolve the aminooxy-containing probe (e.g., an aminooxy-biotin or aminooxy-fluorophore) in the same buffer or a compatible solvent like DMSO.

  • Prepare a fresh stock solution of an aniline catalyst (e.g., 1 M aniline in DMSO or water, pH adjusted).

  • Expert Insight: While the reaction proceeds without a catalyst, aniline and its derivatives can increase the rate constant by over 20-fold, enabling quantitative conjugation in a shorter time or at lower concentrations.[10]

• Ligation Reaction:

  • Combine the peptide and probe in a microcentrifuge tube. Typical final concentrations are in the µM to low mM range (e.g., 100 µM each).

  • Add the aniline catalyst to a final concentration of 10-100 mM.

  • Incubate the reaction at room temperature. Reaction times can vary from 1 to 24 hours.

  • Trustworthiness: Monitor the reaction progress by taking aliquots at various time points and analyzing them by RP-HPLC or LC-MS. This allows for empirical determination of reaction completion.

• Purification:

  • Once the reaction is complete, purify the conjugated peptide from excess probe and catalyst using reverse-phase HPLC.

• Verification:

  • Confirm the identity and purity of the final product by mass spectrometry (e.g., ESI-MS or MALDI-TOF). The observed mass should correspond to the calculated mass of the oxime-linked conjugate.

Conclusion and Future Outlook

Hydroxylamine-based chemical probes, particularly those featuring the aminooxy group, represent a cornerstone of modern chemical biology and bioconjugation. Their key advantage lies in the formation of highly stable oxime bonds under mild, physiologically compatible conditions. While hydrazide probes offer faster kinetics in some scenarios, the superior stability of the oxime linkage makes hydroxylamine probes the preferred choice for applications requiring a permanent, robust connection, such as in proteomics, diagnostics, and the development of antibody-drug conjugates.

The continued development of novel hydroxylamine derivatives, including those with enhanced reactivity and integrated functionalities like stable isotopes, promises to further expand their utility.[13] For the discerning scientist, understanding the fundamental trade-offs between stability, reactivity, and application demands—as detailed in this guide—is the key to successfully harnessing the power of these remarkable chemical tools.

References

• Chaudhuri, J., Bains, A., Gu, S., & Htoo, H. H. (2018). Improving image analysis in 2DGE-based redox proteomics by labeling protein carbonyl with fluorescent hydroxylamine. Journal of Visualized Experiments, (132), 56751. [Link]

• López, J. L., et al. (2019). A hydroxylamine probe for profiling S-acylated fatty acids on proteins. Chemical Science, 10(35), 8196-8201. [Link]

• Garai, S., et al. (2023). Processing of hydroxylamine, NH2OH, an important prebiotic precursor, on interstellar ices. arXiv preprint arXiv:2303.12344. [Link]

• Kalia, J., & Raines, R. T. (2008). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Angewandte Chemie International Edition, 47(38), 7523-7526. [Link]

• Adarakatti, P. S., et al. (2023). Electroanalytical overview: the sensing of hydroxylamine. Analytical Methods, 15(25), 3121-3136. [Link]

• Dikalov, S. I., & Grigor'ev, I. A. (2010). Properties of Various Hydroxylamine Spin Probes. In Cellular and Molecular Biology of Nitroxides. Springer, Boston, MA. [Link]

• Chen, J. W., et al. (2023). Tailored chemical reactivity probes for systemic imaging of aldehydes in fibroproliferative diseases. bioRxiv. [Link]

• ResearchGate. (n.d.). Schematic representation of (A) oxime ligation reaction... [Link]

• Chen, N., & Xie, J. (2016). N-O linkage in carbohydrates and glycoconjugates. Organic & Biomolecular Chemistry, 14(47), 11028-11047. [Link]

• Wang, T., et al. (2024). A highly sensitive and colorimetric fluorescent probe for visualizing hydroxylamine in immune cells. Analytica Chimica Acta, 1294, 342941. [Link]

• Zhang, Y., et al. (2024). Unraveling the Cleavage Reaction of Hydroxylamines with Cyclopropenones Considering Biocompatibility. Journal of the American Chemical Society. [Link]

• Gambhir, S. S., et al. (2007). Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. Bioconjugate Chemistry, 18(5), 1328-1331. [Link]

• Hu, X., et al. (2025). Development of a Novel Hydroxylamine-Based Stable Isotope Labeling Reagent for Profiling Aldehyde Metabolic Biomarkers in Diabetes Using LC-MS/MS and Machine Learning. Analytical Chemistry. [Link]

• Lee, J. E., et al. (2026). Proteomics and phosphoproteomics of human colorectal cancer cells lacking a specific kinase activity reveal kinase-specific compensatory responses. Taylor & Francis Online. [Link]

• Poree, F., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications, 58(65), 9111-9114. [Link]

• Gunnoo, S. B., & Madder, A. (2016). Chemoselective ligation techniques: modern applications of time-honored chemistry. Chemistry–A European Journal, 22(36), 12052-12064. [Link]

• Chen, Y. C., et al. (2025). Chemoselective Methionine Bioconjugation with Hydroxylamine Esters for Peptide/Protein Modifications. Organic Letters. [Link]

• Lazear, M. R., et al. (2023). Proteomic discovery of chemical probes that perturb protein complexes in human cells. Nature Chemical Biology, 19(5), 606-615. [Link]

• Hu, X. (2025). Development of a Novel Hydroxylamine-Based Stable Isotope Labeling Reagent for Profiling Aldehyde Metabolic Biomarkers in Diabetes Using LC-MS/MS and Machine Learning. ResearchGate. [Link]

• Ensafi, A. A., & Amini, M. (2025). Kinetic Spectrophotometric Determination of Hydroxylamine and Nitrite Ion in a Mixture by Their Reactions with Neutral Red. ResearchGate. [Link]

• Barteselli, A., et al. (2018). Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents. ACS Omega, 3(12), 17834-17846. [Link]

• Kameyama, A., et al. (2019). A practical method of liberating O-linked glycans from glycoproteins using hydroxylamine and an organic superbase. Biochemical and Biophysical Research Communications, 513(2), 438-444. [Link]

• Wikipedia. (n.d.). Chemical ligation. [Link]

• Kumar, A., et al. (2020). Application of Post Solid-Phase Oxime Ligation to Fine-Tune Peptide–Protein Interactions. Molecules, 25(12), 2855. [Link]

• Kumar, A., & Ball, H. L. (2020). Catalysis of Hydrazone and Oxime Peptide Ligation by Arginine. The Journal of Organic Chemistry, 85(22), 14734-14742. [Link]

• Mighion, J. D., & Senanayake, C. H. (2023). Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines. Molecules, 28(6), 2795. [Link]

• Strozzi, F., et al. (2021). A detailed kinetic model for the thermal decomposition of hydroxylamine. Journal of Hazardous Materials, 416, 125641. [Link]

• McKay, C. S., & Finn, M. G. (2014). Expanding the scope of chemoselective peptide ligations in chemical biology. Chemistry & Biology, 21(9), 1075-1101. [Link]

• ResearchGate. (n.d.). (A) General workflow and structure of the hydroxylamine probes... [Link]

• AxisPharm. (2024). Oxime and Hydrazone Reactions in Bioconjugation. [Link]

• Poree, F., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. RSC Publishing. [Link]

• ResearchGate. (n.d.). Optimization of O-linked glycan liberation using hydroxylamine and DBU... [Link]

• Wu, S. H., et al. (2010). Reaction pathways of hydroxylamine decomposition in the presence of acid/base. Journal of Thermal Analysis and Calorimetry, 102(2), 659-665. [Link]

• Nielsen, I. N., et al. (2018). Exceptionally rapid oxime and hydrazone formation promoted by catalytic amine buffers with low toxicity. Chemical Communications, 54(45), 5737-5740. [Link]

• Conibear, A. C., et al. (2018). Native chemical ligation in protein synthesis and semi-synthesis. Chemical Society Reviews, 47(24), 9047-9065. [Link]

• Google Patents. (n.d.).

• Thermo Fisher Scientific. (2017). Novel Methods for Glycan Analysis - Seq It Out #18. YouTube. [Link]

• Kubota, T., & Tan, Z. (2023). Recent Advances in Bioorthogonal Ligation and Bioconjugation. International Journal of Molecular Sciences, 24(23), 16608. [Link]

• Palma, A. S., et al. (2023). Novel multifunctional glycan probes to elucidate specificities of diverse glycan recognition systems. bioRxiv. [Link]

• Burlakoti, R. R., & D'Orazio, M. (2022). Native Chemical Ligation: A Boon to Peptide Chemistry. Molecules, 27(19), 6202. [Link]

Sources

• 1. Chemoselective ligation techniques: modern applications of time-honored chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Expanding the scope of chemoselective peptide ligations in chemical biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemical ligation - Wikipedia [en.wikipedia.org]
• 4. Reagents for Modifying Aldehydes and Ketones—Section 3.3 | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improving image analysis in 2DGE-based redox proteomics by labeling protein carbonyl with fluorescent hydroxylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exceptionally rapid oxime and hydrazone formation promoted by catalytic amine buffers with low toxicity - Chemical Science (RSC Publishing) DOI:10.1039/C8SC01082J [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A hydroxylamine probe for profiling S-acylated fatty acids on proteins - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. Tailored chemical reactivity probes for systemic imaging of aldehydes in fibroproliferative diseases | bioRxiv [biorxiv.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. A practical method of liberating O-linked glycans from glycoproteins using hydroxylamine and an organic superbase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling O-(4-methylbenzyl)hydroxylamine

Executive Summary & Risk Context

O-(4-methylbenzyl)hydroxylamine (often supplied as the Hydrochloride salt , CAS: 38936-62-8) is a specialized building block used in the synthesis of oxime ethers and pharmaceutical intermediates.

The "Hidden" Hazard: While often labeled with generic "Irritant" warnings, hydroxylamine derivatives possess structural alerts for skin sensitization and mutagenicity . As a Senior Scientist, I advise treating this compound with a higher biosafety rigor than standard organic intermediates. The lipophilic 4-methylbenzyl moiety facilitates dermal absorption, making skin contact the primary high-risk vector.

Core Safety Directive:

• Primary Risk: Dermal sensitization and respiratory irritation.

• Stability: Hygroscopic; prone to decomposition if stored improperly.

• Engineering Control: All handling of the solid and concentrated solutions must occur inside a certified chemical fume hood.

Hazard Identification & PPE Matrix

The following protection matrix is designed to prevent sensitization. Standard latex gloves are insufficient for this compound due to the permeation potential of benzyl-substituted amines.

Personal Protective Equipment (PPE) Specifications

PPE Category	Requirement	Technical Justification
Hand Protection	Double Nitrile Gloves (Outer: 5 mil / 0.12 mm)(Inner: 4 mil)	Permeation Defense: Organic amines can permeate thin nitrile. Double gloving provides a "breakthrough" buffer. Change immediately upon splash.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	Dust Hazard: Safety glasses with side shields are inadequate for fine powders that can sublime or disperse. Goggles seal the ocular mucosa from irritating dust.
Respiratory	Fume Hood (Primary)N95/P100 (Secondary)	Inhalation Risk: The hydrochloride salt can release HCl gas upon moisture contact. The free base has a distinct amine odor.
Body Defense	Lab Coat (Buttoned) + Tyvek Sleeves	Contact Prevention: Wrist gaps are the most common exposure point. Tyvek sleeves bridge the gap between glove and coat.

Physiological Hazards (GHS Classification Basis)

• H315: Causes skin irritation.[1][2][3][4]

• H319: Causes serious eye irritation.[2][3][5]

• H317: May cause an allergic skin reaction (Sensitizer).[1][2][4][6]

• H335: May cause respiratory irritation.

Operational Protocol: The Safe Handling Lifecycle

This workflow enforces a "Zero-Contact" policy. Follow these steps to maintain containment.

Phase 1: Preparation & Storage Retrieval

• Cold Chain Management: This compound is typically stored at 2–8°C (or -20°C for long term) to prevent decomposition [1].

• Equilibration: Remove the container from the fridge/freezer and let it warm to room temperature before opening .

  • Why? Opening a cold bottle introduces condensation. Moisture hydrolyzes the salt, releasing acidic fumes and degrading the reagent.

• Static Check: Fine organic powders are static-prone. Use an anti-static gun or wipe the spatula with an anti-static cloth before weighing.

Phase 2: Weighing & Solubilization

• Engineering Control: Verify Fume Hood flow (Face velocity: 80–100 fpm).

• Weighing:

  • Place the balance inside the hood if possible.

  • If the balance is external, tare a vial, add the solid inside the hood, cap it tightly, and then weigh. Never transport open solids across the lab bench.

• Solvent Addition:

  • Dissolve in the reaction solvent (e.g., Methanol, DCM) immediately.

  • Note: If neutralizing the HCl salt to the free base, add base (e.g., Et3N, NaOH) slowly. This is exothermic.

Phase 3: Reaction & Quenching

• Inert Atmosphere: Run reactions under Nitrogen or Argon. Hydroxylamines are oxidation-sensitive.

• Quenching: Unreacted hydroxylamine residues should be quenched with dilute acid or acetone (forming the oxime, which is generally more stable and easier to dispose of) before general waste disposal.

Visualization: Safety Workflow Diagram

The following diagram outlines the critical decision points and physical flows for handling this material.

Figure 1: Operational workflow emphasizing the critical equilibration step and fume hood containment.

Emergency Response & Disposal

Accidental Release (Spill)

• Evacuate: Clear the immediate area of personnel.

• PPE Upgrade: Wear a half-mask respirator with organic vapor/acid gas cartridges if dust is airborne.

• Neutralize: Cover the spill with a weak base (Sodium Carbonate) if it is the HCl salt.

• Cleanup: Absorb with vermiculite or sand. Do not use combustible materials (paper towels) for large spills of hydroxylamines, as they can be oxidizing.

Waste Disposal[3][4][5]

• Classification: Hazardous Chemical Waste.

• Segregation:

  • Do not mix with strong oxidizers (risk of explosion).

  • Do not mix with ketones/aldehydes in the waste container unless intentional quenching is desired (heat generation).

• Labeling: Clearly label as "Toxic," "Corrosive" (if HCl salt), and "Sensitizer."

References

• PubChem. (n.d.).[7] O-(4-Methylbenzoyl)hydroxylamine (Compound Summary). National Library of Medicine. Retrieved October 26, 2023, from [Link]

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. shepherd.edu [shepherd.edu]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. ICSC 0709 - HYDROXYLAMINE HYDROCHLORIDE [chemicalsafety.ilo.org]
• 5. szabo-scandic.com [szabo-scandic.com]
• 6. Hydroxylamine Hydrochloride SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 7. O-(4-Methylbenzoyl)hydroxylamine | C8H9NO2 | CID 19982405 - PubChem [pubchem.ncbi.nlm.nih.gov]